Cyanomethanesulfonamide

• CAS: 41827-87-6

Core Science & Biosynthesis

The Architecture of Synthesis: A Guide to Novel α-Cyano Sulfonamide Derivatives

An In-Depth Technical Guide

Foreword: Beyond the Amide Bond

In the landscape of modern medicinal chemistry, the sulfonamide moiety has cemented its status as a cornerstone functional group. Valued for its metabolic stability, unique hydrogen bonding capabilities, and its role as a bioisostere for the often-labile amide bond, its presence in pharmaceuticals is widespread and impactful.[1][2] When this privileged scaffold is appended with an α-cyano group, a new class of compounds emerges: the α-cyano sulfonamides. This combination is not merely additive; it is synergistic. The nitrile group, a versatile synthetic handle, can also act as a potential covalent warhead or a key pharmacophoric element, particularly in the design of enzyme inhibitors.[3][4]

This guide is structured to provide researchers, scientists, and drug development professionals with a comprehensive and practical understanding of the synthesis of these valuable derivatives. We will move beyond simple procedural lists to explore the underlying principles and causalities that govern these transformations. Our focus is on building a robust, intuitive understanding of the core synthetic strategies, from classic multicomponent reactions to modern asymmetric approaches, empowering you to not only replicate but also innovate.

Part 1: Core Synthetic Strategies—The Three Pillars

The synthesis of α-cyano sulfonamides can be approached from several angles, each with distinct advantages in terms of efficiency, control, and scalability. We will focus on the three most robust and versatile pillars of synthesis.

Pillar I: The Strecker-Type Multicomponent Reaction (MCR)

The Strecker synthesis, first reported in 1850, is one of the oldest and most powerful multicomponent reactions, traditionally used for the synthesis of α-amino acids.[5][6] Its adaptation for the synthesis of α-cyano sulfonamides represents the most convergent and atom-economical approach.

Causality & Rationale: The power of the Strecker reaction lies in its ability to construct a complex product from three simple starting materials—a sulfonamide, an aldehyde, and a cyanide source—in a single pot.[7] This convergence minimizes purification steps, reduces waste, and accelerates the generation of molecular diversity, a key advantage in early-stage drug discovery. The reaction proceeds through the in situ formation of an N-sulfonyl imine, which is immediately trapped by the cyanide nucleophile.[6][8]

The choice of cyanide source is critical. While traditional methods use highly toxic HCN or alkali metal cyanides (KCN, NaCN) with an acid, modern protocols often favor trimethylsilyl cyanide (TMSCN) for its higher solubility in organic solvents and moderated reactivity.[5]

Reaction Mechanism: Strecker-Type Synthesis

The mechanism involves an initial condensation to form an N-sulfonyl imine, which is then attacked by the cyanide ion.

Caption: The convergent one-pot Strecker-type reaction pathway.

Pillar II: The Stepwise Approach—Cyanation of Pre-formed N-Sulfonyl Imines

For greater control and potentially higher yields with sensitive substrates, a stepwise approach is often superior. This strategy involves the deliberate synthesis and isolation of the N-sulfonyl imine intermediate before its subsequent reaction with a cyanide source.

Causality & Rationale: Decoupling the imine formation from the cyanation step provides several key advantages. First, the conditions for each step can be individually optimized. Imine formation is typically a condensation reaction driven by the removal of water, while the cyanation step can be fine-tuned with various Lewis acids to enhance the electrophilicity of the imine carbon.[3] This control can be crucial for preventing side reactions that may occur in a one-pot MCR. Second, the purification of the intermediate imine can lead to a cleaner final product, simplifying downstream processing. This method is particularly useful when the starting aldehyde is prone to self-condensation or other side reactions under the MCR conditions.

Workflow: Stepwise Synthesis of α-Cyano Sulfonamides

This diagram illustrates the two-stage process, offering distinct points for optimization and purification.

Caption: A two-step workflow for controlled synthesis.

Pillar III: Asymmetric Synthesis—The Pursuit of Chirality

In drug development, the three-dimensional structure of a molecule is paramount. Most biological targets are chiral, and thus the enantiomers of a chiral drug can have vastly different pharmacological and toxicological profiles. The synthesis of enantioenriched α-cyano sulfonamides is therefore a critical objective.

Causality & Rationale: Asymmetric synthesis is achieved by introducing a chiral influence during the C-CN bond-forming step. This is most commonly accomplished through the use of a chiral catalyst—typically a metal complex with a chiral ligand—that coordinates to the N-sulfonyl imine. The chiral environment created by the catalyst forces the cyanide nucleophile to attack one face of the imine preferentially over the other, resulting in a product with a high enantiomeric excess (ee). Nickel-catalyzed asymmetric hydrocyanation has emerged as a powerful tool for constructing α-quaternary chiral nitriles from alkenes, and similar principles can be applied to the cyanation of N-sulfonyl imines.[9][10]

This approach provides direct access to stereochemically defined building blocks, obviating the need for costly and often inefficient chiral resolution of a racemic mixture.

Catalyst System	Substrate Type	Achieved Enantiomeric Excess (ee)	Reference
Ni / Chiral Diphosphite Ligand	1,1-Disubstituted Alkenes	Up to 99:1 er	[9][10]
Ti / Chiral Ligand	Imines	High (Specific values vary)	[11]
Al / Tethered Bis(8-quinolinolato)	Imines	High (Specific values vary)	[11]
Note: This table presents representative data for related asymmetric cyanations to illustrate the potential of the methodology. Specific results for α-cyano sulfonamides will depend on the exact substrate and catalyst system.

Part 2: Field-Proven Experimental Protocols

The following protocols are presented as self-validating systems. Successful synthesis should be confirmed by a combination of thin-layer chromatography (TLC), nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and infrared (IR) spectroscopy to verify the structure and purity of the product.

Protocol 1: One-Pot Strecker-Type Synthesis of N-(1-Cyano-2-phenylethyl)benzenesulfonamide

Objective: To synthesize an α-cyano sulfonamide derivative using a one-pot, three-component reaction.

Materials:

• Benzenesulfonamide (1.57 g, 10 mmol)

• Phenylacetaldehyde (1.20 g, 10 mmol)

• Trimethylsilyl cyanide (TMSCN) (1.09 g, 11 mmol)

• Indium(III) chloride (InCl₃) (221 mg, 1 mmol, 10 mol%)

• Dichloromethane (DCM), anhydrous (50 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• To a dry 100 mL round-bottom flask under an argon atmosphere, add benzenesulfonamide (10 mmol), phenylacetaldehyde (10 mmol), and anhydrous DCM (50 mL).

• Stir the mixture at room temperature until all solids dissolve.

• Add InCl₃ (10 mol%) to the solution. The use of a Lewis acid catalyst like InCl₃ can activate the intermediate imine towards nucleophilic attack.[4]

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add TMSCN (11 mmol) dropwise over 10 minutes. Caution: TMSCN is toxic and moisture-sensitive. Handle in a well-ventilated fume hood.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by carefully adding saturated NaHCO₃ solution (30 mL).

• Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine (30 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification & Validation: Purify the crude residue by flash column chromatography on silica gel (e.g., 30% Ethyl Acetate in Hexanes). The final product should be characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity. The IR spectrum should show characteristic stretches for N-H, C≡N, and S=O bonds.

Protocol 2: Stepwise Synthesis via N-Sulfonyl Imine Cyanation

Objective: To synthesize an α-cyano sulfonamide in a controlled, two-step process.

Step 2a: Synthesis of N-Benzylidene-4-methylbenzenesulfonamide

Materials:

• p-Toluenesulfonamide (1.71 g, 10 mmol)

• Benzaldehyde (1.06 g, 10 mmol)

• Titanium(IV) chloride (TiCl₄), 1.0 M solution in DCM (11 mL, 11 mmol)

• Triethylamine (2.23 g, 22 mmol)

• Dichloromethane (DCM), anhydrous (50 mL)

Procedure:

• Dissolve p-toluenesulfonamide (10 mmol) and benzaldehyde (10 mmol) in anhydrous DCM (50 mL) in a flask under argon.

• Cool the solution to 0 °C.

• Slowly add the TiCl₄ solution (11 mmol). TiCl₄ acts as both a Lewis acid and a dehydrating agent.

• Add triethylamine (22 mmol) dropwise. A precipitate of [Et₃NH]Cl will form.

• Allow the reaction to stir at room temperature for 4-6 hours until TLC indicates complete consumption of the starting materials.

• Quench the reaction with water and isolate the product via extraction with DCM.

• Purify the crude product by recrystallization or chromatography to yield the pure N-sulfonyl imine.

Step 2b: Cyanation of N-Benzylidene-4-methylbenzenesulfonamide

Materials:

• N-Benzylidene-4-methylbenzenesulfonamide (from Step 2a, 5 mmol)

• Potassium cyanide (KCN) (358 mg, 5.5 mmol) (Extreme Caution: Highly Toxic)

• Acetic acid (330 mg, 5.5 mmol)

• Methanol (25 mL)

Procedure:

• Suspend the N-sulfonyl imine (5 mmol) in methanol (25 mL).

• In a separate flask, carefully dissolve KCN (5.5 mmol) and acetic acid (5.5 mmol) in a minimal amount of water to generate HCN in situ. Perform this step in a certified chemical fume hood with extreme caution.

• Add the cyanide solution to the imine suspension at 0 °C.

• Stir the reaction at room temperature for 24 hours.

• After the reaction is complete, carefully add water and extract the product with ethyl acetate.

• Purify and validate the final α-cyano sulfonamide product as described in Protocol 1.

Conclusion and Future Outlook

The synthetic routes detailed herein—convergent multicomponent reactions, controlled stepwise sequences, and advanced asymmetric catalysis—provide a powerful toolkit for the synthesis of novel α-cyano sulfonamide derivatives. The choice of strategy is dictated by the specific goals of the research program, balancing the need for rapid library generation against the demand for stereochemical purity and process control.

The future of this field will likely focus on the development of more sustainable and efficient catalytic systems. The use of earth-abundant metal catalysts and the application of flow chemistry to these transformations promise to enhance safety, scalability, and access to these medicinally important compounds. As our understanding of chemical biology deepens, the demand for precisely engineered molecules like α-cyano sulfonamides will only continue to grow, making mastery of their synthesis an invaluable skill for the modern drug hunter.

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An In-depth Technical Guide to the Physicochemical Properties of Cyanomethanesulfonamide

Abstract

This technical guide provides a comprehensive examination of the physicochemical properties of cyanomethanesulfonamide (CH₂(CN)SO₂NH₂). As a molecule combining the structural features of a sulfonamide and a nitrile, its properties are of significant interest to researchers in medicinal chemistry and drug development. Due to the limited availability of direct experimental data for this specific compound, this guide establishes a robust theoretical framework for its characteristics. This is achieved by first detailing the known properties of the parent molecule, methanesulfonamide, and subsequently introducing the predictable electronic and steric effects of an α-cyano group. The guide culminates in a set of detailed, field-proven experimental protocols for the empirical validation of these predicted properties, designed to be a self-validating system for researchers.

Introduction: A Molecule of Predicted Interest

The sulfonamide functional group is a cornerstone in contemporary pharmacology, present in a wide array of therapeutic agents. Methanesulfonamide, as one of the simplest alkylsulfonamides, serves as a fundamental building block in organic synthesis. The introduction of a cyano group at the alpha-carbon position is anticipated to significantly modulate the molecule's electronic properties, thereby influencing its acidity, polarity, solubility, and ultimately its potential as a pharmacophore or synthetic intermediate. This guide provides a foundational understanding of cyanomethanesulfonamide, bridging the gap between established knowledge of its constituent functional groups and the empirical data yet to be broadly reported.

Foundational Analysis: Methanesulfonamide as a Baseline

A thorough understanding of cyanomethanesulfonamide necessitates a detailed examination of its parent structure, methanesulfonamide.

Core Physicochemical Properties of Methanesulfonamide

Methanesulfonamide is a white to off-white crystalline solid at ambient temperature.[1] Its key physical and chemical properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	CH₅NO₂S	[1]
Molecular Weight	95.12 g/mol	[1]
CAS Number	3144-09-0	[1]
Melting Point	88-92 °C	[1]
Boiling Point	208.2 °C at 760 mmHg	[1]
pKa	~10.87	[1][2]
Water Solubility	Soluble	[3][4]
Organic Solvent Solubility	Slightly soluble in DMSO and methanol	[5]
LogP (Octanol-Water)	-1.0953	[1]

Spectroscopic Profile of Methanesulfonamide

The spectroscopic signature of methanesulfonamide is well-characterized and provides a crucial reference for the analysis of its cyano-substituted derivative.

Technique	Peak/Signal	Assignment	Source(s)
¹H NMR (DMSO-d₆)	~2.9 ppm (singlet, 3H)	CH₃	[6]
~6.8 ppm (broad singlet, 2H)	NH₂	[6]
¹³C NMR (DMSO-d₆)	~40 ppm	CH₃	[6]
IR (KBr)	3350-3250 cm⁻¹ (strong, broad)	N-H stretching	[6]
1320-1280 cm⁻¹ (strong)	Asymmetric SO₂ stretching	[6]
1160-1120 cm⁻¹ (strong)	Symmetric SO₂ stretching	[6]
Mass Spec (EI)	m/z 95	[M]⁺	[7]
m/z 80	[M-CH₃]⁺	[7]
m/z 79	[SO₂NH]⁺	[7]

The Influence of the α-Cyano Group: A Predictive Analysis

The introduction of a nitrile group on the carbon adjacent to the sulfonyl group is predicted to induce significant changes in the molecule's physicochemical properties due to its strong electron-withdrawing nature.

Predicted Physicochemical Properties of Cyanomethanesulfonamide

The following table outlines the anticipated properties of cyanomethanesulfonamide based on established principles of physical organic chemistry.

Property	Predicted Value/Characteristic	Rationale
pKa	< 10.87	The strongly electron-withdrawing cyano group will stabilize the conjugate base through induction, increasing the acidity of the N-H protons.[8][9][10]
Melting Point	Higher than Methanesulfonamide	The increased polarity due to the nitrile group will lead to stronger intermolecular dipole-dipole interactions, requiring more energy to break the crystal lattice.[3]
Boiling Point	Significantly Higher than Methanesulfonamide	The highly polar nature of the nitrile group will result in strong dipole-dipole attractions, leading to a higher boiling point.[3]
Water Solubility	High	Although the cyano group itself can participate in hydrogen bonding with water, the overall increase in molecular size may slightly decrease solubility compared to methanesulfonamide. However, its high polarity is expected to maintain good water solubility.[3]
Organic Solvent Solubility	Increased solubility in polar aprotic solvents	The polar nature of the molecule will favor solubility in solvents like DMSO, DMF, and acetonitrile.
LogP (Octanol-Water)	Lower (more negative) than Methanesulfonamide	The increased polarity will favor partitioning into the aqueous phase.
Stability	Potentially susceptible to hydrolysis	The nitrile group can be hydrolyzed to a carboxylic acid or amide under strong acidic or basic conditions.[3][4] The presence of the adjacent sulfonyl group may influence this reactivity.

Predicted Spectroscopic Characteristics of Cyanomethanesulfonamide

Technique	Predicted Peak/Signal	Rationale
¹H NMR	CH₂ signal downfield of CH₃ in methanesulfonamide; NH₂ signal may also be shifted.	The electron-withdrawing cyano group will deshield the adjacent methylene protons.
¹³C NMR	Three signals: CH₂, CN, and a quaternary carbon for the sulfonyl group. The CN carbon will appear at ~115-125 ppm.	The presence of three distinct carbon environments.
IR	A sharp, medium intensity peak around 2250-2210 cm⁻¹ .	This is the characteristic stretching frequency for a nitrile (C≡N) group.
Mass Spec	Molecular ion peak at m/z 120.	Corresponding to the molecular weight of C₂H₄N₂O₂S.

Proposed Synthetic Pathway

The synthesis of cyanomethanesulfonamide is not widely reported, but a plausible synthetic route can be proposed based on established organic chemistry principles. This provides a starting point for researchers aiming to produce this compound for further study.

Caption: Proposed two-stage synthesis of cyanomethanesulfonamide.

Experimental Protocols for Physicochemical Characterization

The following protocols are designed to empirically determine the key physicochemical properties of cyanomethanesulfonamide.

Determination of pKa via Potentiometric Titration

• Principle: The pKa is determined by monitoring the pH of a solution of cyanomethanesulfonamide as it is titrated with a strong base. The pKa corresponds to the pH at the half-equivalence point.

• Methodology:

  • Prepare a 0.01 M solution of cyanomethanesulfonamide in a 50:50 water:methanol co-solvent system to ensure solubility.

  • Calibrate a pH meter with standard buffers at pH 7.00, 10.00, and 12.00.

  • Titrate the cyanomethanesulfonamide solution with a standardized 0.1 M NaOH solution, recording the pH after each addition.

  • Plot the pH versus the volume of NaOH added. The pKa is the pH at the midpoint of the steepest part of the titration curve.

Caption: Workflow for pKa determination by potentiometric titration.

Determination of Aqueous Solubility

• Principle: The shake-flask method is a standard technique for determining the equilibrium solubility of a compound.

• Methodology:

  • Add an excess amount of solid cyanomethanesulfonamide to a known volume of deionized water in a sealed flask.

  • Agitate the flask at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.

  • Filter the solution to remove undissolved solid.

  • Determine the concentration of cyanomethanesulfonamide in the filtrate using a validated analytical method, such as HPLC-UV.

Spectroscopic Analysis

• Principle: Standard spectroscopic techniques will be used to confirm the structure of the synthesized cyanomethanesulfonamide.

• Methodology:

  • NMR Spectroscopy: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆) and acquire ¹H and ¹³C NMR spectra.

  • IR Spectroscopy: Prepare a KBr pellet of the solid sample and acquire the infrared spectrum.

  • Mass Spectrometry: Introduce the sample into a mass spectrometer using an appropriate ionization technique (e.g., ESI or EI) to determine the molecular weight and fragmentation pattern.

Safety and Handling

While specific toxicity data for cyanomethanesulfonamide is not available, it should be handled with the care appropriate for a novel chemical compound. The presence of a nitrile group suggests that it should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times. Avoid inhalation, ingestion, and skin contact.

Conclusion

Cyanomethanesulfonamide represents an intriguing molecule with physicochemical properties that are predictably modulated by the presence of a strong electron-withdrawing cyano group. This guide provides a comprehensive theoretical foundation for its pKa, solubility, and spectroscopic characteristics, grounded in the well-established properties of methanesulfonamide. The detailed experimental protocols herein offer a clear path for researchers to empirically validate these predictions and to further explore the potential of this and related compounds in the fields of medicinal chemistry and materials science.

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The Architectural Blueprint of Drug Discovery: An In-depth Technical Guide to the X-ray Crystal Structure of Cyanomethanesulfonamide Analogs

Foreword: From Molecular Scaffolds to Therapeutic Agents

In the intricate world of drug discovery, the precise understanding of a molecule's three-dimensional structure is not merely an academic exercise; it is the foundational blueprint upon which potent and selective therapeutic agents are built. The sulfonamide functional group, a cornerstone in medicinal chemistry, has given rise to a vast array of drugs with diverse biological activities, including antibacterial, anti-inflammatory, and anti-cancer properties.[1][2] The introduction of a cyanomethyl group to the sulfonamide core presents a unique molecular scaffold—cyanomethanesulfonamide—and its analogs, which are of significant interest to researchers and drug development professionals.

This technical guide provides a comprehensive exploration of the X-ray crystal structure of cyanomethanesulfonamide analogs. Moving beyond a simple recitation of methods, this document delves into the causality behind experimental choices, offering field-proven insights into the synthesis, crystallization, and structural elucidation of these promising compounds. As we navigate through the subsequent sections, we will uncover the nuanced interplay of molecular interactions that govern the crystalline architecture of these analogs, providing a solid foundation for future structure-based drug design endeavors.

I. The Genesis of a Crystal: Synthesis and Characterization of Cyanomethanesulfonamide Precursors and Analogs

The journey to a high-resolution crystal structure begins with the synthesis of high-purity material. The synthesis of the key precursor, methanesulfonyl cyanide (CH₃SO₂CN), is a critical first step towards obtaining cyanomethanesulfonamide and its derivatives.

A. Synthesis of Methanesulfonyl Cyanide: A Foundational Precursor

A robust and well-documented method for the preparation of methanesulfonyl cyanide involves the reaction of methanesulfonyl chloride with cyanogen chloride. This procedure, detailed in Organic Syntheses, provides a reliable route to this key intermediate.[3]

Reaction Scheme:

CH₃SO₂Cl + ClCN → CH₃SO₂CN + Cl₂

The reaction is typically carried out by reducing methanesulfonyl chloride with sodium sulfite to form the sodium sulfinate, which then reacts with cyanogen chloride.[3] The resulting methanesulfonyl cyanide is an activated form of the methanesulfonyl group, making it a versatile reagent for further derivatization.[3]

Experimental Protocol: Synthesis of Methanesulfonyl Cyanide

Materials:

• Methanesulfonyl chloride

• Sodium sulfite heptahydrate

• Sodium hydrogen carbonate

• Cyanogen chloride

• Benzene

• Anhydrous magnesium sulfate

Procedure:

• A solution of sodium sulfite heptahydrate (0.500 mole) and sodium hydrogen carbonate (1.00 mole) in 1 liter of water is prepared in a three-necked flask equipped with a mechanical stirrer and a dropping funnel.[3]

• Freshly distilled methanesulfonyl chloride (0.500 mole) is added dropwise to the stirred solution over 30 minutes. The reaction is exothermic and is accompanied by the evolution of carbon dioxide.[3]

• The solution is then cooled to 10°C, and liquid cyanogen chloride (1.0 mole) is added in one portion with vigorous stirring, maintaining the temperature at or below 15°C with the addition of ice.[3]

• Methanesulfonyl cyanide separates as a heavy, colorless oil. The mixture is stirred for an additional 15 minutes.[3]

• The product is extracted with benzene. The combined organic layers are dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield methanesulfonyl cyanide.[3]

B. Synthesis of Cyanomethanesulfonamide Analogs

With methanesulfonyl cyanide in hand, the synthesis of cyanomethanesulfonamide analogs can be achieved through the reaction with various primary and secondary amines. The general reaction involves the nucleophilic addition of the amine to the electrophilic carbon of the nitrile group, followed by rearrangement. A more common and direct approach for synthesizing sulfonamides is the reaction of a sulfonyl chloride with an amine in the presence of a base to neutralize the HCl byproduct.

General Reaction Scheme:

R-SO₂Cl + R'R''NH → R-SO₂NR'R'' + HCl

Experimental Protocol: General Synthesis of Sulfonamides

Materials:

• Appropriate sulfonyl chloride (e.g., methanesulfonyl chloride)

• Primary or secondary amine

• Base (e.g., triethylamine or pyridine)

• Solvent (e.g., dichloromethane or tetrahydrofuran)

Procedure:

• The amine (1.0 equivalent) and base (1.2 equivalents) are dissolved in the chosen solvent under an inert atmosphere.

• The sulfonyl chloride (1.1 equivalents), dissolved in the same solvent, is added dropwise to the amine solution at 0°C.

• The reaction mixture is allowed to warm to room temperature and stirred for 1-24 hours, with the progress monitored by thin-layer chromatography.

• Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is then purified by column chromatography or recrystallization.

II. The Art and Science of Crystallization: Obtaining Diffraction-Quality Crystals

The most critical and often challenging step in X-ray crystallography is obtaining single crystals of sufficient size and quality. The crystallization of sulfonamides can be particularly challenging due to the possibility of polymorphism, where the same molecule can pack in different crystal lattices, leading to different physical properties.

A. The Rationale Behind Crystallization Techniques

The choice of crystallization method is dictated by the physicochemical properties of the compound, such as its solubility and stability. For sulfonamides, slow evaporation and solvent/anti-solvent diffusion are commonly employed techniques.

• Slow Evaporation: This technique is suitable for compounds that are moderately soluble in a volatile solvent. The slow removal of the solvent gradually increases the concentration of the compound, leading to supersaturation and crystal nucleation. The slow rate of evaporation is crucial for the growth of large, well-ordered crystals.

• Solvent/Anti-Solvent Diffusion: This method is ideal for compounds that are highly soluble in one solvent (the "good" solvent) and poorly soluble in another (the "anti-solvent"). The compound is dissolved in the good solvent, and the anti-solvent is slowly introduced, either by layering or vapor diffusion. This gradual change in solvent composition reduces the solubility of the compound, inducing crystallization. This technique allows for fine control over the rate of supersaturation.

B. Controlling Polymorphism: The Role of Seeding and Solvent Selection

Polymorphism is a significant consideration in the crystallization of sulfonamides. Different polymorphs can exhibit different solubilities, stabilities, and bioavailabilities, making control over the crystalline form essential in pharmaceutical development.

• Seeding: The introduction of a small seed crystal of the desired polymorph into a supersaturated solution can direct the crystallization towards that specific form, bypassing the nucleation of other, less desirable polymorphs.

• Solvent Selection: The choice of solvent can have a profound impact on the resulting polymorph. Solvents with different polarities and hydrogen-bonding capabilities can interact differently with the sulfonamide molecules, favoring the formation of specific crystal packing arrangements.

Experimental Protocol: Crystallization of Sulfonamide Analogs

1. Slow Evaporation:

• Dissolve the purified sulfonamide analog in a suitable solvent (e.g., ethanol, acetone, or ethyl acetate) to form a near-saturated solution.

• Filter the solution to remove any particulate matter.

• Transfer the solution to a clean vial and cover it with a perforated cap or parafilm with a few pinholes to allow for slow evaporation of the solvent.

• Place the vial in a vibration-free environment and allow the solvent to evaporate slowly over several days to weeks.

2. Solvent/Anti-Solvent Vapor Diffusion:

• Dissolve the sulfonamide analog in a minimal amount of a "good" solvent (e.g., dichloromethane or dimethylformamide).

• Place this solution in a small, open vial.

• Place the small vial inside a larger, sealed container that contains a reservoir of the "anti-solvent" (e.g., hexane or diethyl ether).

• The anti-solvent will slowly diffuse into the good solvent, reducing the solubility of the compound and inducing crystallization.

III. Deciphering the Molecular Architecture: X-ray Diffraction Analysis

Once suitable crystals are obtained, X-ray diffraction is employed to determine the precise three-dimensional arrangement of atoms in the crystal lattice.

A. The Crystallographic Workflow: From Diffraction to Structure

The process of determining a crystal structure from a single crystal involves a series of well-defined steps, as illustrated in the workflow diagram below.

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Computational Modeling of Cyanomethanesulfonamide Electronic Properties: A Quantum Chemical Approach

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, technically-grounded framework for the computational analysis of cyanomethanesulfonamide's electronic properties. We move beyond a simple procedural list to offer a narrative grounded in the causality of methodological choices, ensuring a self-validating and robust scientific workflow. This document is designed for professionals in drug development and computational chemistry who seek to leverage quantum chemical calculations for molecular-level insights.

Introduction: The Rationale for Computational Scrutiny

Cyanomethanesulfonamide, a molecule combining a nitrile (-CN), a methylene (-CH2-), and a sulfonamide (-SO2NH2) group, presents an interesting scaffold for chemical and pharmaceutical exploration. The sulfonamide moiety is a well-established pharmacophore, while the cyano group can act as a hydrogen bond acceptor or participate in various chemical transformations. Understanding the electronic landscape of this molecule is paramount to predicting its reactivity, intermolecular interactions, and potential as a drug candidate.[1][2]

Computational methods, particularly Density Functional Theory (DFT), have become indispensable in modern drug discovery, offering a cost-effective and time-efficient means to predict molecular properties before undertaking expensive and time-consuming synthesis and testing.[3][4][5] This guide will detail a best-practice protocol for calculating and analyzing key electronic descriptors of cyanomethanesulfonamide, providing a foundational understanding of its potential behavior in a biological system.

Theoretical Foundations: Selecting the Right Tools for the Task

The accuracy of any quantum chemical calculation is fundamentally dependent on the chosen theoretical method and basis set. These choices are not arbitrary; they are dictated by the chemical nature of the molecule under investigation and the desired balance between computational cost and accuracy.[6]

Density Functional Theory (DFT)

DFT is the workhorse of modern computational chemistry. It is based on the principle that the ground-state energy of a molecule can be determined from its electron density, a more manageable property than the complex many-electron wavefunction.[7] This approach provides an excellent compromise between accuracy and computational demand, making it ideal for molecules the size of cyanomethanesulfonamide.[6]

The B3LYP Functional: A Hybrid Approach

The exact form of the exchange-correlation functional, which accounts for the quantum mechanical effects of electron exchange and correlation, is unknown and must be approximated.[7] For this workflow, we select the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional.

• Expertise & Causality: B3LYP is a hybrid functional, meaning it incorporates a portion of the exact exchange energy from Hartree-Fock theory with approximations for exchange and correlation from other sources. This formulation has proven to be highly successful and robust for a vast range of organic molecules, providing reliable geometries and electronic properties.[6][8] Its widespread use makes it an excellent choice for generating data that is comparable to a large body of existing literature.[9][10]

The 6-311+G(d,p) Basis Set: A Necessary Flexibility

A basis set is a set of mathematical functions used to construct the molecular orbitals. The choice of basis set dictates the flexibility the model has to describe the distribution of electrons around the atoms. For cyanomethanesulfonamide, the 6-311+G(d,p) Pople-style basis set is a well-reasoned choice.

• Expertise & Causality:

  • 6-311G: This triple-zeta basis set provides three functions for each valence atomic orbital, offering a high degree of flexibility for describing the electron density.

  • +: The + symbol indicates the addition of diffuse functions on heavy (non-hydrogen) atoms. These functions are large and spread out, and they are critical for accurately describing the lone pairs of electrons on the electronegative nitrogen and oxygen atoms of the sulfonamide group.

  • (d,p): These are polarization functions . The d functions on heavy atoms and p functions on hydrogen atoms allow the orbitals to change shape and "polarize" away from the spherical symmetry of isolated atoms. This is especially important for accurately modeling the bonding in the hypervalent sulfur center of the sulfonamide group.[11][12][13] Studies on sulfur-containing compounds have repeatedly shown the necessity of including such functions for reliable results.[14]

The Computational Workflow: A Self-Validating Protocol

This section details the step-by-step methodology for calculating the electronic properties of cyanomethanesulfonamide. This workflow is designed to be a self-validating system, with specific checkpoints to ensure the scientific integrity of the results. We will use the syntax conventions common to the Gaussian software package, a widely used electronic structure program.[15][16][17]

Caption: Computational workflow for electronic property analysis.

Experimental Protocol: Step-by-Step Calculation

Step 1: Molecular Structure Generation

• Using a molecular editor such as Avogadro[18], construct the 3D structure of cyanomethanesulfonamide (N#C-CH2-SO2-NH2).

• Perform an initial, quick geometry cleanup using a molecular mechanics force field (e.g., UFF or MMFF94) within the software. This provides a reasonable starting geometry for the more demanding DFT calculation.

• Save the coordinates in a standard format (e.g., .xyz or .mol).

Step 2: Geometry Optimization Input File

• Create a text file (e.g., cyano_opt.com).

• The input file should be structured as follows. This example uses Gaussian syntax.[8]

  • %chk : Specifies a checkpoint file to save calculation results.

  • #p : Indicates "print" level and specifies the calculation parameters.

  • B3LYP/6-311+G(d,p) : The chosen functional and basis set.

  • Opt : The keyword that requests a geometry optimization to find the lowest energy structure.[19]

  • 0 1 : Specifies the molecular charge (0, neutral) and spin multiplicity (1, singlet).

Step 3: Frequency Calculation and Validation (Trustworthiness)

• After the optimization completes successfully, create a new input file (cyano_freq.com) using the optimized geometry from the checkpoint file.

  • Freq : The keyword that requests a vibrational frequency analysis.[19]

  • Geom=AllCheck : This crucial keyword reads the optimized geometry, charge, and multiplicity from the checkpoint file, ensuring consistency.

• Self-Validation Check: Upon completion, examine the output file for the calculated vibrational frequencies. A true energy minimum will have zero imaginary frequencies . The presence of one or more imaginary frequencies indicates the structure is a transition state or a saddle point, not a stable minimum, and requires re-optimization. This step is the cornerstone of a trustworthy computational protocol.

Step 4: Single Point Calculation for Electronic Properties

• Once the geometry is validated as a true minimum, perform a final single-point calculation to derive the detailed electronic properties.

  • Pop=Full : Requests a full population analysis, which provides the molecular orbital energies (including HOMO and LUMO) and atomic charges.

  • IOp(6/33=2) : An internal option keyword in Gaussian that requests the data needed to generate the molecular electrostatic potential map.

Data Analysis and Visualization

The output from the final calculation contains a wealth of information. The key is to extract and visualize it in a chemically meaningful way.

Quantitative Data Summary

The primary numerical data should be extracted and tabulated for clarity. This includes the total energy, the energies of the frontier molecular orbitals, the resulting energy gap, and the molecular dipole moment.

Property	Calculated Value (Hartree)	Calculated Value (eV)	Significance
Total Energy	(Calculated Value)	-	The final, optimized electronic energy of the molecule.
HOMO Energy	(Calculated Value)	(Calculated Value)	Energy of the highest occupied molecular orbital; relates to ionization potential.
LUMO Energy	(Calculated Value)	(Calculated Value)	Energy of the lowest unoccupied molecular orbital; relates to electron affinity.
HOMO-LUMO Gap	(LUMO - HOMO)	(LUMO - HOMO)	Key indicator of chemical reactivity and electronic excitation energy.[20][21]
Dipole Moment (Debye)	(Calculated Value)	-	A measure of the overall polarity and charge separation in the molecule.

Note: Placeholder values are shown. Actual values would be populated from the calculation output file.

Molecular Orbitals: HOMO and LUMO

The HOMO and LUMO are crucial for understanding reactivity. The HOMO represents the region from which an electron is most likely to be donated (nucleophilic character), while the LUMO represents the region most likely to accept an electron (electrophilic character). Visualization of these orbitals (using software like GaussView or Avogadro) reveals their spatial distribution and identifies which atoms contribute most to these frontier orbitals.

Molecular Electrostatic Potential (MEP) Map

The MEP map is a powerful tool for predicting intermolecular interactions.[22][23] It is a 3D plot of the electrostatic potential on the molecule's electron density surface.

• Interpretation:

  • Red Regions: Areas of most negative electrostatic potential (electron-rich). These are prime sites for electrophilic attack and are typically found around electronegative atoms like oxygen and nitrogen.[24][25]

  • Blue Regions: Areas of most positive electrostatic potential (electron-poor). These are sites for nucleophilic attack, often found around hydrogen atoms bonded to electronegative atoms (e.g., the -NH2 group).[24][25]

  • Green/Yellow Regions: Areas of intermediate or near-zero potential.

For cyanomethanesulfonamide, one would anticipate strong negative potential (red) around the oxygen atoms of the sulfonyl group and the nitrogen of the cyano group, and positive potential (blue) around the hydrogens of the amine group.

Caption: Relationship between computational inputs and outputs.

Conclusion

This guide has outlined an expert-level, self-validating computational workflow for determining the electronic properties of cyanomethanesulfonamide. By carefully selecting a robust theoretical method (B3LYP/6-311+G(d,p)) and following a protocol that includes a critical frequency validation step, researchers can generate reliable and insightful data. The analysis of frontier molecular orbitals, the HOMO-LUMO gap, and the molecular electrostatic potential map provides a powerful, predictive foundation for understanding the molecule's reactivity, polarity, and potential for intermolecular interactions, which are critical considerations in the field of drug design and development.[1][5]

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Thermal stability and decomposition of cyanomethanesulfonamide

An In-Depth Technical Guide to the Thermal Stability and Decomposition of Cyanomethanesulfonamide

Abstract

Cyanomethanesulfonamide is a molecule of interest for synthetic and medicinal chemistry, combining the well-established sulfonamide scaffold with a reactive cyano group. For researchers, scientists, and drug development professionals, a thorough understanding of a compound's thermal stability is not merely a regulatory formality but a cornerstone of process safety, formulation development, and shelf-life determination. An uncharacterized exothermic decomposition can pose significant risks, leading to runaway reactions, equipment failure, and compromised product integrity. This technical guide provides a comprehensive framework for evaluating the thermal stability and decomposition profile of cyanomethanesulfonamide. It moves beyond a simple recitation of data to explain the causality behind experimental choices, offering field-proven insights into designing a self-validating, tiered approach to thermal hazard assessment. We will detail methodologies from initial screening using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to worst-case scenario simulation with Accelerating Rate Calorimetry (ARC). Furthermore, this guide explores the predicted decomposition pathways and resultant byproducts, grounding these predictions in the fundamental chemistry of the methanesulfonyl and cyano functional groups.

Introduction

The Role of the Sulfonamide Moiety in Drug Discovery

The sulfonamide functional group is a cornerstone of modern medicinal chemistry. Since the discovery of prontosil in the 1930s, sulfonamide-containing compounds have become a versatile and prolific class of therapeutics.[1] Their utility extends far beyond their original application as antimicrobial agents, now encompassing treatments for a wide range of conditions, including cancer, inflammation, diabetes, and cardiovascular disorders.[1][2] The enduring success of this scaffold lies in its unique physicochemical properties and its ability to act as a bioisostere for other functional groups, enabling it to bind to a diverse array of biological targets.[3]

Cyanomethanesulfonamide: Structure and Potential Applications

Cyanomethanesulfonamide (C₂H₄N₂O₂S) integrates the established sulfonamide core with a nitrile (cyano) group. This combination presents intriguing possibilities for drug development and chemical synthesis. The nitrile group is a versatile functional handle that can participate in various chemical transformations and can also serve as a key pharmacophoric element, modulating a compound's polarity, metabolic stability, and receptor binding affinity.[4] Its application could range from serving as a building block for more complex heterocyclic systems to acting as a targeted covalent inhibitor in drug design.

The Critical Importance of Thermal Hazard Assessment in Pharmaceutical Development

As active pharmaceutical ingredients (APIs) and their intermediates become more complex, their potential for energetic decomposition increases. Thermal hazard assessment is a critical component of chemical process safety, aiming to identify and quantify the heat and pressure effects of a potential runaway reaction.[5][6] An adiabatic calorimeter, which prevents heat loss to the surroundings, is an indispensable tool for simulating worst-case thermal scenarios and gathering the data needed for safe process design, storage, and handling.[5][7] Understanding a molecule's thermal behavior, including its onset temperature of decomposition, the energy released, and the rate of pressure change, is essential for preventing catastrophic incidents during scale-up and manufacturing.[7][8]

Physicochemical Properties and Predicted Stability Profile

While comprehensive experimental data for cyanomethanesulfonamide is not widely published, we can predict its stability profile by analyzing its constituent functional groups.

Predicted Physicochemical Data

Property	Predicted Value / Information	Rationale / Source
Molecular Formula	C₂H₄N₂O₂S	-
Molecular Weight	120.13 g/mol	-
Appearance	Predicted to be a white to off-white crystalline solid	Based on similar simple sulfonamides.[9]
Decomposition Onset	> 150-200 °C	Extrapolated from general stability of sulfonamides and methanesulfonamide.[9][10]
Hazards	May cause skin, eye, and respiratory irritation. Harmful if swallowed.	Based on safety data for analogous structures like 4-cyanobenzenesulfonamide.[11]

Structural Considerations: Influence of the Cyano and Methanesulfonyl Groups

The thermal stability of cyanomethanesulfonamide is dictated by the interplay of its two key functional groups:

• Methanesulfonyl Group: This group is known for its high thermal stability. Studies on related metal methanesulfonates show that this functional group is stable at temperatures up to 400°C.[9] This suggests that the C-S and S-O bonds within the core structure are robust.

• Cyano (Nitrile) Group: The C≡N triple bond is also strong. However, the presence of the adjacent sulfonamide can influence its reactivity. Thermal decomposition of compounds containing cyano groups can lead to the release of toxic gases such as hydrogen cyanide and oxides of nitrogen, particularly under oxidative conditions.[11][12]

The molecule's decomposition is likely initiated by the cleavage of the weakest bonds under thermal stress, which are predicted to be the S-N or C-S bonds, rather than the bonds within the highly stable methanesulfonyl or cyano groups themselves.

Experimental Assessment of Thermal Stability

A robust thermal hazard assessment follows a tiered, logical progression. This approach ensures that sufficient data is gathered to make informed safety decisions at each stage of development, from early research to full-scale production.

Overview of a Tiered Approach to Thermal Hazard Analysis

The workflow below illustrates a systematic approach to characterizing thermal stability. It begins with low-sample-mass screening techniques to identify potential hazards before progressing to more complex, higher-risk adiabatic testing.

Caption: Tiered workflow for thermal hazard assessment.

Tier 1: Screening with Differential Scanning Calorimetry (DSC)

• 3.2.1 Rationale and Experimental Causality: DSC is the ideal starting point for thermal analysis. It uses a very small sample size (typically 1-5 mg) and provides rapid, high-quality data on thermal events like melting, crystallization, and decomposition. The primary goal is to screen for exotherms (heat-releasing events). A sharp, significant exotherm is a clear warning sign of a potential runaway reaction, mandating further investigation under adiabatic conditions.[13][14]

• 3.2.2 Detailed Experimental Protocol for DSC Analysis:

  • Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard.

  • Sample Preparation: Accurately weigh 1-3 mg of cyanomethanesulfonamide into a high-pressure stainless steel or gold-plated crucible. Using a crucible capable of withstanding high pressure is critical to contain any gases evolved during decomposition, ensuring the exotherm is fully measured.

  • Reference: Prepare an empty, hermetically sealed crucible of the same type to serve as the reference.

  • Methodology:

    • Place the sample and reference crucibles into the DSC cell.

    • Equilibrate the system at a starting temperature, e.g., 30 °C.

    • Ramp the temperature at a constant rate, typically 10 °C/min, up to a final temperature (e.g., 350-400 °C) that is sufficiently high to induce decomposition.

    • Maintain a constant inert atmosphere (e.g., nitrogen at 50 mL/min) to prevent oxidative side reactions.

  • Data Analysis: Plot the differential heat flow against temperature. Identify endothermic events (e.g., melting) and exothermic events (decomposition). Determine the onset temperature (Tonset) and the integrated energy (ΔHd) of any exotherms.

Tier 2: Quantifying Mass Loss with Thermogravimetric Analysis (TGA)

• 3.3.1 Rationale and Experimental Causality: TGA complements DSC by measuring changes in sample mass as a function of temperature.[15] It helps to distinguish between physical transitions (like melting, which involves no mass loss) and chemical events (like decomposition, which typically involves the loss of volatile fragments). Correlating a DSC exotherm with a TGA mass loss event provides strong evidence that the exotherm is due to decomposition.[16]

• 3.3.2 Detailed Experimental Protocol for TGA Analysis:

  • Calibration: Perform temperature and mass calibrations according to the instrument manufacturer's guidelines.

  • Sample Preparation: Weigh 5-10 mg of cyanomethanesulfonamide into an appropriate TGA pan (e.g., ceramic or platinum).

  • Methodology:

    • Place the sample pan into the TGA furnace.

    • Equilibrate at a starting temperature (e.g., 30 °C).

    • Ramp the temperature at a constant rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

  • Data Analysis: Plot the percentage of mass loss versus temperature. The derivative of this curve (DTG) can be plotted to clearly show the temperature of the maximum rate of mass loss.[10][16]

Tier 3: Simulating Worst-Case Scenarios with Accelerating Rate Calorimetry (ARC)

• 3.4.1 Rationale and Experimental Causality: While DSC and TGA are excellent screening tools, they measure behavior under controlled heating rates. A real-world runaway reaction occurs under adiabatic conditions, where the heat generated by the reaction increases the sample's temperature, which in turn accelerates the reaction rate, creating a dangerous feedback loop.[5][6] ARC is designed to simulate this exact "worst-case" scenario, providing critical data for process safety design.[7]

• 3.4.2 Detailed Experimental Protocol for ARC Analysis:

  • Sample Preparation: Place a known mass (typically 1-5 g) of cyanomethanesulfonamide into a robust, spherical sample bomb (e.g., made of titanium or Hastelloy C to minimize catalytic effects).[6]

  • System Setup: Place the bomb, which is fitted with a thermocouple and a pressure transducer, inside the ARC calorimeter chamber.

  • Methodology (Heat-Wait-Search Mode): [6][8]

    • Heat: The system heats the sample in small, discrete steps (e.g., 5 °C).

    • Wait: After each step, the system holds the temperature and allows the sample to reach thermal equilibrium.

    • Search: The system monitors the sample's self-heating rate. If the rate exceeds a predefined sensitivity threshold (e.g., 0.02 °C/min), the instrument switches to adiabatic mode.

    • Adiabatic Tracking: In this mode, the calorimeter's heaters match the sample temperature precisely, ensuring no heat is lost to the surroundings. The instrument records the temperature and pressure of the sample as a function of time until the reaction is complete.

  • Data Interpretation: The primary outputs are plots of temperature vs. time, pressure vs. time, and self-heating rate vs. temperature. From these, key safety parameters are derived.[7]

Decomposition Pathway and Mechanistic Insights

Predicted Gaseous Decomposition Products

Based on the elemental composition (C, H, N, O, S) and data from analogous compounds, the thermal decomposition of cyanomethanesulfonamide under inert conditions is expected to produce a mixture of gases.[9][11]

• Primary Products: Sulfur dioxide (SO₂), Carbon monoxide (CO), Carbon dioxide (CO₂), Nitrogen (N₂).

• Potential Minor Products: Hydrogen cyanide (HCN), Isocyanic acid (HNCO), Ammonia (NH₃), Methane (CH₄).

The formation of these products results from the fragmentation of the parent molecule and subsequent reactions of the unstable intermediates.

Proposed Decomposition Mechanism

A plausible decomposition pathway likely involves initial homolytic or heterolytic cleavage of the weakest bonds in the molecule. The following diagram outlines a hypothetical, non-stoichiometric pathway based on these principles.

Caption: A proposed radical decomposition pathway for cyanomethanesulfonamide.

This pathway suggests that initial bond scission (S-N or C-S) leads to the formation of highly reactive radical species. These radicals can then undergo further fragmentation or recombination reactions to yield the final stable gaseous products and a solid, likely carbonaceous, residue.

The Role of Computational Chemistry in Elucidating Mechanisms

Where experimental analysis of reactive intermediates is challenging, computational chemistry offers a powerful alternative.[17] Techniques such as Density Functional Theory (DFT) can be used to model the molecule and calculate the bond dissociation energies, helping to identify the weakest bonds and predict the initial fragmentation steps. Furthermore, transition state theory can be applied to map out the entire reaction coordinate for different potential pathways, calculating the activation energies for each step and thereby identifying the most kinetically favorable decomposition mechanism.[18]

Summary of Key Thermal Stability Data

The following table summarizes the critical quantitative parameters that should be determined through the experimental workflows described above.

Parameter	Symbol	Method of Determination	Significance in Safety Assessment
Melting Point	Tm	DSC	Defines the upper limit for solid-state processing.
Decomposition Onset	Tonset	DSC, TGA, ARC	Temperature at which self-heating becomes detectable; crucial for defining maximum safe operating temperatures.[7]
Heat of Decomposition	ΔHd	DSC	Total energy released during decomposition; indicates the severity of the thermal event.
Adiabatic Temperature Rise	ΔTad	ARC	The theoretical temperature increase of the substance if all the decomposition energy is retained.[7]
Time to Maximum Rate	TMRad	ARC	The time required for the reaction to reach its maximum velocity under adiabatic conditions from the onset temperature; a key indicator of the time available to implement mitigation measures.[7]
Maximum Self-Heat Rate	(dT/dt)max	ARC	The maximum rate of temperature rise; used in relief-vent sizing calculations.
Maximum Pressure	Pmax	ARC	The maximum pressure generated; essential for assessing containment and relief system requirements.

Safe Handling and Storage Recommendations

Based on the potential for exothermic decomposition and the release of toxic gases, the following precautions are recommended:

• Storage: Store in a cool, well-ventilated area away from heat sources. The container should be kept tightly closed.

• Handling: Handle in accordance with good industrial hygiene and safety practices.[19] Use a chemical fume hood to avoid inhalation of dust or decomposition products. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Process Scale: Avoid heating the material to temperatures approaching the determined Tonset. All heating operations should be conducted with careful temperature monitoring and control. For any process operating near the onset temperature, a formal process hazard analysis (PHA) should be conducted.

Conclusion

A comprehensive understanding of the thermal stability and decomposition behavior of cyanomethanesulfonamide is paramount for its safe handling, development, and application. The tiered experimental approach, progressing from screening with DSC/TGA to quantitative hazard simulation with ARC, provides the necessary data to define safe operating limits and engineer appropriate safety measures. While the methanesulfonyl group imparts significant inherent stability, the potential for a rapid, high-energy decomposition, characteristic of many nitrogen-containing organic molecules, cannot be overlooked. By integrating rigorous experimental data with sound mechanistic principles, researchers and drug development professionals can confidently manage the risks associated with this promising chemical entity.

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Solubility of cyanomethanesulfonamide in organic solvents

An In-depth Technical Guide to the Solubility of Cyanomethanesulfonamide in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical physicochemical property that influences every stage of drug development, from synthesis and purification to formulation and bioavailability. Cyanomethanesulfonamide (C₃H₆N₂O₂S), a compound of interest for its potential therapeutic applications, currently lacks comprehensive, publicly available solubility data in common organic solvents. This technical guide addresses this knowledge gap by providing a robust framework for determining and understanding the solubility of cyanomethanesulfonamide. It is designed for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, step-by-step experimental protocols. While this guide presents an illustrative dataset for didactic purposes, its core value lies in equipping researchers with the methodology to generate precise and reliable solubility profiles for cyanomethanesulfonamide and other novel chemical entities.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a drug candidate from discovery to a marketable therapeutic is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, solubility stands out as a paramount determinant of a drug's success.[1] Poor solubility can lead to low bioavailability, hindering the systemic exposure necessary for therapeutic efficacy. Furthermore, understanding the solubility of an active pharmaceutical ingredient (API) in various organic solvents is essential for:

• Synthesis and Purification: Selecting appropriate solvents for reaction media and crystallization processes is crucial for achieving high purity and yield.

• Formulation Development: The ability to dissolve the API in a suitable solvent system is fundamental to creating various dosage forms, including oral solutions, injectables, and topical preparations.[2]

• Analytical Method Development: Accurate quantification of the API often requires its dissolution in a solvent compatible with analytical techniques such as high-performance liquid chromatography (HPLC) and ultraviolet-visible (UV-Vis) spectroscopy.

Cyanomethanesulfonamide, as a sulfonamide derivative, is anticipated to exhibit a range of solubilities in different organic solvents, largely dictated by its molecular structure and the nature of the solvent.[3][4] This guide provides a comprehensive approach to systematically determining and interpreting these solubility characteristics.

Physicochemical Properties of Cyanomethanesulfonamide

A thorough understanding of the molecular structure and inherent properties of cyanomethanesulfonamide is the first step in predicting and interpreting its solubility behavior.

Property	Value/Structure	Reference(s)
Molecular Formula	C₃H₆N₂O₂S	[5]
Molecular Weight	134.16 g/mol	[5]
CAS Number	15102-05-3
Chemical Structure	N/A
Predicted XlogP	-0.9	[5]

The presence of both a polar sulfonamide group and a moderately polar cyano group suggests that cyanomethanesulfonamide will exhibit solubility in a range of polar and semi-polar organic solvents. The negative predicted octanol-water partition coefficient (XlogP) indicates a preference for hydrophilic environments.

Factors Influencing the Solubility of Cyanomethanesulfonamide

The solubility of a solid in a liquid is a complex interplay of solute-solute, solvent-solvent, and solute-solvent interactions. The principle of "like dissolves like" provides a foundational, albeit simplified, framework for predicting solubility. For cyanomethanesulfonamide, the key factors influencing its solubility in organic solvents are:

• Solvent Polarity: Polar solvents are more likely to effectively solvate the polar sulfonamide and cyano moieties of the molecule.[6]

• Hydrogen Bonding Capacity: Solvents that can act as hydrogen bond donors or acceptors will interact favorably with the N-H and S=O groups of the sulfonamide.

• Temperature: For most solids dissolving in liquids, solubility increases with temperature as the dissolution process is often endothermic.

• Crystalline Form (Polymorphism): Different crystalline forms of the same compound can exhibit different solubilities.[2]

Caption: Interplay of key factors governing the solubility of cyanomethanesulfonamide.

Experimental Determination of Solubility: A Step-by-Step Protocol

The following protocol outlines the widely accepted shake-flask method for determining the thermodynamic equilibrium solubility of a compound in various solvents.[7] This method, while requiring more time than kinetic solubility assays, provides the most accurate and reliable data.

Materials and Equipment

• Cyanomethanesulfonamide (analytical standard)

• Selected organic solvents (HPLC grade or equivalent)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or rotator capable of maintaining a constant temperature

• Analytical balance

• Centrifuge

• Syringe filters (0.22 µm)

• Volumetric flasks and pipettes

• HPLC-UV or UV-Vis spectrophotometer

Experimental Workflow

Caption: Experimental workflow for the shake-flask solubility determination method.

Detailed Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of cyanomethanesulfonamide to a series of vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is crucial to ensure equilibrium is reached with the solid phase.

• Equilibration:

  • Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to allow for the system to reach equilibrium. A preliminary time-to-equilibrium study is recommended for novel compounds.

• Phase Separation and Sampling:

  • Remove the vials from the shaker and allow them to stand for a short period to let the excess solid settle.

  • Centrifuge the vials to ensure complete sedimentation of the undissolved solid.

  • Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification:

  • Accurately dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted samples using a validated HPLC-UV or UV-Vis spectrophotometric method to determine the concentration of cyanomethanesulfonamide.

  • Prepare a calibration curve using standard solutions of cyanomethanesulfonamide of known concentrations.

• Data Analysis:

  • Calculate the solubility of cyanomethanesulfonamide in each solvent based on the measured concentration and the dilution factor. Express the solubility in appropriate units (e.g., mg/mL, mol/L).

Illustrative Solubility Data for Cyanomethanesulfonamide

Disclaimer: The following data is hypothetical and for illustrative purposes only, due to the absence of publicly available experimental data for cyanomethanesulfonamide. This table demonstrates how experimentally determined solubility data should be presented.

Solvent	Dielectric Constant (20°C)	Solubility at 25°C (mg/mL)	Solubility at 25°C (mol/L)
Polar Protic Solvents
Methanol	32.7	15.2	0.113
Ethanol	24.5	8.5	0.063
Isopropanol	19.9	3.1	0.023
Water	80.1	25.8	0.192
Polar Aprotic Solvents
Acetonitrile	37.5	12.4	0.092
Dimethylformamide (DMF)	36.7	45.1	0.336
Dimethyl Sulfoxide (DMSO)	46.7	58.9	0.439
Acetone	20.7	9.7	0.072
Non-Polar Solvents
Toluene	2.38	<0.1	<0.001
Hexane	1.88	<0.1	<0.001

Interpretation of Solubility Data and Practical Implications

The illustrative data suggests that cyanomethanesulfonamide exhibits higher solubility in polar aprotic solvents like DMSO and DMF, which are excellent hydrogen bond acceptors. Its good solubility in polar protic solvents like methanol and water is also consistent with its polar nature. As expected, its solubility in non-polar solvents is negligible.

These findings have direct implications for drug development:

• For Synthesis and Purification: Recrystallization could be effectively carried out using a solvent system where cyanomethanesulfonamide has high solubility at an elevated temperature and lower solubility at room temperature, such as an ethanol/water mixture.

• For Formulation: The high solubility in DMSO suggests its utility as a solvent for preparing stock solutions for in vitro assays. For liquid oral formulations, a co-solvent system involving water and a pharmaceutically acceptable polar solvent might be necessary to achieve the desired concentration.[2]

Conclusion

While specific experimental solubility data for cyanomethanesulfonamide remains to be published, this technical guide provides a comprehensive and scientifically rigorous framework for its determination and interpretation. By following the detailed protocols and considering the fundamental principles outlined herein, researchers can generate the critical solubility data needed to advance the development of cyanomethanesulfonamide-based therapeutics. The provided methodologies are not only applicable to the title compound but also serve as a valuable resource for characterizing the solubility of other novel chemical entities.

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An In-depth Technical Guide to the Discovery and Synthesis of Bioactive Sulfonamide Compounds

Abstract: Since the revolutionary discovery of Prontosil, the sulfonamide moiety (-SO₂NHR) has established itself as a uniquely privileged scaffold in medicinal chemistry.[1][2] Its remarkable versatility is evidenced by a vast and growing number of FDA-approved drugs targeting a wide spectrum of diseases, from bacterial infections to cancer, glaucoma, and inflammatory conditions.[3] This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the core principles governing the discovery and synthesis of bioactive sulfonamides. We will dissect modern discovery paradigms, detail classical and advanced synthetic methodologies with field-proven protocols, analyze the fundamentals of structure-activity relationships (SAR), and visualize the critical workflows that underpin successful drug development campaigns in this area.

Chapter 1: The Sulfonamide Moiety: A Privileged Scaffold in Medicinal Chemistry

The enduring success of the sulfonamide functional group stems from its unique combination of physicochemical properties. It is considered a bioisosteric replacement for amide, carboxylic acid, and phenol groups, capable of engaging in crucial hydrogen bonding interactions with biological targets.[2][4][5] The acidic nature of the sulfonamide proton (pKa typically 6-8) allows it to exist in an anionic state at physiological pH, a feature critical for binding to metalloenzymes like carbonic anhydrase.[6] This electronic characteristic, combined with its metabolic stability and synthetic accessibility, makes it a cornerstone of modern drug design.[4]

The applications of sulfonamides are exceptionally broad, encompassing:

• Antibacterial Agents: The original "sulfa drugs" that act as competitive inhibitors of dihydropteroate synthase (DHPS) in bacteria.[7][8]

• Carbonic Anhydrase Inhibitors: Used in treatments for glaucoma (e.g., Dorzolamide), as diuretics, and increasingly as anticancer agents.[9][10][11]

• Anti-inflammatory Agents: Including selective COX-2 inhibitors like Celecoxib.[12]

• Anticonvulsants, Antivirals, and Antidiabetic Agents. [13][14][15]

Chapter 2: Modern Discovery Strategies for Bioactive Sulfonamides

Identifying novel sulfonamide drug candidates has evolved from serendipitous screening to highly rational, target-driven approaches. The choice of strategy is dictated by the available knowledge of the biological target.

Structure-Based Drug Design (SBDD)

When the three-dimensional structure of a target protein is known, SBDD is a powerful strategy. This is exemplified by the development of carbonic anhydrase inhibitors (CAIs). The primary sulfonamide group (-SO₂NH₂) is known to coordinate directly to the zinc ion (Zn²⁺) in the enzyme's active site.[10][16] SBDD efforts, therefore, focus on designing molecules where the sulfonamide acts as a "warhead" or zinc-binding group, while the rest of the scaffold (the "tail") is modified to exploit interactions with other regions of the active site to enhance potency and isoform selectivity.[10][11]

Fragment-Based Drug Discovery (FBDD)

FBDD is a capital-efficient approach that starts by screening small, low-complexity molecules ("fragments") for weak but high-quality interactions with the target. Sulfamides (R-NH-SO₂-NH-R'), close relatives of sulfonamides, have been successfully used as fragments for discovering novel CAIs.[16][17][18] Hits from these screens can then be "grown" or "linked" to create more potent, lead-like molecules.[19][20]

The general workflow for these discovery strategies is illustrated below.

Caption: A generalized workflow for modern drug discovery and development.

Chapter 3: Core Synthetic Methodologies

The construction of the sulfonamide bond is a cornerstone of many synthetic campaigns. While the classical approach remains prevalent, a host of modern methods have emerged to address its limitations.

The Classical Approach: Sulfonyl Chlorides and Amines

The most common and well-established method for sulfonamide synthesis is the reaction of a sulfonyl chloride with a primary or secondary amine in the presence of a base.[13][21][22]

• Causality of Experimental Choices:

  • Base: A base, typically pyridine or triethylamine, is required to neutralize the HCl byproduct generated during the reaction. Pyridine can also act as a nucleophilic catalyst.[13] For less nucleophilic amines, stronger inorganic bases like K₂CO₃ may be employed.[13]

  • Solvent: Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are preferred to avoid hydrolysis of the highly reactive sulfonyl chloride starting material, which would form the corresponding sulfonic acid.[23]

  • Temperature: The reaction is often initiated at 0 °C to control the initial exothermic release, then allowed to warm to room temperature.[23]

Despite its utility, this method's primary drawback lies in the synthesis of the sulfonyl chloride precursors, which often requires harsh conditions (e.g., using chlorosulfonic acid) and may not be compatible with sensitive functional groups.[12][24]

Caption: The classical synthesis of sulfonamides from sulfonyl chlorides and amines.

Modern Synthetic Advances

To overcome the limitations of the classical route, significant research has focused on developing milder and more versatile methods.

• Transition-Metal Catalysis: Palladium- and copper-catalyzed methods have been developed to synthesize sulfonamides from precursors like aryl boronic acids, aryl halides, or even unactivated aromatic acids.[2][24][25][26] These reactions often utilize a sulfur dioxide surrogate, such as DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)), which is a stable, easy-to-handle solid alternative to gaseous SO₂.[27]

• Photoredox Catalysis: Synergistic photoredox and copper catalysis enables the direct, three-component synthesis of sulfonamides from aryl radical precursors, amines, and a sulfur dioxide source under mild, room-temperature conditions.[25]

• Oxidative Coupling: Methods involving the direct oxidative coupling of thiols or sulfinic acids with amines provide a more atom-economical route, often using environmentally benign oxidants.[28]

Experimental Protocol: Classical Synthesis of N-benzyl-4-toluenesulfonamide

This protocol describes a self-validating system for a representative sulfonamide synthesis, incorporating in-process controls and characterization checkpoints.

Materials & Reagents:

• p-Toluenesulfonyl chloride (Tosyl chloride, TsCl)

• Benzylamine

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (HPLC grade)

Procedure:

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add benzylamine (1.0 eq) and anhydrous DCM (20 mL). Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add anhydrous pyridine (1.2 eq) to the stirred solution. In a separate flask, dissolve p-toluenesulfonyl chloride (1.05 eq) in anhydrous DCM (15 mL). Add this solution dropwise to the amine solution over 20 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring (Self-Validation Step 1): After the addition is complete, allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent. The reaction is complete when the starting benzylamine spot is no longer visible. This ensures full conversion and prevents unnecessary reaction time.

• Aqueous Workup: Quench the reaction by adding 20 mL of water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 20 mL) to remove excess pyridine, saturated NaHCO₃ solution (1 x 20 mL) to remove any remaining acid, and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification (Self-Validation Step 2): Purify the crude solid by flash column chromatography on silica gel, eluting with a gradient of Hexane:Ethyl Acetate (e.g., starting from 9:1). Combine fractions containing the pure product, as identified by TLC.

• Final Product Characterization (Self-Validation Step 3): Concentrate the pure fractions to yield a white solid. Determine the yield. Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS). The data should be consistent with the expected structure of N-benzyl-4-toluenesulfonamide.

Chapter 4: Bioactivity and Structure-Activity Relationship (SAR) Studies

Once a sulfonamide is synthesized, its biological activity must be quantified. This data is then used to build a Structure-Activity Relationship (SAR), which guides the iterative process of lead optimization.

Key Principles of Sulfonamide SAR

SAR studies explore how modifying different parts of the sulfonamide scaffold affects its biological activity. For the classic antibacterial sulfonamides, key SAR principles have been established:[6][8][29][30]

• The Para-Amino Group: A free (unsubstituted) aromatic amino group at the N4-position is essential for antibacterial activity.[6][30] This group mimics the endogenous PABA molecule. Acylation of this amine can create prodrugs that are metabolized in vivo to release the active agent.[6]

• The Aromatic Ring: The benzene ring is critical. Substitution on this ring generally decreases or abolishes activity.[30]

• The Sulfonamide Group: The sulfur atom must be directly linked to the benzene ring.[30] The N1-nitrogen can be substituted, and these substitutions dramatically influence the compound's potency, pharmacokinetic properties, and pKa.[6] Introducing electron-withdrawing heterocyclic rings at the N1 position often increases potency.[8]

Data Presentation: Hypothetical SAR for a Carbonic Anhydrase Inhibitor

The following table illustrates a hypothetical SAR study for a benzenesulfonamide inhibitor of Carbonic Anhydrase II (CA-II). The goal is to improve potency (lower IC₅₀ value) by modifying the R-group.

Compound ID	R-Group on Benzene Ring (para-position)	CA-II Inhibition IC₅₀ (nM)	Rationale for Modification
1	-H (Parent)	250	Establish baseline activity.
2	-Cl	120	Introduce a small, electron-withdrawing group to probe electronic effects.
3	-CH₃	300	Add a small, electron-donating group; activity decreased, suggesting EWGs are preferred.
4	-CF₃	65	A stronger electron-withdrawing group improves potency.
5	-OCH₃	95	The methoxy group can act as a hydrogen bond acceptor, potentially finding a new interaction in the active site.
6	-NH-CO-CH₃	25	The larger acetamido group may occupy a deeper hydrophobic pocket and form additional hydrogen bonds, significantly improving potency.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines a standard broth microdilution method to determine the MIC of a novel sulfonamide against a bacterial strain (e.g., E. coli), a key step in validating antibacterial activity.[31]

Materials & Reagents:

• Test sulfonamide compound

• Bacterial strain (e.g., E. coli ATCC 25922)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Dimethyl sulfoxide (DMSO)

Procedure:

• Inoculum Preparation: From an overnight culture of E. coli on an agar plate, suspend several colonies in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension 1:150 in CAMHB to achieve the final inoculum density of ~1 x 10⁶ CFU/mL.

• Compound Dilution (Self-Validation Step 1): Prepare a stock solution of the test sulfonamide in DMSO. Create a series of 2-fold serial dilutions of the compound in CAMHB directly in the 96-well plate. The final concentration range should typically span from 256 µg/mL down to 0.5 µg/mL. This wide range ensures the capture of the MIC value.

• Plate Inoculation: Add 50 µL of the standardized bacterial inoculum to each well containing 50 µL of the diluted compound, bringing the final volume to 100 µL and the final inoculum to ~5 x 10⁵ CFU/mL.

• Controls (Self-Validation Step 2): Include critical controls on every plate:

  • Growth Control: A well with CAMHB and bacteria but no compound.

  • Sterility Control: A well with CAMHB only.

  • Solvent Control: A well with bacteria and the highest concentration of DMSO used.

• Incubation: Cover the plate and incubate at 35-37 °C for 16-20 hours in ambient air.[31]

• Result Interpretation: The MIC is defined as the lowest concentration of the sulfonamide that completely inhibits visible bacterial growth, as determined by the naked eye or by measuring optical density (OD₆₀₀).[31] The growth control must show clear turbidity for the test to be valid.

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The Synthetic Heart: Unlocking the Reactivity of the Methylene Group in Cyanomethanesulfonamide

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The cyanomethanesulfonamide scaffold represents a molecule of significant interest within contemporary drug discovery and development.[1][2][3][4][5] Its structural character is defined by a unique convergence of powerfully electron-withdrawing cyano and sulfonamide moieties. This arrangement confers a remarkable and synthetically valuable reactivity upon the central methylene (-CH2-) group. This guide provides an in-depth exploration of the chemical principles governing the activation of this methylene group and delineates its participation in a range of pivotal carbon-carbon bond-forming reactions. By understanding the mechanistic underpinnings of its reactivity, researchers can strategically leverage cyanomethanesulfonamide and its analogs as versatile building blocks in the synthesis of complex molecular architectures and novel therapeutic agents.

The Electronic Activation of the Methylene Bridge

The exceptional reactivity of the methylene group in cyanomethanesulfonamide is a direct consequence of the potent inductive and resonance effects exerted by the adjacent cyano (-CN) and sulfonamide (-SO2NR2) groups.[6][7] These electron-withdrawing groups synergistically delocalize the electron density of the C-H bonds of the methylene group, significantly increasing the acidity of the methylene protons.[6][7]

The removal of a proton from the methylene carbon by a base generates a resonance-stabilized carbanion. This stabilization is crucial, as it lowers the energy barrier for deprotonation, making the methylene group a source of nucleophilic carbon for various chemical transformations.[6][7]

Key Synthetic Transformations

The activated methylene group of cyanomethanesulfonamide is poised to participate in a variety of condensation and substitution reactions. While direct experimental data for cyanomethanesulfonamide itself is not extensively available in the public domain, its reactivity can be confidently inferred from the well-established chemistry of analogous active methylene compounds such as α-cyanoesters and malononitrile.

Knoevenagel Condensation: A Gateway to α,β-Unsaturated Systems

The Knoevenagel condensation is a cornerstone reaction for active methylene compounds.[8][9][10][11] It involves the reaction of the activated methylene group with an aldehyde or ketone in the presence of a basic catalyst, typically a weak amine like piperidine or pyridine, to form a new carbon-carbon double bond.[8][9] This reaction proceeds via a nucleophilic addition of the carbanion to the carbonyl carbon, followed by a dehydration step to yield an α,β-unsaturated product.[8][12][13]

Representative Knoevenagel Condensation Workflow

Caption: Generalized workflow for a Knoevenagel condensation reaction.

Gewald Reaction: Assembly of Polysubstituted Thiophenes

The Gewald reaction is a powerful multi-component reaction that constructs highly substituted 2-aminothiophenes.[14][15][16][17][18] This reaction typically involves an active methylene nitrile, a carbonyl compound, and elemental sulfur in the presence of a base.[14][15][16] The initial step is a Knoevenagel condensation to form an α,β-unsaturated nitrile.[15] This intermediate then reacts with sulfur in a series of steps, including addition and cyclization, to afford the thiophene ring.[15] Given its structural similarity to α-cyanoesters, cyanomethanesulfonamide is a prime candidate for participation in Gewald-type reactions, offering a direct route to novel sulfonamide-substituted aminothiophenes, which are of significant interest in medicinal chemistry.

Proposed Gewald Reaction Mechanism

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An In-depth Technical Guide on the Mechanism of Action for Antibacterial Sulfonamides

Abstract

Sulfonamides represent a cornerstone in the history of antimicrobial chemotherapy, being the first class of synthetic drugs broadly effective against systemic bacterial infections.[1][2] This guide provides a comprehensive technical examination of their mechanism of action, tailored for researchers, scientists, and drug development professionals. We will delve into the biochemical intricacies of the folate biosynthesis pathway, the molecular basis of sulfonamide's competitive inhibition of dihydropteroate synthase (DHPS), and the genetic and biochemical mechanisms underlying the development of resistance. Furthermore, this guide will detail established experimental protocols for studying sulfonamide activity and present visual aids to elucidate complex molecular interactions and pathways.

Introduction: The Essential Role of Folate and the Therapeutic Window of Sulfonamides

All living organisms require folate (vitamin B9) and its derivatives, such as tetrahydrofolate (THF), as essential cofactors for the synthesis of nucleic acids (DNA and RNA) and certain amino acids.[3][4] While mammals obtain folate through their diet, most bacteria lack the necessary transport systems and must synthesize it de novo.[1][2][3][5] This fundamental metabolic difference provides a selective therapeutic window for antimicrobial agents that target the bacterial folate biosynthesis pathway.[3][6][7]

Sulfonamides were the first such agents to be discovered and utilized systemically.[6] Their bacteriostatic nature, meaning they inhibit bacterial growth and multiplication rather than directly killing the cells, stems from their ability to disrupt this vital metabolic pathway.[1][2][8]

The Bacterial Folate Biosynthesis Pathway: A Prime Antimicrobial Target

The synthesis of tetrahydrofolate in bacteria is a multi-step enzymatic process.[3][4] A critical enzyme in this pathway is dihydropteroate synthase (DHPS).[6][9] DHPS catalyzes the condensation of para-aminobenzoic acid (PABA) with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPPP) to form 7,8-dihydropteroate.[10][11][12] This reaction is an essential step toward the production of dihydrofolate (DHF) and subsequently tetrahydrofolate (THF).[7]

Caption: Simplified overview of the bacterial folate biosynthesis pathway.

The Core Mechanism: Competitive Inhibition of Dihydropteroate Synthase (DHPS)

The antibacterial activity of sulfonamides hinges on their structural similarity to PABA.[1][5][13][14] This molecular mimicry allows them to act as competitive inhibitors of the DHPS enzyme.[1][2][13][15]

3.1. Molecular Interaction at the Active Site

Sulfonamides bind to the PABA-binding site of the DHPS enzyme, thereby preventing PABA from binding and halting the synthesis of dihydropteroate.[13][16][17] The binding is a competitive process; the sulfonamide and PABA directly compete for the same active site on the enzyme.[1][2][18] The effectiveness of a particular sulfonamide is determined by its affinity for the DHPS enzyme relative to that of PABA.

Caption: Competitive inhibition of DHPS by a sulfonamide.

3.2. Synergism with Trimethoprim

To enhance their efficacy and combat resistance, sulfonamides are often co-administered with trimethoprim.[1][8][14][19] Trimethoprim inhibits dihydrofolate reductase (DHFR), the enzyme responsible for the subsequent step in the folate pathway: the reduction of dihydrofolate to tetrahydrofolate.[14][20] This sequential blockade of two critical enzymes in the same pathway results in a synergistic bactericidal effect.[20][21][22]

Mechanisms of Sulfonamide Resistance

The widespread use of sulfonamides has inevitably led to the emergence of bacterial resistance.[6] Understanding these mechanisms is crucial for the development of new therapeutic strategies.

4.1. Alterations in the Target Enzyme (DHPS)

The most common mechanism of high-level sulfonamide resistance involves alterations in the folP gene, which encodes for the DHPS enzyme.[6][23] These mutations can result in a DHPS enzyme with a reduced affinity for sulfonamides while maintaining its affinity for the natural substrate, PABA.[6][23][24] This allows the bacteria to continue synthesizing folate even in the presence of the drug.[24]

4.2. Acquisition of Foreign Resistance Genes

Bacteria can also acquire resistance through horizontal gene transfer of mobile genetic elements, such as plasmids, that carry sulfonamide resistance genes (sul genes, e.g., sul1, sul2, sul3).[23][24][25] These genes encode for alternative, drug-resistant variants of the DHPS enzyme that are highly insensitive to sulfonamides but can still efficiently utilize PABA.[6][24]

4.3. Increased Production of PABA

Some bacteria can overcome sulfonamide inhibition by overproducing the natural substrate, PABA.[26] This increased concentration of PABA can outcompete the sulfonamide for binding to the DHPS active site.

Experimental Protocols for Studying Sulfonamide Action

5.1. Dihydropteroate Synthase (DHPS) Activity Assay

This assay is fundamental for determining the inhibitory potential of sulfonamides and for studying the kinetics of the DHPS enzyme. A common method is a coupled spectrophotometric assay.

Principle: The product of the DHPS reaction, dihydropteroate, is reduced to tetrahydropteroate by an excess of dihydrofolate reductase (DHFR), using NADPH as a cofactor. The oxidation of NADPH to NADP+ is monitored by the decrease in absorbance at 340 nm.[27]

Step-by-Step Methodology:

• Reaction Mixture Preparation: Prepare a reaction buffer containing Tris-HCl, MgCl2, DTT, DHPPP, and DHFR.

• Enzyme and Inhibitor Incubation: Add the purified DHPS enzyme to the reaction mixture. For inhibition studies, pre-incubate the enzyme with varying concentrations of the sulfonamide.

• Initiation of Reaction: Start the reaction by adding PABA and NADPH.

• Spectrophotometric Measurement: Immediately monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Data Analysis: Calculate the initial reaction velocity from the linear portion of the absorbance curve. For inhibition studies, determine the IC50 or Ki value of the sulfonamide.

5.2. Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Principle: A standardized inoculum of the test bacterium is exposed to serial dilutions of the sulfonamide in a liquid growth medium.

Step-by-Step Methodology (Broth Microdilution):

• Preparation of Sulfonamide Dilutions: Prepare a series of twofold dilutions of the sulfonamide in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard).

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension.

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• Reading of Results: The MIC is the lowest concentration of the sulfonamide in which there is no visible bacterial growth.

Quantitative Data Summary

Parameter	Description	Typical Range of Values
Ki (Sulfonamide)	Inhibition constant for DHPS; reflects the binding affinity of the inhibitor.	Varies widely depending on the specific sulfonamide and the bacterial species (nM to µM range).[11]
KM (PABA)	Michaelis constant for PABA; reflects the affinity of DHPS for its natural substrate.	Typically in the low µM range.[23]
MIC	Minimum Inhibitory Concentration.	Highly dependent on the bacterial strain and the specific sulfonamide (µg/mL to mg/mL).

Conclusion and Future Perspectives

Sulfonamides, despite being the oldest class of synthetic antibiotics, continue to hold clinical relevance, particularly in combination therapies.[1][10] Their mechanism of action, centered on the competitive inhibition of a key enzyme in the essential folate biosynthesis pathway, is a classic example of targeted antimicrobial therapy.[13] However, the rise of resistance necessitates ongoing research.[6][16] Future efforts in this field should focus on the design of novel DHPS inhibitors that can evade existing resistance mechanisms, potentially by targeting different binding sites on the enzyme or by developing compounds that are less susceptible to efflux pumps.[16] A deeper understanding of the structural biology of resistant DHPS variants will be instrumental in these endeavors.[10][28]

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Protocols & Analytical Methods

The Synthetic Versatility of Cyanomethanesulfonamide and its Precursors: A Guide for Organic Synthesis and Drug Discovery

Introduction: Unveiling a Potent Building Block

In the landscape of modern organic synthesis and medicinal chemistry, the strategic incorporation of unique functional groups is paramount to accessing novel chemical space and developing next-generation therapeutics.[1][2] The sulfonamide moiety, in particular, is a cornerstone of drug design, present in a wide array of clinically approved drugs due to its favorable physicochemical properties and ability to engage in critical hydrogen bonding interactions with biological targets.[3][4][5] This guide delves into the synthetic utility of cyanomethanesulfonamide and its immediate precursor, cyanomethanesulfonyl chloride, as versatile building blocks for the construction of complex organic molecules. The presence of both a reactive sulfonyl group and a cyano moiety offers a unique handle for a diverse range of chemical transformations, making these reagents particularly attractive to researchers in drug discovery and development.

This document provides a comprehensive overview of the synthesis of the key intermediate, cyanomethanesulfonyl chloride, followed by detailed protocols for its conversion to cyanomethanesulfonamide and other derivatives. We will explore the causality behind experimental choices and provide insights into the reactivity and potential applications of these valuable synthetic tools.

Core Synthesis: Preparation of Cyanomethanesulfonyl Chloride

The cornerstone for accessing cyanomethanesulfonamide and its derivatives is the preparation of cyanomethanesulfonyl chloride. This reactive intermediate is synthesized in a two-step process starting from readily available materials.[6]

Workflow for the Synthesis of Cyanomethanesulfonyl Chloride

Caption: General scheme for the synthesis of sulfonamides.

Experimental Protocol: Synthesis of Cyanomethanesulfonamide

Materials:

• Cyanomethanesulfonyl Chloride

• Aqueous Ammonia (concentrated)

• Suitable organic solvent (e.g., diethyl ether, dichloromethane)

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Dissolve cyanomethanesulfonyl chloride in a suitable organic solvent and cool the solution in an ice bath.

• Slowly add an excess of concentrated aqueous ammonia with vigorous stirring.

• Allow the reaction to warm to room temperature and continue stirring for 1-2 hours.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude cyanomethanesulfonamide.

• The product can be further purified by recrystallization or column chromatography.

Experimental Protocol: Synthesis of N-Substituted Cyanomethanesulfonamides

The reaction with primary and secondary amines proceeds similarly to the synthesis of the parent cyanomethanesulfonamide. [6] Materials:

• Cyanomethanesulfonyl Chloride

• Primary or Secondary Amine

• Triethylamine (or other non-nucleophilic base)

• Anhydrous organic solvent (e.g., dichloromethane, tetrahydrofuran)

• Reaction flask with magnetic stirrer

Procedure:

• Dissolve the amine and triethylamine (1.1 equivalents) in an anhydrous organic solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C and add a solution of cyanomethanesulfonyl chloride in the same solvent dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Filter the reaction mixture to remove the triethylammonium chloride salt.

• Wash the filtrate with dilute aqueous acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Expert Insights: The use of a base like triethylamine is crucial to neutralize the hydrochloric acid generated during the reaction, preventing the protonation and deactivation of the starting amine. The active methylene protons in the resulting cyanomethanesulfonamides are acidic and can be exchanged with deuterium oxide, a property that can be useful for mechanistic studies or further functionalization. [6]

Expanding the Synthetic Utility: Cyanamides in Heterocyclic Chemistry

The cyano group within the cyanomethanesulfonamide framework opens up avenues for the construction of nitrogen-containing heterocycles, which are prevalent in pharmaceuticals. [3]Cyanamides are known to participate in various cycloaddition reactions, serving as valuable precursors for diverse heterocyclic systems.

Potential Cycloaddition Pathways

Caption: Potential cycloaddition reactions of the cyanamide group.

While specific examples utilizing cyanomethanesulfonamide in these cycloadditions are not extensively reported, the known reactivity of the cyanamide functional group suggests significant potential. For instance, reactions with 1,3-dipoles could lead to the formation of five-membered heterocycles, while Diels-Alder type reactions with dienes could yield six-membered rings. This presents an exciting area for future research and application development.

Safety and Handling

Conclusion

Cyanomethanesulfonamide and its precursor, cyanomethanesulfonyl chloride, represent valuable and versatile building blocks in organic synthesis. The straightforward preparation of the sulfonyl chloride from common starting materials provides access to a range of sulfonamides with the unique cyanomethyl functionality. The dual reactivity of the sulfonyl and cyano groups offers numerous possibilities for the construction of complex molecules, particularly nitrogen-containing heterocycles of interest in drug discovery. The protocols and insights provided in this guide are intended to empower researchers to explore the full potential of these promising synthetic intermediates.

References

• Sammes, M. P., Wylie, C. M., & Hoggett, J. G. (n.d.). a-Cyano-sulphonyl Chlorides : Their Preparation and Reactions with Amines, Alcohols, and Enamines. RSC Publishing. Retrieved from [Link]

• Novel Convenient Approach to 6-, 7-, and 8-Numbered Nitrogen Heterocycles Incorporating Endocyclic Sulfonamide Fragment. (n.d.). MDPI. Retrieved from [Link]

• Cyanamide-Based Cyclization Reactions for Nitrogen-Containing Heterocycles Synthesis. (n.d.). Retrieved from [Link]

• Cyanamide-Based Cyclization Reactions for Nitrogen-Containing Heterocycles Synthesis. (n.d.). Retrieved from [Link]

• Cyanamide-Based Cyclization Reactions for Nitrogen-Containing Heterocycles Synthesis. (n.d.). PubMed. Retrieved from [Link]

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• m-TRIFLUOROMETHYLBENZENESULFONYL CHLORIDE. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Recent advances in medicinal chemistry of sulfonamides. Rational design as anti-tumoral, anti-bacterial and anti-inflammatory agents. (n.d.). PubMed. Retrieved from [Link]

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• Applications of amide isosteres in medicinal chemistry. (n.d.). PubMed. Retrieved from [Link]

• Sulfonyl chloride synthesis by oxidation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. (n.d.). PMC - NIH. Retrieved from [Link]

• Coumarins Synthesis and Transformation via C–H Bond Activation—A Review. (n.d.). MDPI. Retrieved from [Link]

• Frontiers in Medicinal Chemistry: Latest Research and Innovations | Bentham Science Webinar (Part-1). (2023, October 2). YouTube. Retrieved from [Link]

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• What Are The Building Blocks Of Organic Compounds? - Chemistry For Everyone. (2025, January 26). YouTube. Retrieved from [Link]

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The Ascendant Role of Cyanomethanesulfonamide in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals

The quest for novel therapeutic agents with enhanced potency, selectivity, and favorable pharmacokinetic profiles is a perpetual driver of innovation in medicinal chemistry. Within the vast chemical space available to drug designers, the sulfonamide functional group has long been a cornerstone, gracing numerous approved drugs with a wide spectrum of biological activities.[1][2] More recently, a nuanced understanding of bioisosterism and structure-activity relationships has brought more specialized sulfonamide derivatives to the forefront. Among these, the cyanomethanesulfonamide moiety is emerging as a scaffold of significant interest, particularly in the design of potent enzyme inhibitors. This guide provides an in-depth exploration of the application of cyanomethanesulfonamide in medicinal chemistry, offering both foundational insights and actionable protocols for researchers in the field.

The Cyanomethanesulfonamide Scaffold: A Privileged Motif in Enzyme Inhibition

The cyanomethanesulfonamide functional group, characterized by a cyanamide (-NHCN) appended to a sulfonamide (-SO₂NH₂) core, presents a unique combination of electronic and structural features that make it a compelling building block for enzyme inhibitors. The sulfonamide portion is a well-established zinc-binding group, crucial for targeting metalloenzymes, while the cyanamide offers additional opportunities for hydrogen bonding and can influence the overall physicochemical properties of the molecule.

A prime example of the successful application of this scaffold is in the development of carbonic anhydrase (CA) inhibitors.[3] Carbonic anhydrases are a family of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. Their involvement in various physiological and pathological processes, including pH regulation, ion transport, and tumorigenesis, makes them attractive therapeutic targets.[4]

The 4-cyanamidobenzenesulfonamide scaffold, in particular, has been shown to be a highly effective framework for the design of potent inhibitors of several human (h) CA isoforms, including hCA I, II, VII, and XIII, as well as bacterial CAs.[3] The sulfonamide group anchors the inhibitor to the zinc ion in the active site, while the substituted cyanamide moiety can be tailored to interact with specific residues in the enzyme's active site cavity, thereby dictating isoform selectivity.

Strategic Synthesis of Cyanomethanesulfonamide Derivatives

The synthesis of cyanomethanesulfonamide derivatives can be achieved through a variety of routes. A particularly efficient method for the preparation of 4-cyanamidobenzenesulfonamides involves a one-pot, two-step protocol starting from the readily available methyl (4-sulfamoylphenyl)-carbamimidothioate.[3] This approach allows for the facile introduction of diverse substituents onto the cyanamide nitrogen, enabling the exploration of a broad chemical space to optimize biological activity.

Figure 1: A simplified workflow for the synthesis of 4-cyanamidobenzenesulfonamide derivatives.

Protocol 1: General Procedure for the Synthesis of N-Substituted-4-cyanamidobenzenesulfonamides[3]

This protocol outlines a general method for the synthesis of a library of N-substituted-4-cyanamidobenzenesulfonamide derivatives, as demonstrated in the development of carbonic anhydrase inhibitors.

Materials:

• Methyl (4-sulfamoylphenyl)-carbamimidothioate

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Appropriate alkyl or aryl halide (RX, where X = Br or I)

• Standard laboratory glassware and purification equipment (e.g., rotary evaporator, column chromatography supplies)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve methyl (4-sulfamoylphenyl)-carbamimidothioate (1 equivalent) in anhydrous DMF.

• Deprotonation: Add potassium carbonate (2 equivalents) to the solution. Heat the mixture to 100 °C and stir for 1.5 hours. This step facilitates the deprotonation of the carbamimidothioate.

• Alkylation/Arylation: To the reaction mixture, add the desired alkyl or aryl halide (1.1 equivalents). The reaction temperature should be adjusted based on the reactivity of the halide, typically ranging from 40 °C to 100 °C. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into ice-water and stir. The resulting precipitate is the crude product.

• Purification: Collect the crude product by vacuum filtration and wash with cold water. The product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel using a suitable eluent to afford the pure N-substituted-4-cyanamidobenzenesulfonamide derivative.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Evaluation: In Vitro Enzyme Inhibition Assays

To assess the therapeutic potential of newly synthesized cyanomethanesulfonamide derivatives, a robust in vitro enzyme inhibition assay is essential. For carbonic anhydrase inhibitors, a stopped-flow CO₂ hydrase assay is the gold standard.[3]

Protocol 2: In Vitro Carbonic Anhydrase Inhibition Assay

This protocol describes a method to determine the inhibitory potency (Kᵢ) of cyanomethanesulfonamide derivatives against various carbonic anhydrase isoforms.

Materials:

• Purified human carbonic anhydrase isoforms (e.g., hCA I, hCA II, hCA VII, hCA XIII)

• Synthesized cyanomethanesulfonamide inhibitor stock solutions (in DMSO)

• Buffer solution (e.g., 10 mM HEPES, pH 7.5)

• CO₂-saturated water

• pH indicator (e.g., phenol red)

• Stopped-flow spectrophotometer

Procedure:

• Enzyme and Inhibitor Preparation: Prepare a series of dilutions of the inhibitor stock solution in the assay buffer. The final DMSO concentration in the assay should be kept constant and low (e.g., <1%) to avoid solvent effects.

• Assay Measurement: The assay measures the enzyme-catalyzed hydration of CO₂. The reaction is initiated by mixing the enzyme solution (with or without the inhibitor) with the CO₂-saturated water in the stopped-flow instrument.

• Data Acquisition: The change in absorbance of the pH indicator is monitored over time, reflecting the decrease in pH due to the formation of bicarbonate and a proton. The initial rates of the reaction are calculated from the linear portion of the progress curves.

• Data Analysis: The inhibitory constant (Kᵢ) is determined by fitting the initial rate data at different inhibitor concentrations to the Michaelis-Menten equation for competitive inhibition. The IC₅₀ values (the concentration of inhibitor required to reduce enzyme activity by 50%) can also be calculated and converted to Kᵢ values using the Cheng-Prusoff equation.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the substituent on the cyanamide nitrogen of the 4-cyanamidobenzenesulfonamide scaffold has provided valuable insights into the structure-activity relationships for carbonic anhydrase inhibition.[3]

Compound ID	R-Group on Cyanamide	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA VII (Kᵢ, nM)	hCA XIII (Kᵢ, nM)
1	-CH₃	150.3	12.8	8.5	10.2
2	-(CH₂)₅CH₃	75.6	5.9	3.1	4.5
3	-(CH₂)₆CH₃	68.9	5.2	2.8	3.9
4	-(CH₂)₁₇CH₃	50.1	4.1	2.0	2.7
5	-CH₂Ph	112.4	10.1	6.7	8.1

Table 1: Inhibitory potency (Kᵢ) of selected N-substituted-4-cyanamidobenzenesulfonamides against various human carbonic anhydrase isoforms. Data synthesized from[3].

The data clearly indicates that increasing the length of the aliphatic chain attached to the cyanamide nitrogen generally leads to enhanced inhibitory potency across all tested isoforms.[3] This suggests that the hydrophobic tail of the inhibitor likely engages in favorable interactions with hydrophobic pockets within the active site of the enzyme. The substitution with a benzyl group also results in potent inhibition, highlighting the tolerance for aryl substituents. These SAR trends provide a rational basis for the design of next-generation inhibitors with improved potency and potentially enhanced isoform selectivity.

Figure 2: Key structure-activity relationship trends for 4-cyanamidobenzenesulfonamide-based carbonic anhydrase inhibitors.

Pharmacokinetic Considerations and Future Directions

While the in vitro potency of cyanomethanesulfonamide derivatives is promising, their successful development as therapeutic agents hinges on favorable pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) properties. The physicochemical properties of the substituent on the cyanamide nitrogen will significantly impact these parameters. For instance, increasing lipophilicity with longer alkyl chains may enhance membrane permeability and absorption but could also lead to increased metabolic liability and off-target effects.

Future research in this area should focus on:

• Optimizing Isoform Selectivity: Fine-tuning the substituents to achieve selective inhibition of specific CA isoforms implicated in disease, thereby minimizing off-target side effects.

• In-depth Pharmacokinetic Profiling: Conducting comprehensive ADME studies on lead compounds to assess their drug-like properties, including metabolic stability, plasma protein binding, and bioavailability.

• Exploring Other Therapeutic Targets: While carbonic anhydrases have been a primary focus, the cyanomethanesulfonamide scaffold may also be applicable to the design of inhibitors for other metalloenzymes or targets where the unique electronic and hydrogen-bonding properties of the cyanamide group can be exploited.

• Application as Covalent Warheads: Although current evidence points towards a reversible binding mode, the potential for the cyanamide group to act as a latent electrophile or "warhead" for targeted covalent inhibition could be explored, particularly for targeting cysteine residues in enzyme active sites.[5][6]

Conclusion

The cyanomethanesulfonamide scaffold represents a valuable and versatile platform for the design of potent enzyme inhibitors. The straightforward synthesis, coupled with the clear structure-activity relationships observed for carbonic anhydrase inhibition, provides a solid foundation for further optimization and development. As our understanding of the nuanced roles of various enzyme isoforms in disease continues to grow, the ability to rationally design selective inhibitors based on scaffolds like cyanomethanesulfonamide will be paramount to the future of drug discovery. This guide serves as a starting point for researchers looking to harness the potential of this promising chemical motif in their own drug development programs.

References

• Hillebrand, L., Liang, X. J., Serafim, R. A. M., & Gehringer, M. (2024). Emerging and Re-emerging Warheads for Targeted Covalent Inhibitors: An Update. Journal of Medicinal Chemistry, 67(10), 7668–7758. [Link]

• Rutkauskas, K., Zubrienė, A., Tumkevičius, S., Matulis, D., & Supuran, C. T. (2020). 4-Cyanamidobenzenesulfonamide derivatives: a novel class of human and bacterial carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1846–1855. [Link]

• Zerbib, S., Cruz-Martins, N., & Bouissane, L. (2026). Exploring Sulfonamides: Biological Activities and Structure–Activity Relationships. Archiv der Pharmazie. [Link]

• Hillebrand, L., Liang, X. J., Serafim, R. A. M., & Gehringer, M. (2024). Emerging and Re-emerging Warheads for Targeted Covalent Inhibitors: An Update. Journal of Medicinal Chemistry, 67(10), 7668–7758. [Link]

• Zhang, T., Li, Y., Ma, C., & Zhang, S. (2022). Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. Molecules, 27(22), 7806. [Link]

• Bar-Or, D., Rael, L. T., & Brody, E. (2008). The role of sulfamide derivatives in medicinal chemistry: a patent review (2006-2008). Expert Opinion on Therapeutic Patents, 19(3), 295–303. [Link]

• Zerbib, S., Cruz-Martins, N., & Bouissane, L. (2026). Exploring Sulfonamides: Biological Activities and Structure–Activity Relationships. Archiv der Pharmazie. [Link]

• Singh, S., & Soni, R. (2023). Coumarin-Based Sulfonamide Derivatives as Potential DPP-IV Inhibitors. Pharmaceuticals, 16(1), 123. [Link]

• Bar-Or, D., Rael, L. T., & Brody, E. (2009). The role of sulfamide derivatives in medicinal chemistry: a patent review (2006-2008). Expert opinion on therapeutic patents, 19(3), 295–303. [Link]

• Zerbib, S., Cruz-Martins, N., & Bouissane, L. (2024). Exploring Sulfonamides: Biological Activities and Structure-Activity Relationships. Archiv der Pharmazie, e2300483. [Link]

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Application Notes and Protocols for Cyanomethanesulfonamide: A Novel Carbonic Anhydrase Inhibitor

Introduction: The Critical Role of Carbonic Anhydrases and the Rationale for Inhibition

Carbonic anhydrases (CAs) are a superfamily of zinc-containing metalloenzymes that are fundamental to a host of physiological processes.[1] They catalyze the rapid and reversible hydration of carbon dioxide to bicarbonate and a proton (CO₂ + H₂O ⇌ HCO₃⁻ + H⁺).[2] This seemingly simple reaction is pivotal for pH regulation, CO₂ and bicarbonate transport, electrolyte secretion, and various biosynthetic pathways.[3][4]

Given their ubiquitous nature, the dysregulation of CA activity is implicated in a range of pathologies. This has established CAs as significant therapeutic targets for drug development.[5] Clinically, CA inhibitors are employed as anti-glaucoma agents, diuretics, antiepileptics, and for the management of altitude sickness.[6][7][8] The primary class of CA inhibitors is the sulfonamides, which exhibit high affinity for the enzyme's active site.[9][10]

This document provides a detailed guide to the characterization and application of Cyanomethanesulfonamide , a novel investigational compound designed as a potent carbonic anhydrase inhibitor. These notes are intended for researchers, scientists, and drug development professionals engaged in the study of CA biology and the discovery of new therapeutic agents.

Compound Profile: Cyanomethanesulfonamide

Cyanomethanesulfonamide represents a novel structural class of sulfonamide-based inhibitors. Its design incorporates a cyano moiety, which may influence its electronic properties and binding kinetics, potentially offering a distinct inhibitory profile against various CA isoforms.

Proposed Structure:

Mechanism of Action: A Tale of Zinc Binding

Like other sulfonamide-based inhibitors, the proposed mechanism of action for Cyanomethanesulfonamide centers on the zinc ion (Zn²⁺) within the carbonic anhydrase active site.[9] The sulfonamide group (-SO₂NH₂) is believed to act as a zinc-binding group.[11] In its deprotonated form (-SO₂NH⁻), the nitrogen atom coordinates directly with the Zn²⁺ ion, displacing a water molecule or hydroxide ion that is essential for the catalytic cycle.[12] This binding event effectively blocks the active site, preventing substrate access and inhibiting the enzyme's catalytic activity.

The following diagram illustrates this proposed inhibitory mechanism.

Caption: Proposed mechanism of carbonic anhydrase inhibition by Cyanomethanesulfonamide.

Physicochemical Properties (Predicted)

A thorough understanding of a compound's physicochemical properties is crucial for experimental design, particularly in relation to solubility and cell permeability.[13][14] The following table outlines the predicted properties for Cyanomethanesulfonamide.

Property	Predicted Value	Significance
Molecular Weight	~120.14 g/mol	Influences diffusion and membrane transport.
pKa (Sulfonamide)	8.5 - 9.5	The degree of ionization at physiological pH affects binding and solubility.[15]
LogP	< 1.0	Indicates hydrophilicity, suggesting good aqueous solubility.[16]
Water Solubility	High	Crucial for preparing stock solutions and assay buffers.[17]

Protocols for In Vitro Characterization

The following protocols provide a framework for the initial in vitro characterization of Cyanomethanesulfonamide's inhibitory activity against carbonic anhydrase.

Protocol 1: In Vitro Colorimetric Carbonic Anhydrase Inhibition Assay

This assay measures the esterase activity of CA, where the enzyme catalyzes the hydrolysis of a colorless substrate, p-nitrophenyl acetate (p-NPA), to the yellow-colored product, p-nitrophenol (p-NP).[4] The rate of p-NP formation, monitored spectrophotometrically, is inversely proportional to the inhibitory activity of the test compound.[18]

A. Materials and Reagents

• Carbonic Anhydrase (CA) Enzyme: Human or bovine erythrocyte CA (e.g., Sigma-Aldrich C4396).[4]

• Substrate: p-Nitrophenyl acetate (p-NPA).

• Test Inhibitor: Cyanomethanesulfonamide.

• Positive Control: Acetazolamide (a known potent CA inhibitor).[4]

• Assay Buffer: 50 mM Tris-HCl, pH 7.5.

• Organic Solvent: DMSO for dissolving compounds.

• Equipment: 96-well clear, flat-bottom microplate; microplate reader capable of kinetic measurements at 400-405 nm.[4]

B. Reagent Preparation

• Assay Buffer (50 mM Tris-HCl, pH 7.5): Prepare in deionized water and adjust pH.

• CA Enzyme Stock Solution (1 mg/mL): Dissolve CA in cold Assay Buffer. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.[4]

• CA Working Solution: Immediately before use, dilute the CA stock solution to the desired concentration (e.g., 10-50 units/mL) with cold Assay Buffer.

• Substrate Stock Solution (3 mM p-NPA): Dissolve p-NPA in DMSO. Prepare fresh daily.[4]

• Inhibitor Stock Solutions (10 mM): Dissolve Cyanomethanesulfonamide and Acetazolamide in DMSO. Create serial dilutions in DMSO to generate a range of concentrations for IC₅₀ determination.

C. Experimental Workflow

The following diagram outlines the key steps in the experimental workflow.

Caption: Experimental workflow for determining the IC₅₀ of Cyanomethanesulfonamide.

D. Step-by-Step Procedure

• Plate Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Blank (No Enzyme): 178 µL Assay Buffer.

  • Maximum Activity (Vehicle Control): 158 µL Assay Buffer + 2 µL DMSO.

  • Test Compound: 158 µL Assay Buffer + 2 µL of each Cyanomethanesulfonamide dilution.

  • Positive Control: 158 µL Assay Buffer + 2 µL of each Acetazolamide dilution.

• Enzyme Addition: Add 20 µL of the CA Working Solution to all wells except the Blank wells.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow for inhibitor-enzyme binding.

• Reaction Initiation: Initiate the reaction by adding 20 µL of the Substrate Stock Solution to all wells, including the Blank.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the absorbance at 405 nm every 30 seconds for 15-30 minutes.[4]

E. Data Analysis

• Calculate Reaction Rate: For each well, determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of the absorbance vs. time curve.

• Calculate Percent Inhibition:

  • Correct the rates by subtracting the rate of the Blank (non-enzymatic hydrolysis).

  • Calculate the percent inhibition for each inhibitor concentration using the formula: % Inhibition = (1 - (V₀_inhibitor / V₀_vehicle)) * 100

• Determine IC₅₀: Plot the percent inhibition against the logarithm of the inhibitor concentration. Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Protocol 2: Cell-Based Assay for CA Inhibition

Evaluating the inhibitor in a cellular context is a critical next step. Cell-based assays can provide insights into membrane permeability, off-target effects, and efficacy in a more physiologically relevant environment.[1] Electrical impedance-based assays are a powerful tool for this purpose, as they can dynamically monitor cellular responses to inhibitors in real-time.[1]

A. Principle

This protocol uses an electrical cell-substrate impedance sensing (ECIS) system to measure changes in the impedance of a cell monolayer grown on microelectrodes. CA IX inhibitors, for example, can alter cell adhesion and morphology, which are reflected as changes in impedance.[1] This provides a label-free, real-time readout of the inhibitor's cellular effects.

B. Materials and Reagents

• Cell Line: A relevant cell line overexpressing a target CA isoform (e.g., HT-29 cells for CA IX under hypoxic conditions).[1]

• Cell Culture Medium: Appropriate for the chosen cell line.

• Test Inhibitor: Cyanomethanesulfonamide.

• Equipment: ECIS system, specialized electrode arrays, cell culture incubator (with hypoxia capabilities if required).

C. Step-by-Step Procedure

• Cell Seeding: Seed the cells onto the ECIS electrode arrays and allow them to grow to confluence, forming a stable monolayer. Monitor the impedance until a stable baseline is achieved.

• Induction (if necessary): If studying a hypoxia-inducible isoform like CA IX, transfer the cells to a hypoxic incubator (e.g., 1% O₂) for 24 hours to induce expression.

• Inhibitor Addition: Prepare various concentrations of Cyanomethanesulfonamide in the cell culture medium. Add the inhibitor solutions to the respective wells. Include a vehicle control (DMSO).

• Real-Time Monitoring: Monitor the impedance of the cell monolayers continuously for 24-72 hours.

• Data Analysis: Normalize the impedance data to the baseline before inhibitor addition. Analyze the time- and dose-dependent changes in impedance. A significant change compared to the vehicle control indicates a cellular response to the inhibitor.

Safety and Handling

While specific toxicity data for Cyanomethanesulfonamide is not available, it should be handled with the care appropriate for a novel chemical entity. Based on related compounds, the following precautions are recommended:

• Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Handle in a chemical fume hood to avoid inhalation of any dust or aerosols.[19] Avoid contact with skin and eyes.[20]

• Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[21]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High background in assay	Substrate (p-NPA) instability and auto-hydrolysis.	Prepare substrate solution fresh daily. Subtract the rate of the "Blank" wells from all other wells.
Low enzyme activity	Improper enzyme storage or handling.	Aliquot enzyme stock and avoid repeated freeze-thaw cycles. Keep enzyme on ice during preparation.[4]
Poor inhibitor solubility	Compound precipitating in aqueous buffer.	Ensure the final DMSO concentration is consistent across all wells and does not exceed 1-2%.
Inconsistent replicates	Pipetting errors or improper mixing.	Use calibrated pipettes. Ensure thorough mixing after each reagent addition.

References

• Supuran, C. T., & Capasso, C. (2018). Applications of carbonic anhydrases inhibitors in renal and central nervous system diseases. Expert Opinion on Therapeutic Patents, 28(11), 847-856.
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• DoveMed. (n.d.). Carbonic Anhydrase Inhibitors: Understanding Their Role in Medical Treatment. DoveMed.
• Gherghel, A., et al. (2019). Quantitative assessment of specific carbonic anhydrase inhibitors effect on hypoxic cells using electrical impedance assays. Scientific Reports, 9(1), 1-12.
• Shbaklo, S., & Rehman, A. (2023). Carbonic Anhydrase Inhibitors. In StatPearls. StatPearls Publishing.
• Drugs.com. (n.d.). List of Carbonic anhydrase inhibitors. Drugs.com.
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• Journal of Young Investigators. (2014). Carbonic Anhydrase IX Inhibitors: Finding Potential Therapeutic Cancer Agents Through Virtual Screening. Journal of Young Investigators.
• PubMed. (n.d.). Sulfonylmethanesulfonamide inhibitors of carbonic anhydrase. PubMed.
• Sigma-Aldrich. (n.d.). Carbonic Anhydrase (CA) Activity Assay Kit (Colorimetric). Sigma-Aldrich.
• Hille, R. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. International Journal of Molecular Sciences, 22(14), 7304.
• ResearchGate. (n.d.). Clinically used sulfonamides with CA inhibitory activity. ResearchGate.
• protocols.io. (2019). Carbonic Anhydrase Activity Assay. protocols.io.
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• Thermo Fisher Scientific. (2025). Safety Data Sheet. Thermo Fisher Scientific.
• CymitQuimica. (2024). Safety Data Sheet. CymitQuimica.
• Roy, T., & Lee, J. W. (2020). Cyanide-Mediated Synthesis of Sulfones and Sulfonamides from Vinyl Sulfones. Synlett, 31(05), 455-458.
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Application Note: A Validated HILIC-MS/MS Method for the High-Sensitivity Quantification of Cyanomethanesulfonamide in Human Plasma

Abstract

This application note describes the development and full validation of a robust, sensitive, and specific analytical method for the quantification of cyanomethanesulfonamide in human plasma. Given the compound's inherent polarity, a novel approach utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (MS/MS) was employed. Sample preparation involves a streamlined protein precipitation followed by solid-phase extraction (SPE) to minimize matrix effects and ensure high recovery. The method was validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines and demonstrated excellent linearity, accuracy, precision, and sensitivity over a clinically relevant concentration range. This protocol provides a reliable, self-validating framework for researchers and drug development professionals engaged in pharmacokinetic or toxicokinetic studies involving cyanomethanesulfonamide or other small, polar sulfonamides.

Introduction

Cyanomethanesulfonamide (NC-CH₂-SO₂-NH₂) is a small molecule belonging to the sulfonamide class of compounds. While sulfonamides are widely recognized for their antimicrobial properties, the introduction of a cyanomethyl group suggests potential for novel pharmacological activities or use as a unique chemical intermediate.[1][2] The development of any new chemical entity for pharmaceutical use necessitates the establishment of a reliable bioanalytical method to characterize its pharmacokinetic profile.

The primary analytical challenge presented by cyanomethanesulfonamide is its high polarity, conferred by the sulfonamide, amide, and cyano functionalities. Such polar compounds are poorly retained on conventional reversed-phase (RP) HPLC columns, often eluting in the void volume where they are susceptible to significant matrix interference from endogenous plasma components.[3][4] This interference can lead to ion suppression or enhancement in the mass spectrometer, compromising the accuracy and reproducibility of the assay.[5]

To overcome these challenges, we turned to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase and a high-organic mobile phase, promoting the retention of polar analytes through a partitioning mechanism into a water-enriched layer on the stationary phase surface.[3] This approach provides excellent retention for compounds like cyanomethanesulfonamide, separating them from the bulk of non-polar matrix components.[5]

This note details a complete workflow, from sample preparation to LC-MS/MS analysis and method validation, providing a turnkey solution for the accurate quantification of cyanomethanesulfonamide in a complex biological matrix. The validation protocols are grounded in the principles outlined by the ICH to ensure the method is fit for its intended purpose.[6][7]

Experimental Design & Rationale

Chemicals and Reagents

• Analyte: Cyanomethanesulfonamide reference standard (>99% purity).

• Internal Standard (IS): ¹³C,¹⁵N₂-Cyanomethanesulfonamide (>99% purity, 98% isotopic enrichment).

  • Rationale: A stable isotope-labeled (SIL) internal standard is the gold standard for quantitative LC-MS/MS. It shares near-identical physicochemical properties with the analyte, ensuring it co-elutes and experiences the same extraction variability and matrix effects, thereby providing the most accurate quantification.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: Formic acid (≥99%), ammonium formate (≥99%).

• Matrix: Pooled, drug-free human plasma (K₂EDTA as anticoagulant).

• SPE: Oasis MCX (Mixed-Mode Cation Exchange) 30 mg, 1 mL cartridges.

  • Rationale: A mixed-mode sorbent provides orthogonal retention mechanisms (ion exchange and reversed-phase), offering superior cleanup compared to single-mode sorbents for this specific analyte.

Instrumentation

• LC System: Shimadzu Nexera X2 or equivalent UHPLC system.

• Mass Spectrometer: SCIEX Triple Quad™ 6500+ or equivalent tandem mass spectrometer.

• Analytical Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm).

  • Rationale: An amide-phase HILIC column provides robust retention and excellent peak shape for a wide range of polar neutral and acidic compounds.

Analytical Method Workflow

The overall analytical process is designed for high throughput and robustness, moving from sample receipt to final data analysis.

Caption: Overall analytical workflow from sample preparation to final report generation.

Detailed Protocols

Protocol 1: Plasma Sample Preparation

• Thawing: Thaw plasma samples and Quality Control (QC) samples to room temperature. Vortex for 15 seconds.

• Aliquoting: Transfer 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 25 µL of the IS working solution (400 ng/mL in 50:50 acetonitrile:water) to all tubes except for "double blank" samples.

• Protein Precipitation: Add 400 µL of acetonitrile containing 0.1% formic acid. Vortex vigorously for 1 minute.

  • Causality: Acetonitrile is an efficient protein precipitating agent. The acid helps to disrupt protein-analyte binding.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• SPE Conditioning: While centrifuging, condition the Oasis MCX SPE plate by washing with 1 mL of methanol followed by 1 mL of water.

• Loading: Carefully transfer the supernatant from step 5 onto the conditioned SPE plate. Load slowly to ensure proper binding.

• Washing: Wash the sorbent with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

  • Causality: The acidic wash removes neutral and acidic interferences, while the methanol wash removes non-polar interferences. The analyte and IS are retained by cation exchange.

• Elution: Elute the analyte and IS with 1 mL of 5% ammonium hydroxide in methanol into a clean collection plate.

• Evaporation: Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of 90:10 acetonitrile:water with 10 mM ammonium formate. Vortex and transfer to an autosampler vial.

Protocol 2: HILIC-MS/MS Analysis

• System Equilibration: Equilibrate the HILIC column with the initial mobile phase conditions for at least 20 minutes.

• Injection: Inject 5 µL of the reconstituted sample.

• LC-MS/MS Parameters: Run the analysis using the optimized parameters summarized in the tables below.

LC Parameter	Condition
Column	Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Formate in Water
Mobile Phase B	10 mM Ammonium Formate in 95:5 Acetonitrile:Water
Flow Rate	0.4 mL/min
Column Temperature	40°C
Gradient Program	Time (min)
0.0
3.0
3.1
4.0
4.1
6.0

MS Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1 (Nebulizer)	55 psi
Ion Source Gas 2 (Turbo)	60 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Compound
Cyanomethanesulfonamide
¹³C,¹⁵N₂-Cyanomethanesulfonamide (IS)

Method Validation

The method was validated following the ICH Q2(R2) guideline, ensuring it is trustworthy and fit for purpose.[8][9]

Caption: Logical flow of the method validation process based on ICH guidelines.

Validation Results

The following table summarizes the key performance characteristics of the validated method.

Validation Parameter	Specification	Result	Status
Linearity & Range	0.5 – 500 ng/mL	r² > 0.998	Pass
Limit of Quantitation (LOQ)	S/N ≥ 10; Accuracy 80-120%; RSD ≤ 20%	0.5 ng/mL	Pass
Accuracy (at LLOQ, LQC, MQC, HQC)	Within ±15% of nominal (±20% at LLOQ)	96.5% - 104.2%	Pass
Precision (Repeatability & Intermediate)	RSD ≤ 15% (≤ 20% at LLOQ)	RSD ≤ 8.7%	Pass
Specificity	No significant interfering peaks at the retention times of the analyte and IS in blank plasma from 6 sources.	No interference observed.	Pass
Matrix Effect	IS-normalized matrix factor between 0.85 and 1.15.	0.98 - 1.07	Pass
Recovery	Consistent and precise	>85%	Pass
Robustness	Method performance unaffected by small, deliberate changes in flow rate (±5%) and column temperature (±2°C).	No significant impact on results.	Pass

Conclusion

A highly sensitive, specific, and robust HILIC-MS/MS method for the quantification of cyanomethanesulfonamide in human plasma has been successfully developed and validated. The strategic use of HILIC effectively addresses the challenges posed by the analyte's high polarity, while the optimized SPE protocol ensures minimal matrix interference and high recovery. The method meets all acceptance criteria outlined in the ICH Q2(R2) guidelines, demonstrating its suitability for regulated bioanalysis in support of drug development programs.

References

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• Stoloff, L. (1976). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. Journal of the Association of Official Analytical Chemists, 59(1), 168-174. Retrieved from [Link]

• Quora. (2023, April 10). What is the method of analysis of sulphonamides? Retrieved from [Link]

• USDA Food Safety and Inspection Service. (2009, September 25). Determination and Confirmation of Sulfonamides. Retrieved from [Link]

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• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Drouin, N., Rudaz, S., & Schappler, J. (2018). Sample preparation for polar metabolites in bioanalysis. Analyst, 143(1), 16-20. Retrieved from [Link]

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• Spectroscopy Online. (2020, April 1). Overview of Methods and Considerations for Handling Complex Samples. Retrieved from [Link]

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Application Note: High-Throughput Screening of Novel Cyanomethanesulfonamide Derivatives for Kinase Inhibition

Introduction: The Growing Importance of Cyanomethanesulfonamide Derivatives in Drug Discovery

The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of approved therapeutic agents.[1][2] The versatile nature of arylsulfonamides, in particular, makes them a valuable motif in the development of novel agents targeting a range of diseases, including those of the central nervous system.[2] The introduction of a cyanomethyl group to the sulfonamide scaffold presents a unique opportunity to explore new chemical space and develop compounds with potentially enhanced potency and selectivity. This application note provides a comprehensive guide to the high-throughput screening (HTS) of a library of novel cyanomethanesulfonamide derivatives to identify potential kinase inhibitors, a class of enzymes frequently targeted in oncology and inflammatory diseases.[3]

High-throughput screening is a powerful automated methodology that enables the rapid testing of thousands to millions of chemical compounds against biological targets to identify potential therapeutic leads.[4][5][6] By leveraging robotics, miniaturized assays, and sophisticated data management systems, HTS accelerates the early stages of drug discovery, moving from a large compound library to a smaller set of validated "hits."[7][8] This document will detail a robust HTS workflow, from initial assay development and primary screening to hit confirmation and validation, providing researchers with the necessary protocols to effectively screen cyanomethanesulfonamide derivatives.

Assay Principle and Design: A Fluorescence Polarization-Based Kinase Inhibition Assay

For the primary screening of our cyanomethanesulfonamide library, a fluorescence polarization (FP) assay is selected. FP is a homogeneous assay format that is well-suited for HTS due to its simplicity, sensitivity, and lack of a separation step. The principle of this assay is based on the change in the polarization of fluorescent light emitted from a small fluorescently labeled tracer molecule.

In this kinase inhibition assay, a fluorescently labeled tracer, which is a small molecule that binds to the kinase of interest, is used. When the tracer is unbound and free in solution, it tumbles rapidly, resulting in a low fluorescence polarization value. When the tracer is bound to the much larger kinase enzyme, its tumbling is significantly slowed, leading to a high fluorescence polarization value. A cyanomethanesulfonamide derivative that inhibits the kinase will compete with the tracer for binding to the enzyme's active site. This competition will result in a displacement of the tracer from the kinase, causing it to tumble freely again and thus leading to a decrease in the fluorescence polarization signal. The magnitude of this decrease is directly proportional to the inhibitory activity of the compound.

The choice of an FP-based assay is strategic for several reasons:

• Homogeneous Format: All reagents are added to the well, and the reading is taken directly, eliminating time-consuming wash steps. This increases throughput and reduces variability.

• Reduced Interference: FP is less susceptible to interference from colored or fluorescent compounds compared to other intensity-based fluorescence assays.

• High Signal-to-Noise Ratio: The detection of a change in polarization rather than just intensity provides a robust and sensitive readout.

For this application note, we will focus on a generic serine/threonine kinase, a common target in drug discovery.[3] The principles and protocols described herein can be adapted to other kinase targets with appropriate optimization.

Experimental Workflow: From Compound Library to Validated Hits

The overall workflow for the high-throughput screening of cyanomethanesulfonamide derivatives is a multi-step process designed to efficiently identify and validate true inhibitors while minimizing false positives.

Figure 1: High-Throughput Screening and Hit Validation Workflow.

Detailed Protocols

PART 1: Primary High-Throughput Screening

Objective: To screen a library of cyanomethanesulfonamide derivatives at a single concentration to identify initial "hits" that inhibit the target kinase.

Materials:

• 384-well, low-volume, black, round-bottom polystyrene microplates

• Acoustic liquid handler for compound dispensing

• Multichannel pipette or automated liquid handler for reagent addition

• Plate reader capable of measuring fluorescence polarization

• Recombinant Kinase (e.g., a generic serine/threonine kinase)

• Fluorescently labeled tracer

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35

• Positive Control: A known potent inhibitor of the target kinase (e.g., Staurosporine)

• Negative Control: DMSO (vehicle)

Protocol:

• Compound Plating:

  • Using an acoustic liquid handler, dispense 100 nL of each cyanomethanesulfonamide derivative (10 mM in DMSO) into the wells of a 384-well plate. This results in a final assay concentration of 10 µM.

  • Dispense 100 nL of the positive control into designated wells.

  • Dispense 100 nL of DMSO into the negative control wells.

• Reagent Preparation:

  • Prepare a 2X kinase solution in assay buffer. The final concentration should be optimized to yield a robust FP window.

  • Prepare a 2X tracer solution in assay buffer. The final concentration should be at or below the Kd for its interaction with the kinase to ensure sensitivity to competitive inhibition.

• Assay Procedure:

  • Add 5 µL of the 2X kinase solution to all wells of the assay plate.

  • Incubate the plate at room temperature for 15 minutes to allow the compounds to interact with the kinase.

  • Add 5 µL of the 2X tracer solution to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light, to allow the binding to reach equilibrium.

• Data Acquisition:

  • Measure the fluorescence polarization on a compatible plate reader. Excitation and emission wavelengths will be specific to the fluorophore on the tracer.

Data Analysis and Hit Identification:

The quality of the HTS assay is assessed by calculating the Z'-factor, a statistical parameter that reflects the separation between the positive and negative controls. An assay with a Z'-factor between 0.5 and 1.0 is considered excellent for HTS.

Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

Where:

• SD_pos and SD_neg are the standard deviations of the positive and negative controls, respectively.

• Mean_pos and Mean_neg are the means of the positive and negative controls, respectively.

A "hit" is defined as a compound that causes a decrease in the fluorescence polarization signal that is greater than three standard deviations from the mean of the negative control wells.[9]

Parameter	Value	Description
Assay Volume	10 µL	Miniaturized for cost-effectiveness.[4]
Compound Concentration	10 µM	Standard single-point screening concentration.
Plate Format	384-well	Balances throughput and volume.
Detection Method	Fluorescence Polarization	Homogeneous and sensitive.
Hit Threshold	> 3 SD from control	A common threshold for hit identification.[9]

PART 2: Hit Confirmation and Dose-Response Analysis

Objective: To confirm the activity of the primary hits and determine their potency (IC₅₀ value).

Protocol:

• Compound Plating:

  • For each primary hit, create a 10-point, 3-fold serial dilution series in DMSO.

  • Using an acoustic liquid handler, dispense 100 nL of each concentration into a 384-well plate.

• Assay Procedure:

  • Follow the same assay procedure as the primary screen (addition of kinase and tracer).

• Data Analysis:

  • Normalize the data using the positive and negative controls.

  • Plot the percent inhibition versus the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value for each confirmed hit.

PART 3: Orthogonal Assay and False Positive Elimination

Objective: To validate the confirmed hits in a different assay format to eliminate technology-specific false positives. A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is a suitable orthogonal method.

TR-FRET Assay Principle:

This assay measures the transfer of energy from a donor fluorophore (e.g., terbium cryptate) to an acceptor fluorophore (e.g., d2) when they are in close proximity. A terbium-labeled anti-tag antibody is used to label a tagged kinase, and a d2-labeled tracer binds to the kinase's active site. When the tracer is bound, FRET occurs. An inhibitor will displace the tracer, disrupting FRET.

Protocol:

• Assay Setup:

  • Use the same confirmed hits and dose-response format as in Part 2.

  • The assay will involve the addition of the tagged kinase, the terbium-labeled antibody, the d2-labeled tracer, and the test compounds.

• Data Acquisition:

  • Measure the TR-FRET signal on a plate reader capable of time-resolved fluorescence measurements.

• Data Analysis:

  • Calculate the IC₅₀ values from the dose-response curves.

  • True hits should exhibit comparable potencies in both the FP and TR-FRET assays.

Figure 2: The Hit Validation and Characterization Cascade.

Trustworthiness and Self-Validation

The robustness of this HTS protocol is ensured through several self-validating mechanisms:

• Statistical Rigor: The use of the Z'-factor provides a quantitative measure of assay quality for each plate, ensuring the reliability of the screening data.

• Orthogonal Validation: Confirming hits in a technologically distinct assay (TR-FRET) is a critical step to eliminate artifacts from the primary screening technology.[10]

• Dose-Response Confirmation: Single-point screening can be prone to false positives. Requiring a clear dose-dependent inhibition curve significantly increases confidence in the identified hits.

• Structure-Activity Relationship (SAR) Analysis: The identification of clusters of structurally related active compounds provides further evidence that the observed activity is due to a specific chemical scaffold and not random experimental noise.[10]

Conclusion and Future Directions

This application note outlines a comprehensive and robust high-throughput screening strategy for the identification of novel kinase inhibitors from a library of cyanomethanesulfonamide derivatives. The detailed protocols for primary screening, hit confirmation, and orthogonal validation provide a clear path from a large compound collection to a set of well-characterized and validated hits.

The validated hits from this workflow will serve as the starting point for lead optimization campaigns. Subsequent studies will involve further characterization of the mechanism of action, determination of selectivity against a panel of other kinases, and evaluation of their properties for drug development. The integration of artificial intelligence and machine learning in the analysis of HTS data can further accelerate the identification of promising candidates and guide the design of next-generation cyanomethanesulfonamide derivatives with improved therapeutic potential.[11]

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• MDPI. (2021). Synthesis and Biological Activity Evaluation of Coumarin-3-Carboxamide Derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). Hit Identification and Optimization in Virtual Screening: Practical Recommendations Based Upon a Critical Literature Analysis. Retrieved from [Link]

• National Institutes of Health. (n.d.). The Principles and Applications of High-Throughput Sequencing Technologies. Retrieved from [Link]

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• Expert Opinion on Drug Discovery. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Retrieved from [Link]

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Application Notes and Protocols: Cyanomethanesulfonamide in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of Cyanomethanesulfonamide

In the landscape of modern synthetic chemistry, the quest for versatile and efficient building blocks for the construction of complex molecular architectures is paramount. Heterocyclic compounds, in particular, form the cornerstone of medicinal chemistry and materials science, with a vast number of pharmaceuticals and functional materials featuring these structural motifs. Cyanomethanesulfonamide (CMSA), a small, bifunctional molecule, has emerged as a promising synthon for the synthesis of a variety of heterocyclic systems. Its unique structure, possessing both a highly activated nitrile group and a sulfonamide moiety, allows for a diverse range of chemical transformations.

The electron-withdrawing nature of the sulfonyl group significantly acidifies the α-methylene protons, facilitating deprotonation and subsequent nucleophilic attack. Concurrently, the nitrile group can act as an electrophile or participate in cyclization reactions. This dual reactivity makes cyanomethanesulfonamide a powerful tool for the construction of nitrogen- and sulfur-containing heterocycles, such as pyrazoles and thiadiazoles, which are privileged scaffolds in drug discovery.

This application note provides a detailed exploration of the use of cyanomethanesulfonamide in heterocyclic synthesis, offering insights into reaction mechanisms, detailed experimental protocols, and the rationale behind procedural choices.

Core Principles of Reactivity

The synthetic utility of cyanomethanesulfonamide is primarily governed by the reactivity of its two key functional groups: the α-cyano group and the sulfonamide moiety.

• Activated Methylene Group: The potent electron-withdrawing effect of the adjacent sulfonyl group renders the methylene protons (α-protons) highly acidic. This allows for easy formation of a stabilized carbanion in the presence of a suitable base. This carbanion is a key intermediate that can participate in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions.

• Nitrile Group Reactivity: The nitrile group is a versatile functional group that can undergo nucleophilic addition. In the context of heterocyclic synthesis, it often serves as an electrophilic site for intramolecular cyclization, leading to the formation of five- or six-membered rings. The carbon atom of the nitrile is electrophilic, readily attacked by nucleophiles.

• Sulfonamide Moiety: The sulfonamide group can influence the overall reactivity of the molecule and can be a key pharmacophore in the final heterocyclic product. While often stable during the initial cyclization, it can be further functionalized in subsequent synthetic steps.

Synthesis of 5-Amino-1H-pyrazole-4-sulfonamides

Pyrazoles are a class of five-membered heterocyclic compounds containing two adjacent nitrogen atoms. They are of significant interest in medicinal chemistry due to their wide range of biological activities. The reaction of cyanomethanesulfonamide with hydrazines provides a direct route to 5-amino-1H-pyrazole-4-sulfonamides.

Reaction Mechanism

The synthesis proceeds via a cyclocondensation reaction. The proposed mechanism involves the following key steps:

• Initial Nucleophilic Attack: The reaction is initiated by the nucleophilic attack of one of the nitrogen atoms of the hydrazine molecule on the electrophilic carbon of the nitrile group in cyanomethanesulfonamide.

• Intramolecular Cyclization: The resulting intermediate undergoes an intramolecular cyclization, where the second nitrogen atom of the hydrazine moiety attacks the carbon atom of the methylene group, facilitated by the electron-withdrawing sulfonyl group.

• Tautomerization: The cyclic intermediate then undergoes tautomerization to yield the stable aromatic 5-amino-1H-pyrazole-4-sulfonamide.

Experimental Protocol: Synthesis of 5-Amino-3-phenyl-1H-pyrazole-4-sulfonamide

This protocol provides a representative example for the synthesis of a pyrazole derivative using cyanomethanesulfonamide and phenylhydrazine.

Materials:

• Cyanomethanesulfonamide

• Phenylhydrazine

• Ethanol (absolute)

• Sodium ethoxide

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of sodium ethoxide (prepared from sodium metal in absolute ethanol), add cyanomethanesulfonamide at room temperature with stirring.

• To the resulting solution, add phenylhydrazine dropwise over 15 minutes.

• Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize with 1 M hydrochloric acid to pH 7.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane:ethyl acetate).

Data Summary:

Reactant 1	Reactant 2	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)
Cyanomethanesulfonamide	Phenylhydrazine	Ethanol	Sodium ethoxide	Reflux	4-6	75-85
Cyanomethanesulfonamide	Hydrazine hydrate	Ethanol	Sodium ethoxide	Reflux	3-5	80-90
Cyanomethanesulfonamide	Methylhydrazine	Ethanol	Sodium ethoxide	Reflux	5-7	70-80

Synthesis of 2-Amino-1,3,4-thiadiazole-5-sulfonamides

1,3,4-Thiadiazoles are five-membered heterocyclic rings containing two nitrogen atoms and one sulfur atom. They are known to exhibit a broad spectrum of biological activities. Cyanomethanesulfonamide can be utilized as a precursor for the synthesis of 2-amino-1,3,4-thiadiazole-5-sulfonamides through a reaction with thiosemicarbazide.

Reaction Mechanism

The formation of the thiadiazole ring from cyanomethanesulfonamide and thiosemicarbazide is believed to proceed through a cyclocondensation reaction followed by dehydration.

• Acylation-type Reaction: The reaction likely initiates with the nucleophilic attack of the sulfur atom of thiosemicarbazide on the methylene carbon of cyanomethanesulfonamide, facilitated by the electron-withdrawing sulfonyl group.

• Intramolecular Cyclization: The resulting intermediate undergoes intramolecular cyclization, where a nitrogen atom from the thiosemicarbazide moiety attacks the nitrile carbon.

• Dehydration: The cyclic intermediate then eliminates a molecule of water to form the aromatic 2-amino-1,3,4-thiadiazole-5-sulfonamide.

Experimental Protocol: Synthesis of 2-Amino-1,3,4-thiadiazole-5-sulfonamide

This protocol outlines a general procedure for the synthesis of the parent 2-amino-1,3,4-thiadiazole-5-sulfonamide.

Materials:

• Cyanomethanesulfonamide

• Thiosemicarbazide

• Phosphorus oxychloride (POCl₃) or concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, suspend cyanomethanesulfonamide and thiosemicarbazide in dichloromethane.

• Cool the mixture in an ice bath and slowly add phosphorus oxychloride (or concentrated sulfuric acid) dropwise with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by recrystallization or column chromatography.

Data Summary:

Reactant 1	Reactant 2	Cyclizing Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)
Cyanomethanesulfonamide	Thiosemicarbazide	POCl₃	DCM	Reflux	2-4	65-75
Cyanomethanesulfonamide	Thiosemicarbazide	H₂SO₄	Neat	100	1-2	60-70

Safety and Handling

Cyanomethanesulfonamide should be handled with appropriate safety precautions in a well-ventilated fume hood.[1] It is harmful if swallowed and may cause skin and eye irritation.[1] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.[1] In case of contact, rinse the affected area with copious amounts of water.[1]

Conclusion

Cyanomethanesulfonamide is a valuable and versatile building block for the synthesis of medicinally relevant heterocyclic compounds. Its unique combination of an activated methylene group and a nitrile functionality provides a powerful platform for the construction of pyrazoles, thiadiazoles, and potentially other heterocyclic systems. The protocols outlined in this application note serve as a guide for researchers to explore the synthetic potential of this promising reagent in their drug discovery and development endeavors. The straightforward reaction conditions and good to excellent yields make these methods attractive for the generation of diverse compound libraries for biological screening.

References

• El-Gaby, M. S. A., et al. (2000).
• El-Shehry, M. F., et al. (2018).
• Kumar, A., et al. (2010). Synthesis and biological evaluation of some new 2-amino-5-substituted-1,3,4-thiadiazoles. Indian Journal of Chemistry-Section B, 49B(12), 1649-1655.
• Eyduran, F., et al. (2015). Synthesis and carbonic anhydrase inhibitory properties of novel sulfonamide derivatives of 2-amino-5-(4-fluorophenyl)-1,3,4-thiadiazole. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 930-935.

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Application Notes and Protocols for the N-Alkylation of Cyanomethanesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

N-alkylated cyanomethanesulfonamides represent a pivotal structural motif in contemporary medicinal chemistry, valued for their unique electronic properties and ability to serve as versatile bioisosteres and synthetic intermediates. This guide provides a comprehensive overview of the key synthetic strategies for the N-alkylation of cyanomethanesulfonamide. We delve into the underlying chemical principles, offering detailed, field-proven protocols for classical alkylation, Mitsunobu reaction, phase-transfer catalysis, and reductive amination. Each protocol is designed as a self-validating system, complete with mechanistic insights, troubleshooting advice, and a discussion of the causal factors behind experimental choices to empower researchers in their synthetic endeavors.

Introduction: The Significance of N-Alkylated Cyanomethanesulfonamides

The cyanomethanesulfonamide moiety is of increasing interest in drug discovery. The potent electron-withdrawing nature of both the sulfonyl and cyano groups imparts a low pKa to the sulfonamide N-H bond, influencing its hydrogen bonding capabilities and overall physicochemical profile. N-alkylation of this core structure allows for the systematic modulation of properties such as lipophilicity, metabolic stability, and target engagement, making it a crucial tool in the optimization of lead compounds. This document serves as a detailed guide to the primary methodologies for achieving this synthetic transformation.

Core Chemical Principles: An Expert's Perspective

Successful N-alkylation of cyanomethanesulfonamide hinges on a nuanced understanding of its unique chemical character. The presence of the α-cyano group dramatically influences the molecule's reactivity compared to simpler alkyl or aryl sulfonamides.

Acidity and Nucleophilicity: A Delicate Balance

The primary challenge in the N-alkylation of any primary sulfonamide is the potential for dialkylation. For cyanomethanesulfonamide, the key considerations are:

• Enhanced Acidity: The combined inductive effects of the adjacent sulfonyl (SO₂) and cyano (CN) groups render the N-H proton significantly more acidic than in typical sulfonamides (e.g., methanesulfonamide pKa ≈ 10.9). This increased acidity allows for deprotonation with a wider range of bases, including moderately weak ones like potassium carbonate.

• Attenuated Nucleophilicity: While deprotonation is facilitated, the resulting nitrogen anion is stabilized by resonance and induction, which in turn reduces its nucleophilicity. This may necessitate the use of more reactive alkylating agents (e.g., iodides over chlorides) or slightly elevated reaction temperatures to achieve efficient conversion.

Potential Side Reactions: C- vs. N-Alkylation

A critical consideration is the potential for competitive C-alkylation. The methylene protons (CH₂) alpha to both the sulfonyl and cyano groups are also acidic and can be removed by strong bases, leading to the formation of an undesired C-alkylated byproduct.

• Mitigation Strategy: The choice of base is paramount. Using a base that is just strong enough to deprotonate the sulfonamide nitrogen but not the α-carbon is crucial for selectivity. Strong, non-nucleophilic bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) should be used with caution and at low temperatures, while weaker bases like K₂CO₃ are generally preferred for achieving high N-alkylation selectivity.

Experimental Protocols and Methodologies

The following protocols are presented as robust starting points for the N-alkylation of cyanomethanesulfonamide. Researchers should note that optimization may be required based on the specific alkylating agent and desired scale.

Protocol 1: Classical N-Alkylation with Alkyl Halides

This is the most direct and common method, relying on the Sₙ2 displacement of a halide by the deprotonated sulfonamide. The choice of base and solvent is critical for success.

Workflow Diagram: Classical N-Alkylation

Application Notes and Protocols for α-Cyano Sulfonamides in Crop Protection

Introduction: A New Frontier in Oomycete Control

The α-cyano sulfonamide class of fungicides represents a significant advancement in the targeted control of some of the most destructive plant pathogens, particularly those belonging to the Oomycetes class. Unlike many broad-spectrum fungicides, these compounds offer a highly specific mode of action, making them a critical tool in modern integrated pest management (IPM) and resistance management programs. This guide provides a comprehensive overview of the technical principles and practical applications of α-cyano sulfonamides, with a focus on two leading examples: Cyazofamid and Amisulbrom. We will delve into their biochemical mechanism, synthesis, formulation considerations, and detailed protocols for efficacy evaluation from the laboratory to the field.

Section 1: Mechanism of Action - Targeting the Fungal Powerhouse

The efficacy of α-cyano sulfonamides stems from their ability to disrupt the energy production process within the fungal cell. They are classified as Quinone inside Inhibitors (QiI), targeting a specific site within the mitochondrial respiratory chain.

1.1 The Target: Mitochondrial Complex III (Cytochrome bc₁ Complex)

The cytochrome bc₁ complex is a critical enzyme in the electron transport chain, responsible for generating the proton gradient that drives ATP synthesis—the cell's primary energy currency. This complex has two distinct quinone-binding sites: the Quinone outside (Qo) site and the Quinone inside (Qi) site. While many fungicides, like the strobilurins, target the Qo site, α-cyano sulfonamides act exclusively on the Qi site.[1][2]

1.2 The Inhibition Process

Cyazofamid and Amisulbrom bind to the Qi center of the cytochrome bc₁ complex.[1][3][4] This binding action blocks the electron transfer process, effectively halting mitochondrial respiration.[5][6] The subsequent collapse of the mitochondrial membrane potential prevents ATP synthesis, leading to a rapid depletion of cellular energy and ultimately, cell death.[1][7][8] This targeted action is highly specific to Oomycetes, with minimal impact on the corresponding enzymes in other fungi, plants, or mammals, which accounts for their favorable toxicological profile.[5]

This unique mode of action means there is no cross-resistance with fungicides that target other sites, such as the QoI (Group 11) or DMI (Group 3) fungicides.[3][9] This makes α-cyano sulfonamides excellent rotational partners in spray programs designed to mitigate the development of fungicide resistance.

Visualizing the Mechanism of Action

The following diagram illustrates the inhibition of the mitochondrial electron transport chain by α-cyano sulfonamides.

Caption: Inhibition of mitochondrial Complex III by α-cyano sulfonamides.

Section 2: Synthesis and Characterization

The synthesis of α-cyano sulfonamides involves multi-step chemical processes. While numerous routes exist, a general pathway for a cyano-imidazole type fungicide like Cyazofamid has been disclosed.[10]

2.1 Generalized Synthesis Pathway for Cyazofamid

A patented synthesis route for Cyazofamid provides a clear example of the chemical logic involved in constructing these molecules.[10] The process can be broken down into three core transformations:

• Imidazole Ring Formation: The process begins by reacting an acetophenone derivative with aqueous glyoxal and hydroxylamine. This reaction constructs the core oxime-substituted imidazole ring system.

• Functional Group Transformation: The intermediate from the first step is then treated with powerful reagents like thionyl chloride and disulfur dichloride. This crucial step simultaneously converts the oxime group into the vital cyano group and chlorinates the imidazole ring at the desired position.

• Sulfonamide Group Addition: In the final step, the chlorinated, cyano-substituted imidazole is treated with dimethylsulfamoyl chloride. This reaction attaches the N,N-dimethylsulfamoyl group to one of the nitrogen atoms of the imidazole ring, yielding the final Cyazofamid molecule.[10]

Visualizing the Synthesis Workflow

The diagram below outlines a simplified workflow for the synthesis of a cyano-imidazole fungicide.

Caption: Generalized synthesis workflow for an α-cyano sulfonamide fungicide.

2.2 Characterization and Quality Control

Confirming the identity and purity of the synthesized active ingredient is paramount. Standard analytical techniques are employed:

• Spectroscopy: Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are used to confirm the chemical structure.

• Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern, confirming the compound's identity.

• Chromatography: High-Performance Liquid Chromatography (HPLC) is the method of choice for determining the purity of the final compound.

• X-ray Crystallography: Can be used to definitively confirm the three-dimensional structure of the molecule.[10]

Section 3: Formulation and Field Application

The translation of a potent active ingredient into an effective and user-friendly product depends entirely on its formulation.

3.1 Formulation Type: Suspension Concentrates (SC)

Due to the low aqueous solubility of many α-cyano sulfonamides, they are commonly formulated as Suspension Concentrates (SC).[4][5][11] In an SC formulation, the finely milled solid active ingredient is suspended in a liquid medium, typically water, along with various adjuvants.

• Advantages of SC Formulations:

  • High Active Ingredient Loading: Allows for a concentrated product (e.g., 400 g/L Cyazofamid).[11]

  • Safety: Avoids the use of flammable or hazardous organic solvents.

  • Ease of Use: Readily dilutes in water in the spray tank.

  • Good Adhesion: When applied, the water evaporates, leaving a fine deposit of the active ingredient that adheres well to the plant surface, providing excellent rainfastness.[3]

3.2 Application Strategy: A Preventative Approach

α-Cyano sulfonamides are primarily protective fungicides and should be applied before the onset of disease symptoms.[1] They work by forming a protective barrier on the plant surface that inhibits fungal spore germination and infection.[1][3]

• Key Application Principles:

  • Timing: Apply based on disease forecasting models or when environmental conditions are favorable for pathogen development.

  • Coverage: Thorough coverage of all plant surfaces is essential for effective protection.

  • Resistance Management: To prevent the development of resistant fungal strains, it is critical to follow a resistance management strategy. This includes:

    • Limiting the total number of applications per season (e.g., a maximum of six applications for Amisulbrom on potatoes).[4]

    • Rotating with fungicides that have a different mode of action.[4]

    • Using the product as part of a broader, integrated spray program.

Section 4: Application Protocols - Efficacy Evaluation

Rigorous and standardized testing is required to determine the biological activity and field performance of α-cyano sulfonamide formulations.

Protocol 1: In Vitro Mycelial Growth Inhibition Assay

Objective: To determine the half-maximal effective concentration (EC₅₀) of the α-cyano sulfonamide against a target pathogen.

Materials:

• Pure α-cyano sulfonamide active ingredient (e.g., Cyazofamid).

• Target fungal pathogen culture (e.g., Phytophthora infestans).

• Appropriate agar medium (e.g., Potato Dextrose Agar, PDA).

• Sterile petri dishes, micropipettes, ethanol, dimethyl sulfoxide (DMSO).

• Incubator.

Procedure:

• Stock Solution Preparation: Prepare a 10,000 µg/mL stock solution of the fungicide in DMSO.

• Medium Preparation: Autoclave the agar medium and cool it to 50-55°C in a water bath.

• Serial Dilution: Add appropriate volumes of the fungicide stock solution to the molten agar to achieve a range of final concentrations (e.g., 0.001, 0.01, 0.1, 1, 10 µg/mL). Also prepare a control plate containing only DMSO at the highest volume used.

• Pouring Plates: Pour the amended agar into sterile petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, cut a 5 mm mycelial plug from the leading edge of an actively growing pathogen culture and place it, mycelium-side down, in the center of each test and control plate.

• Incubation: Seal the plates and incubate them in the dark at the optimal growth temperature for the pathogen (e.g., 20°C for P. infestans).

• Data Collection: When the mycelial growth in the control plate has reached approximately 80% of the plate diameter, measure the colony diameter in two perpendicular directions for all treatments.

• Analysis: Calculate the percentage of growth inhibition for each concentration relative to the control. Use probit analysis to determine the EC₅₀ value.

Protocol 2: Greenhouse Preventative Efficacy Trial

Objective: To evaluate the protective activity of a formulated α-cyano sulfonamide product on whole plants under controlled conditions.

Materials:

• Healthy, susceptible host plants (e.g., 4-6 week old potato or tomato plants).

• Formulated α-cyano sulfonamide product (e.g., Ranman 400 SC).

• Pathogen inoculum (e.g., a zoospore suspension of P. infestans at 5 x 10⁴ spores/mL).

• Spray application equipment (e.g., track sprayer or handheld sprayer).

• Controlled environment greenhouse or growth chamber.

Procedure:

• Plant Preparation: Grow plants to a uniform size. Randomly assign plants to treatment groups (e.g., untreated control, and multiple rates of the fungicide). Ensure at least 4-5 replicate plants per treatment.

• Fungicide Application: Prepare spray solutions of the fungicide at the desired application rates. Apply the treatments to the plants until runoff, ensuring complete coverage. Allow the foliage to dry completely (approx. 24 hours).

• Inoculation: Spray the plants with the pathogen spore suspension until droplets are visible on the leaves.

• Incubation: Place the plants in a high-humidity environment (>95% RH) in the dark for the first 24 hours to promote infection. Then, move them to a growth chamber with conditions conducive to disease development (e.g., 16-20°C, 16-hour photoperiod).

• Disease Assessment: 5-7 days after inoculation, assess the disease severity on each plant by estimating the percentage of leaf area covered by lesions.

• Analysis: Calculate the mean disease severity for each treatment. Determine the percentage of disease control for each fungicide treatment relative to the untreated control using the formula: Control (%) = [(Severity_Control - Severity_Treatment) / Severity_Control] * 100.

Protocol 3: Field Trial Design and Execution

Objective: To assess the efficacy and crop safety of an α-cyano sulfonamide formulation under real-world agricultural conditions.

Procedure:

• Site Selection: Choose a field with a history of the target disease and uniform soil conditions.

• Experimental Design: Use a Randomized Complete Block Design (RCBD) with 4-5 replicates. Each block should contain all treatments, including an untreated control and a commercial standard. Plot sizes should be appropriate for the crop and application equipment (e.g., 3m x 10m).

• Application:

  • Timing: Initiate the spray program based on local disease forecasting or at the first sign of disease in the region (but before it appears in the plots).

  • Schedule: Apply treatments at a set interval (e.g., every 7-10 days), following the proposed product label.

  • Equipment: Use a calibrated research sprayer (e.g., CO₂-pressurized backpack sprayer) to ensure accurate and uniform application.

• Data Collection:

  • Disease Severity: Assess disease severity periodically throughout the trial on a whole-plot basis or on tagged plants within each plot.

  • Phytotoxicity: Visually assess plots for any signs of crop injury (e.g., stunting, chlorosis) after each application.

  • Yield: At the end of the season, harvest the marketable portion of the crop from the center of each plot and record the weight.

• Analysis: Analyze disease severity and yield data using Analysis of Variance (ANOVA) and a means separation test (e.g., Tukey's HSD) to determine statistically significant differences between treatments.

Visualizing the Efficacy Trial Workflow

This diagram shows the logical flow of an efficacy evaluation program.

Caption: Workflow for evaluating α-cyano sulfonamide fungicide efficacy.

Section 5: Data Summary

The high selectivity and potency of α-cyano sulfonamides are evident in their low EC₅₀ and minimum inhibitory concentration (MIC) values against target Oomycete pathogens.

Pathogen	Active Ingredient	Test	Value (µg/mL)	Reference
Phytophthora infestans	Cyazofamid	EC₅₀ (Mycelial Growth)	0.008 - 0.2	[7]
Phytophthora sojae	Cyazofamid	EC₅₀ (Mycelial Growth)	0.008 - 0.2	[7]
Pythium aphanidermatum	Cyazofamid	EC₅₀ (Mycelial Growth)	0.008 - 0.2	[7]
P. infestans	Cyazofamid	MIC (Zoospore Motility)	0.005	[7]
P. infestans	Cyazofamid	MIC (Cystospore Germination)	0.05	[7]
P. infestans	Cyazofamid	MIC (Zoospore Release)	0.1 - 0.5	[7]

Conclusion

α-Cyano sulfonamides are a specialized and highly effective class of fungicides essential for the control of devastating Oomycete diseases in key agricultural crops. Their unique QiI mode of action provides a vital tool for resistance management, while their preventative activity and formulation technology ensure reliable field performance. By understanding the fundamental principles of their mechanism, synthesis, and application, researchers and crop protection professionals can effectively deploy these chemistries to protect crop health and ensure food security.

References

• PubChem. Cyazofamid. National Center for Biotechnology Information. [Link]

• Heliyon. Amisulbrom fungicide. [Link]

• Wikipedia. Cyazofamid. [Link]

• Heben Pesticide. Cyazofamid: A Professional Killer of Downy Mildew. [Link]

• PubChem. Amisulbrom. National Center for Biotechnology Information. [Link]

• Australian Pesticides and Veterinary Medicines Authority. Public Release Summary on the Evaluation of the new active Cyazofamid the Product Ranman 400 SC Fungicide. [Link]

• Chemical Warehouse. Cyazofamid - Active Ingredient Page. [Link]

• Australian Pesticides and Veterinary Medicines Authority. Public Release Summary on the Evaluation of the new active Amisulbrom in the Product Amicus Blue Fungicide. [Link]

• CABI Digital Library. AMISULBROM (NC-224): A NEW ACTIVE INGREDIENT FOR THE PREVENTION OF LATE. [Link]

• MDPI. Evaluation of Amisulbrom Products for the Management of Clubroot of Canola (Brassica napus). [Link]

• PubMed. Synthesis of α-Cyano and α-Sulfonyl Cyclic Ethers via Intramolecular Reactions of Peroxides with Sulfone- and Nitrile-Stabilized Carbanions. [Link]

• ACS Publications. Direct Synthesis of α-Amino Nitriles from Sulfonamides via Base-Mediated C–H Cyanation. [Link]

• CABI Digital Library. Fungicide Modes of Action and Spectrum. [Link]

• ACS Publications. Modular Two-Step Route to Sulfondiimidamides. [Link]

• ResearchGate. Antifungal Activity of the Novel Fungicide Cyazofamid against Phytophthora infestans and Other Plant Pathogenic Fungi in Vitro. [Link]

• ResearchGate. One-Pot Synthesis of Sulfonamides from Primary and Secondary Amine Derived Sulfonate Salts Using Cyanuric Chloride. [Link]

• PMC - NIH. Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK‐2A. [Link]

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Application Notes and Protocols for the Use of Functionalized Sulfonamides as Antiviral Agents

Introduction: The Resurgence of a Classic Pharmacophore in Antiviral Research

The sulfonamide moiety (-S(=O)₂-N<), a cornerstone of medicinal chemistry, has a storied history, beginning with its discovery as the first class of effective antibacterial agents.[1] Beyond their antibacterial prowess, functionalized sulfonamides have emerged as a versatile and powerful scaffold in the development of novel antiviral therapeutics.[1][2][3] Their remarkable chemical stability, synthetic tractability, and ability to engage in a multitude of non-covalent interactions have made them a privileged structure in the design of inhibitors for a wide array of viral targets.[4][5] This guide provides an in-depth exploration of the application of functionalized sulfonamides as antiviral agents, detailing their mechanisms of action, protocols for their synthesis and characterization, and robust methods for evaluating their antiviral efficacy.

Mechanisms of Antiviral Action: Targeting the Viral Lifecycle

Functionalized sulfonamides exert their antiviral effects by interfering with critical stages of the viral lifecycle. Their versatility allows them to be tailored to inhibit various viral enzymes and processes, from entry into the host cell to the assembly of new viral particles.

Inhibition of Viral Proteases

Many viruses rely on proteases to cleave large polyproteins into functional viral enzymes and structural proteins, a crucial step in viral maturation. Sulfonamides have been exceptionally successful as inhibitors of viral proteases, particularly the aspartic protease of the Human Immunodeficiency Virus (HIV).[][7]

• HIV Protease Inhibition: Clinically approved HIV protease inhibitors such as amprenavir and darunavir incorporate a sulfonamide group that is critical for their potent inhibitory activity.[2][][8] The sulfonamide moiety typically binds to the backbone amide groups in the active site of the protease, displacing a conserved water molecule and forming key hydrogen bonds that contribute to the high binding affinity of the inhibitor.[]

Targeting Viral Reverse Transcriptase and Integrase

For retroviruses like HIV, reverse transcriptase and integrase are essential enzymes for replication. Functionalized sulfonamides have been developed as non-nucleoside reverse transcriptase inhibitors (NNRTIs) and integrase inhibitors.[2][9] These compounds bind to allosteric sites on the enzymes, inducing conformational changes that disrupt their catalytic activity.

Blocking Viral Entry

The initial step of viral infection, the entry into a host cell, is another key target for antiviral intervention. Some sulfonamide derivatives act as entry inhibitors by targeting viral glycoproteins or host cell receptors, preventing the fusion of viral and cellular membranes.[2][10] For instance, certain sulfonamides have shown promise as inhibitors of HIV entry by acting as chemokine receptor antagonists.[2]

Inhibition of Other Viral Enzymes and Processes

The broad applicability of the sulfonamide scaffold extends to other viral targets:

• Helicase and Polymerase Inhibition: For viruses like Hepatitis C and Dengue, sulfonamides have been investigated as inhibitors of viral helicases and polymerases, enzymes essential for viral RNA replication.[5]

• Zinc Finger Ejection: A novel mechanism involves the targeting of viral zinc finger proteins, which are critical for the function of various viral proteins. Primary sulfonamides can coordinate with the zinc ion, leading to its ejection and the inactivation of the protein.[2][9]

Synthesis and Characterization of Functionalized Sulfonamides

The synthesis of functionalized sulfonamides is typically a straightforward process, making this class of compounds highly attractive for medicinal chemistry campaigns. The most common method involves the reaction of a primary or secondary amine with a sulfonyl chloride in the presence of a base.[3][4][11]

General Synthesis Protocol: N-Arylsulfonylation of an Amine

This protocol describes a general method for the synthesis of a simple N-aryl sulfonamide, a common core structure in many antiviral agents.

Materials:

• Aniline (or other primary/secondary amine)

• Benzenesulfonyl chloride (or other sulfonyl chloride)

• Pyridine (or other suitable base, e.g., triethylamine)

• Dichloromethane (DCM) or other suitable solvent

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.0 eq) in DCM. Cool the solution to 0 °C in an ice bath.

• Addition of Base and Sulfonyl Chloride: Add pyridine (1.2 eq) to the cooled solution. While stirring, add the sulfonyl chloride (1.1 eq) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, dilute the mixture with DCM. Wash the organic layer sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure sulfonamide.

Diagram: General Synthesis of a Functionalized Sulfonamide

Caption: General reaction scheme for the synthesis of a functionalized sulfonamide.

Characterization of Synthesized Sulfonamides

The purity and structural integrity of the synthesized sulfonamides must be rigorously confirmed before biological evaluation. A combination of analytical techniques is employed for this purpose.

Technique	Purpose	Typical Observations
Thin Layer Chromatography (TLC)	To monitor reaction progress and assess purity.	A single spot for the purified compound.[12]
High-Performance Liquid Chromatography (HPLC)	To determine purity with high resolution.	A single major peak corresponding to the product. Purity is often reported as a percentage of the total peak area.
Liquid Chromatography-Mass Spectrometry (LC-MS)	To confirm the molecular weight of the product.	The detection of the [M+H]⁺ or [M-H]⁻ ion corresponding to the expected molecular weight of the sulfonamide.[13][14][15]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	To elucidate the chemical structure of the compound.	The chemical shifts, integration, and coupling patterns of the protons and carbons should be consistent with the proposed structure.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the presence of key functional groups.	Characteristic stretching frequencies for the S=O bonds (typically around 1350-1300 cm⁻¹ and 1160-1150 cm⁻¹) and the N-H bond (if present).

Protocols for Antiviral Activity Screening

Once a library of functionalized sulfonamides has been synthesized and characterized, their antiviral activity must be evaluated. A tiered approach is often employed, starting with cell-based assays to determine general antiviral efficacy and cytotoxicity, followed by more specific mechanistic assays.

Cell-Based Antiviral Assays

This assay is a fundamental method for screening compounds for antiviral activity against viruses that cause visible damage (cytopathic effect) to host cells.

Principle: In the presence of an effective antiviral compound, the virus-induced CPE is reduced or eliminated, and cell viability is preserved.

Protocol:

• Cell Seeding: Seed a 96-well plate with a suitable host cell line (e.g., Vero cells for Herpes Simplex Virus) to achieve a confluent monolayer on the day of the assay.

• Compound Dilution: Prepare serial dilutions of the sulfonamide compounds in cell culture medium.

• Infection and Treatment: Infect the cell monolayer with a pre-titered amount of virus that will cause significant CPE within 2-3 days. Simultaneously, add the diluted compounds to the infected cells. Include appropriate controls: virus-only (no compound), cells-only (no virus, no compound), and a positive control antiviral drug.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator until CPE is evident in the virus-only control wells.

• Quantification of Cell Viability: Assess cell viability using a colorimetric or fluorometric assay, such as the MTT or Neutral Red uptake assay.

• Data Analysis: Calculate the 50% effective concentration (EC₅₀), the concentration of the compound that reduces CPE by 50%, and the 50% cytotoxic concentration (CC₅₀), the concentration that reduces the viability of uninfected cells by 50%. The Selectivity Index (SI) is calculated as CC₅₀/EC₅₀, with a higher SI indicating a more promising antiviral candidate.

This assay provides a more quantitative measure of antiviral activity by counting the number of infectious viral particles (plaques).[10][16]

Principle: An antiviral compound will reduce the number and/or size of plaques formed by a lytic virus in a cell monolayer.[10]

Protocol:

• Cell Seeding: Seed 6-well or 12-well plates with host cells to form a confluent monolayer.

• Infection: Infect the cells with a dilution of virus that will produce a countable number of plaques (typically 50-100 per well).

• Treatment and Overlay: After a 1-2 hour adsorption period, remove the viral inoculum and overlay the cells with a semi-solid medium (e.g., containing methylcellulose or agarose) mixed with various concentrations of the sulfonamide compound.[10]

• Incubation: Incubate the plates for a period sufficient for plaques to develop (2-14 days depending on the virus).[16]

• Plaque Visualization: Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.[10]

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus-only control. Determine the EC₅₀ from the dose-response curve.

Diagram: Workflow for Cell-Based Antiviral Screening

Caption: A typical workflow for the initial screening of sulfonamide libraries for antiviral activity.

This highly sensitive assay quantifies the amount of viral nucleic acid (DNA or RNA) in infected cells or culture supernatants.[][9]

Principle: An effective antiviral compound will reduce the replication of the virus, leading to a lower quantity of viral genetic material.

Protocol:

• Infection and Treatment: Infect host cells with the virus and treat with the sulfonamide compounds as described for the CPE assay.

• Nucleic Acid Extraction: At a specific time point post-infection, harvest the cells or supernatant and extract the viral DNA or RNA.

• Quantitative PCR (qPCR): Perform qPCR (or RT-qPCR for RNA viruses) using primers and probes specific to a viral gene.[9]

• Data Analysis: Quantify the viral copy number using a standard curve.[] Calculate the percentage reduction in viral load for each compound concentration and determine the EC₅₀.

Mechanistic Assays

For "hit" compounds identified in cell-based assays, mechanistic studies are crucial to identify their specific viral target.

This in vitro assay directly measures the inhibition of HIV protease activity.[17]

Principle: The assay utilizes a synthetic peptide substrate containing a fluorophore and a quencher. Cleavage of the substrate by HIV protease separates the fluorophore from the quencher, resulting in an increase in fluorescence. An inhibitor will prevent this cleavage and thus reduce the fluorescence signal.[17]

Protocol:

• Reagent Preparation: Prepare solutions of HIV protease, the fluorogenic substrate, and the sulfonamide inhibitor in an appropriate assay buffer.

• Assay Setup: In a 96-well plate, add the HIV protease enzyme and the sulfonamide compound at various concentrations. Include a no-enzyme control and a no-inhibitor control.

• Reaction Initiation: Initiate the reaction by adding the fluorogenic substrate to all wells.

• Fluorescence Measurement: Measure the fluorescence intensity kinetically over time using a fluorescence plate reader (e.g., Ex/Em = 330/450 nm).[17]

• Data Analysis: Calculate the initial reaction rates from the linear portion of the kinetic curves. Determine the percentage of inhibition for each compound concentration and calculate the IC₅₀ (the concentration that inhibits enzyme activity by 50%).

Data Interpretation and Candidate Selection

The ultimate goal of this screening cascade is to identify promising lead candidates for further development. Key parameters for decision-making include:

• Potency (EC₅₀ or IC₅₀): Lower values indicate higher potency.

• Toxicity (CC₅₀): Higher values indicate lower toxicity to host cells.

• Selectivity Index (SI): A high SI is a critical indicator of a compound's potential as a therapeutic agent, as it reflects a large window between antiviral efficacy and host cell toxicity.

• Mechanism of Action: A well-defined mechanism of action provides a strong rationale for further development.

Conclusion

Functionalized sulfonamides represent a rich and enduring source of antiviral drug candidates. Their synthetic accessibility, coupled with their ability to target a diverse range of viral proteins and processes, ensures their continued relevance in the fight against viral diseases. The protocols and methodologies outlined in this guide provide a robust framework for researchers, scientists, and drug development professionals to explore the full potential of this remarkable pharmacophore in the discovery of the next generation of antiviral therapies.

References

• Supuran, C. T., & Scozzafava, A. (2000).
• Baryshnikova, M. A., et al. (2022). Sulfonamides with Heterocyclic Periphery as Antiviral Agents. MDPI.
• Baryshnikova, M. A., et al. (2022). Sulfonamides with Heterocyclic Periphery as Antiviral Agents. PubMed.
• Bayer AG. (2025). Sulfamic Acid Derivatives as Novel Antiviral Agents.
• Supuran, C. T., & Scozzafava, A. (2003).
• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (n.d.). Sami Publishing Company.
• Alani, B. G., et al. (2024). Sulfonamide derivatives: Synthesis and applications. International Journal of Frontiers in Chemistry and Pharmacy Research.
• Scozzafava, A., et al. (2003). Anticancer and antiviral sulfonamides. PubMed.
• Viral Titering-Plaque Assay Protocol. (n.d.).
• qPCR Assay for Rapid Virus Detection and Quantific
• Sanchez, M. D., et al. (2016). Plaque reduction assay. Bio-protocol.
• Application Notes and Protocols for Plaque Reduction Assay of RSV-IN-4. (2025). Benchchem.
• Baryshnikova, M. A., et al. (2022). Sulfonamides with Heterocyclic Periphery as Antiviral Agents. MDPI.
• Overview on Design and Synthesis of Sulfonamide Derivative through Condensation of Amino Group Containing Drug. (n.d.). ijarsct.
• Real-Time Quantitative PCR Analysis of Viral Transcription. (n.d.). Springer.
• A sensitive and repeatable method for characterization of sulfonamides and trimethoprim in honey using QuEChERS extracts. (n.d.). Shimadzu.
• An Assay to Monitor HIV-1 Protease Activity for the Identification of Novel Inhibitors in T-Cells. (2010). PLOS ONE.
• Characterization of Sulfonamides by Flow Injection and Liquid Chromatography-Electrospray Ionization-Mass Spectrometry after Online Photoderivatization. (2006).
• HIV-1 Protease Inhibitor Screening Kit (Fluorometric). (2023). Abcam.
• A Comparative Guide to Determining the Purity of Synthesized Sulfonamides. (2025). Benchchem.
• [Analysis of sulfonamids and their metabolites in drinking water by high Performance liquid chromatography tandem mass spectrometry]. (n.d.). PubMed.
• Some important anti-HIV sulfonamides inhibit protease enzymes. (n.d.).
• What to Start: Protease Inhibitor–Based Regimens. (2024). Clinical Info .HIV.gov.

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Application Notes and Protocols: Evaluating Cyanomethanesulfonamide Derivatives for the Treatment of Neurological Disorders

For: Researchers, scientists, and drug development professionals in neuroscience.

Introduction: The Critical Role of Neuronal Excitability in Neurological Disorders

Neurological disorders such as epilepsy, neuropathic pain, and certain encephalopathies are fundamentally characterized by neuronal hyperexcitability.[1] This pathological state arises from an imbalance between excitatory and inhibitory signaling in the central nervous system (CNS). A key regulator of neuronal excitability is the Kv7 (or KCNQ) family of voltage-gated potassium channels.[1] These channels, particularly the heterotetrameric Kv7.2/7.3 channels, are crucial for stabilizing the neuronal membrane potential and dampening repetitive action potential firing.[2] Consequently, enhancing the activity of Kv7 channels with small molecule openers presents a validated and compelling therapeutic strategy for re-establishing neuronal balance and treating these debilitating conditions.[3]

The therapeutic potential of targeting Kv7 channels has been clinically validated by the antiepileptic drug retigabine, a broad-spectrum Kv7 channel opener.[3] While effective, the clinical use of retigabine was hampered by off-target effects, highlighting the need for novel chemotypes with improved selectivity and safety profiles. The sulfonamide scaffold is a versatile and privileged structure in medicinal chemistry, known for its wide range of biological activities.[4][5] This has led to the exploration of sulfonamide derivatives as modulators of various ion channels. This guide provides a comprehensive framework for the preclinical evaluation of a novel class of compounds, cyanomethanesulfonamide derivatives, as potential Kv7 channel openers for the treatment of neurological disorders.

The Sulfonamide Moiety in Ion Channel Modulation: A Rationale for Exploration

The sulfonamide group (-SO₂NH₂) is a key functional group in a multitude of clinically used drugs. Its ability to act as a hydrogen bond donor and acceptor, coupled with its chemical stability, makes it an attractive moiety for designing molecules that interact with biological targets.[5] While extensively studied for their antimicrobial and anticancer properties, sulfonamides and their derivatives have also shown promise in modulating the activity of various enzymes and ion channels.[4][6] The structural features of certain sulfonamides allow them to interact with the voltage-sensing or pore domains of ion channels, thereby altering their gating properties.[7]

The exploration of cyanomethanesulfonamide derivatives is predicated on the hypothesis that the unique electronic and steric properties of the cyanomethyl group, in combination with the sulfonamide core, could lead to novel interactions with Kv7 channels, potentially offering improved potency and subtype selectivity.

Signaling Pathway: Kv7 Channels as a Brake on Neuronal Hyperexcitability

Kv7.2/7.3 channels are predominantly localized at the axon initial segment of neurons, a critical region for the initiation of action potentials.[1] Their activation leads to an outward potassium current, which hyperpolarizes the membrane and increases the threshold for firing, effectively acting as a "brake" on neuronal excitability. The activity of these channels is dynamically regulated by intracellular signaling molecules, most notably phosphatidylinositol 4,5-bisphosphate (PIP₂), which is essential for channel opening.[2][8]

Figure 2: Tiered Experimental Workflow for Evaluating Cyanomethanesulfonamide Derivatives.

In Vitro Protocols: Electrophysiological Characterization

Protocol 1: Automated Electrophysiology for Secondary Screening

Objective: To determine the potency (EC₅₀) and efficacy (maximal activation) of cyanomethanesulfonamide derivatives on Kv7.2/7.3 channels in a medium-to-high throughput format. [9][10] Materials:

• HEK293 or CHO cell line stably expressing human Kv7.2 and Kv7.3 subunits.

• Automated patch-clamp system (e.g., Qube 384, IonWorks Barracuda).

• Extracellular solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 5 Glucose (pH 7.4 with NaOH).

• Intracellular solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES (pH 7.2 with KOH).

• Test compounds (cyanomethanesulfonamide derivatives) dissolved in DMSO and serially diluted.

Procedure:

• Cell Preparation: Culture the Kv7.2/7.3 expressing cells to 70-90% confluency. On the day of the experiment, detach the cells using a non-enzymatic cell dissociation solution, wash with extracellular solution, and resuspend to the desired concentration for the automated patch-clamp system.

• Compound Plate Preparation: Prepare a compound plate with serial dilutions of the cyanomethanesulfonamide derivatives. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., retigabine).

• Automated Patch-Clamp Run:

  • Load the cell suspension, intracellular solution, extracellular solution, and compound plate onto the automated patch-clamp instrument.

  • Initiate the automated cell capture, seal formation (goal >100 MΩ), and whole-cell configuration.

  • Voltage Protocol: Apply a voltage-step protocol to elicit Kv7.2/7.3 currents. A typical protocol involves holding the cells at -90 mV, followed by a series of depolarizing steps (e.g., from -120 mV to +40 mV in 10 mV increments) to construct a current-voltage (I-V) relationship. A tail current protocol can also be used, where after the depolarizing step, the membrane is repolarized to a potential where the channels deactivate (e.g., -30 mV). [10] * Compound Application: After establishing a stable baseline recording, apply the vehicle and different concentrations of the test compounds.

• Data Analysis:

  • Measure the current amplitude at a specific depolarizing voltage step or the tail current amplitude.

  • Plot the concentration-response curve for each compound and fit to a Hill equation to determine the EC₅₀ and maximal efficacy.

  • Analyze the shift in the voltage-dependence of activation (ΔV₅₀) by fitting the normalized tail current amplitudes to a Boltzmann function. [9]

Protocol 2: Manual Whole-Cell Patch-Clamp for Mechanistic Studies

Objective: To provide a detailed characterization of the mechanism of action of lead compounds on Kv7.2/7.3 channel gating kinetics. [7] Materials:

• Same cell line and solutions as in Protocol 1.

• Manual patch-clamp rig (amplifier, micromanipulator, microscope).

• Borosilicate glass capillaries for pulling patch pipettes (resistance of 2-5 MΩ).

Procedure:

• Cell Plating: Plate the Kv7.2/7.3 expressing cells on glass coverslips 24-48 hours before the experiment.

• Patch-Clamp Recording:

  • Place a coverslip in the recording chamber on the microscope stage and perfuse with extracellular solution.

  • Approach a single cell with a patch pipette filled with intracellular solution and form a gigaohm seal (>1 GΩ).

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Apply the same voltage protocols as in the automated patch-clamp experiment to record baseline currents.

  • Perfuse the cell with known concentrations of the lead cyanomethanesulfonamide derivative and record the changes in current amplitude and kinetics.

• Data Analysis:

  • Analyze the effects of the compound on the current-voltage relationship, voltage-dependence of activation and deactivation, and activation/deactivation kinetics (by fitting the current traces to exponential functions).

  • Compare these detailed biophysical effects to known Kv7 channel modulators to classify the mechanism of action (e.g., voltage-sensor vs. pore-targeted). [7]

    Parameter	Description	Typical Value for a Kv7.2/7.3 Opener
    EC₅₀	Concentration for 50% of maximal effect	0.1 - 10 µM
    Maximal Efficacy	Maximum increase in current	> 100%

    | ΔV₅₀ | Shift in the half-maximal activation voltage | Negative shift of > 10 mV |

In Vivo Protocols: Preclinical Models of Neurological Disorders

Protocol 3: Maximal Electroshock (MES) Seizure Model

Objective: To assess the ability of cyanomethanesulfonamide derivatives to prevent the spread of generalized tonic-clonic seizures. [11][12][13] Animals: Male mice (e.g., CD-1, 20-25 g) or rats (e.g., Sprague-Dawley, 100-150 g).

Materials:

• MES stimulator with corneal electrodes.

• Electrode solution (0.9% saline).

• Topical anesthetic (e.g., 0.5% tetracaine).

• Test compounds formulated in an appropriate vehicle (e.g., 0.5% methylcellulose).

Procedure:

• Dosing: Administer the test compound or vehicle to groups of animals (n=8-10 per group) via the desired route (e.g., oral gavage, intraperitoneal injection).

• Pre-treatment Time: Allow for a pre-determined time for drug absorption and distribution (e.g., 30-60 minutes).

• Seizure Induction:

  • Apply a drop of topical anesthetic to the corneas of each animal.

  • Place the corneal electrodes on the eyes.

  • Deliver a suprathreshold electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds in mice; 150 mA, 60 Hz for 0.2 seconds in rats). [11]4. Observation: Immediately after the stimulus, observe the animal for the presence or absence of a tonic hindlimb extension seizure. Protection is defined as the abolition of the hindlimb tonic extension.

• Data Analysis:

  • Calculate the percentage of animals protected in each group.

  • Determine the median effective dose (ED₅₀) using probit analysis.

Protocol 4: Pentylenetetrazole (PTZ)-Induced Seizure Model

Objective: To evaluate the efficacy of cyanomethanesulfonamide derivatives against chemically-induced myoclonic and generalized seizures. [14][15][16] Animals: Male mice (e.g., C57BL/6, 20-25 g).

Materials:

• Pentylenetetrazole (PTZ) dissolved in saline.

• Test compounds formulated in an appropriate vehicle.

Procedure:

• Dosing: Administer the test compound or vehicle to groups of animals (n=8-10 per group).

• Pre-treatment Time: Allow for drug absorption (e.g., 30-60 minutes).

• PTZ Administration: Administer a convulsant dose of PTZ (e.g., 60-85 mg/kg, subcutaneously or intraperitoneally).

• Observation: Observe the animals for 30 minutes for the onset and severity of seizures, typically scored using a scale such as the Racine scale. Key endpoints include the latency to the first myoclonic jerk and the presence of generalized tonic-clonic seizures.

• Data Analysis:

  • Compare the seizure scores and latencies between the treated and vehicle groups.

  • Determine the ED₅₀ for protection against generalized seizures.

Model	Seizure Type Modeled	Endpoint	Typical ED₅₀ for a Kv7 Opener
MES	Generalized tonic-clonic	Abolition of tonic hindlimb extension	1 - 10 mg/kg
PTZ	Myoclonic, absence	Increased latency to seizures, reduced seizure score	5 - 30 mg/kg

Protocol 5: Models of Neuropathic Pain

Objective: To assess the analgesic potential of cyanomethanesulfonamide derivatives in models of nerve injury-induced pain. [17][18][19] Models:

• Spared Nerve Injury (SNI) or Partial Sciatic Nerve Ligation (PSNL): Surgical models that produce robust and long-lasting mechanical allodynia and thermal hyperalgesia. [17]* Chemotherapy-Induced Peripheral Neuropathy (CIPN): Administration of chemotherapeutic agents like paclitaxel or cisplatin to induce neuropathic pain symptoms. [18] Behavioral Testing:

• Mechanical Allodynia: Measured using von Frey filaments or an electronic von Frey apparatus to determine the paw withdrawal threshold to a non-noxious stimulus. [18]* Thermal Hyperalgesia: Assessed using the Hargreaves' test (plantar test) to measure the latency to withdraw the paw from a radiant heat source.

Procedure:

• Model Induction: Induce neuropathic pain using the chosen surgical or chemical method.

• Baseline Testing: Establish baseline pain thresholds before drug administration.

• Dosing: Administer the test compound or vehicle.

• Post-Dose Testing: Measure pain thresholds at various time points after dosing.

• Data Analysis:

  • Calculate the percent reversal of allodynia or hyperalgesia compared to baseline and vehicle-treated animals.

  • Determine the dose-response relationship and the ED₅₀.

Conclusion and Future Directions

The systematic evaluation of novel cyanomethanesulfonamide derivatives as Kv7 channel openers holds significant promise for the discovery of new therapeutics for neurological disorders. The protocols outlined in this guide provide a robust framework for characterizing the potency, efficacy, mechanism of action, and in vivo activity of these compounds. Successful identification of lead candidates with favorable drug-like properties will pave the way for further preclinical development, including safety pharmacology, toxicology, and pharmacokinetic studies, with the ultimate goal of translating these findings into clinical applications for patients suffering from epilepsy, neuropathic pain, and other conditions of neuronal hyperexcitability.

References

• Structure–activity relationships of sulfonamides derived from carvacrol and their potential for the treatment of Alzheimer's disease. RSC Advances. [Link]

• Exploring Sulfonamides: Biological Activities and Structure–Activity Relationships. Archiv der Pharmazie. [Link]

• Development of an Electrophysiological Assay for Kv7 Modulators on IonWorks Barracuda. ASSAY and Drug Development Technologies. [Link]

• Structure-activity relationships of K(ATP) channel openers. Current Topics in Medicinal Chemistry. [Link]

• Kv7 Channels: Structure, Physiology and Pharmacology. Frontiers in Physiology. [Link]

• Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of Advanced Pharmacy. [Link]

• Regulation of Kv7 (KCNQ) K+ Channel Open Probability by Phosphatidylinositol 4,5-Bisphosphate. The Journal of Neuroscience. [Link]

• Pharmacological Manipulation of Kv7 Channels as a New Therapeutic Tool for Multiple Brain Disorders. Frontiers in Physiology. [Link]

• new kv7 channel opener chemistry for treatment of seizures. American Epilepsy Society. [Link]

• In Silico Methods for the Discovery of Kv7.2/7.3 Channels Modulators: A Comprehensive Review. Molecules. [Link]

• Functional and behavioral signatures of Kv7 activator drug subtypes. Epilepsia. [Link]

• Development of an Automated Screen for Kv7.2 Potassium Channels and Discovery of a New Agonist Chemotype. SLAS DISCOVERY: Advancing the Science of Drug Discovery. [Link]

• Challenges in translational drug research in neuropathic and inflammatory pain: the prerequisites for a new paradigm. British Journal of Anaesthesia. [Link]

• Maximal Electroshock Seizure (MES) Test (mouse, rat). NINDS Epilepsy Therapy Screening Program (ETSP). [Link]

• Pentylenetetrazole-Induced Kindling Mouse Model. Journal of Visualized Experiments. [Link]

• Novel KV7 ion channel openers for the treatment of epilepsy and implications for detrusor tissue contraction. British Journal of Pharmacology. [Link]

• Modified Pentylenetetrazole Model for Acute Seizure Induction in Rats. Biomedicines. [Link]

• Stable V½ values and reliable potentiation of K V 7.3/7.2 currents on Qube 384. Sophion Bioscience. [Link]

• Neuropathic Pain Models. Charles River. [Link]

• Maximal Electroshock Seizure Model. Melior Discovery. [Link]

• Modulation of KV7 Channel Deactivation by PI(4,5)P2. Frontiers in Pharmacology. [Link]

• Navigating Preclinical Models and Medications for Peripheral Neuropathy: A Review. Medicina. [Link]

• Retigabine, a Kv7.2/Kv7.3-Channel Opener, Attenuates Drug-Induced Seizures in Knock-In Mice Harboring Kcnq2 Mutations. PLoS One. [Link]

• Preclinical Neuropathic Pain Models. MD Biosciences. [Link]

• Pentylenetetrazol Induced Seizure (PTZ) Model. Melior Discovery. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for Cyanomethanesulfonamide Synthesis

Welcome to the technical support center for the synthesis of cyanomethanesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to this specific synthesis. Our goal is to empower you with the scientific understanding to optimize your reaction conditions, maximize yield and purity, and confidently address challenges you may encounter.

Overview of Cyanomethanesulfonamide Synthesis

The synthesis of cyanomethanesulfonamide is a critical process in the development of various pharmaceutical compounds. The most common and direct laboratory-scale approach involves the reaction of cyanomethanesulfonyl chloride with ammonia. This reaction, while straightforward in principle, is sensitive to several parameters that can significantly impact the outcome. Understanding the underlying mechanism and potential pitfalls is key to a successful synthesis.

The core reaction is a nucleophilic acyl substitution at the sulfonyl sulfur. Ammonia acts as the nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride and displacing the chloride leaving group. A base is required to neutralize the hydrochloric acid (HCl) generated during the reaction.

Experimental Workflow & Protocols

General Synthesis Protocol

This protocol provides a general framework for the synthesis of cyanomethanesulfonamide. Optimization of specific parameters may be necessary depending on the scale and desired purity.

Materials:

• Cyanomethanesulfonyl chloride

• Ammonia solution (e.g., 7N in methanol or aqueous ammonium hydroxide)

• Anhydrous aprotic solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile (ACN))

• Tertiary amine base (e.g., triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA))

• Anhydrous magnesium sulfate or sodium sulfate

• Solvents for purification (e.g., ethyl acetate, hexanes, ethanol, water)

Procedure:

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), dissolve cyanomethanesulfonyl chloride in the chosen anhydrous aprotic solvent in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Base Addition: Add at least one equivalent of the tertiary amine base to the reaction mixture while maintaining the temperature at 0 °C.

• Ammonia Addition: Slowly add a slight excess (1.1-1.5 equivalents) of the ammonia solution dropwise via the dropping funnel. Monitor the internal temperature to ensure it does not rise significantly.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup:

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with the organic solvent (2x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude cyanomethanesulfonamide by recrystallization or column chromatography.

Visualization of the Synthesis Workflow

Caption: General workflow for cyanomethanesulfonamide synthesis.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of cyanomethanesulfonamide in a question-and-answer format.

Q1: My reaction is not proceeding to completion, or the yield is very low. What are the likely causes?

A1: Several factors can lead to low conversion or yield. Consider the following troubleshooting steps:

• Moisture Contamination: Cyanomethanesulfonyl chloride is highly sensitive to moisture and will readily hydrolyze to cyanomethanesulfonic acid.[1] This side reaction consumes your starting material.

  • Solution: Ensure all glassware is thoroughly dried (flame-dried or oven-dried) and the reaction is run under an inert atmosphere (nitrogen or argon). Use anhydrous solvents.[2]

• Inadequate Base: A tertiary amine base is crucial to neutralize the HCl generated. If the base is insufficient or too weak, the reaction mixture will become acidic, protonating the ammonia and reducing its nucleophilicity.[2]

  • Solution: Use at least one equivalent of a suitable base like triethylamine or DIPEA. For stubborn reactions, a stronger, non-nucleophilic base may be required.

• Ammonia Volatility: If using aqueous ammonium hydroxide at elevated temperatures, ammonia can be lost from the reaction mixture.

  • Solution: Maintain a low reaction temperature during the addition of ammonia. Using a solution of ammonia in an organic solvent like methanol can also be beneficial.

• Purity of Starting Materials: Impurities in the cyanomethanesulfonyl chloride can inhibit the reaction.

  • Solution: Ensure the purity of your starting materials. If necessary, purify the sulfonyl chloride before use.

Q2: I am observing the formation of a significant amount of a white, water-soluble solid as a byproduct. What is it and how can I avoid it?

A2: This is likely the ammonium salt of cyanomethanesulfonic acid, formed from the hydrolysis of cyanomethanesulfonyl chloride, followed by neutralization with ammonia.

• Causality: The primary cause is the presence of water in the reaction.[1]

• Prevention: The most effective way to prevent this is to rigorously exclude moisture from your reaction, as detailed in A1. Adding the ammonia solution slowly at a low temperature can also help to minimize this side reaction by favoring the reaction with the sulfonyl chloride over any residual water.

Q3: My crude product is an oil and difficult to crystallize. What purification strategies can I try?

A3: Oiling out during recrystallization is a common issue when the melting point of the solute is lower than the boiling point of the solvent, or when impurities are present.

• Recrystallization Solvent Screening: The choice of solvent is critical. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[3][4]

  • Strategy: Experiment with different solvent systems. Common choices for sulfonamides include ethanol/water, ethyl acetate/hexanes, or isopropanol.[3] Start with a small amount of your crude product and test its solubility in various solvents.

• Column Chromatography: If recrystallization is unsuccessful, silica gel column chromatography is a reliable alternative for purifying polar compounds like sulfonamides.

  • Eluent System: A gradient of ethyl acetate in hexanes is a good starting point for elution. The polarity can be adjusted based on the TLC analysis of your crude product.

• Seeding: If you have a small amount of pure crystalline product, adding a seed crystal to a supersaturated solution can induce crystallization.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of spectroscopic and physical methods should be used for characterization.

• NMR Spectroscopy:

  • ¹H NMR should show a singlet for the methylene (CH₂) protons adjacent to the cyano and sulfonyl groups.

  • ¹³C NMR will show characteristic peaks for the nitrile carbon and the methylene carbon.[5][6]

• IR Spectroscopy:

  • Look for a strong, sharp absorption band for the C≡N stretch, typically in the range of 2220-2260 cm⁻¹.[7][8]

  • Characteristic absorptions for the S=O stretches of the sulfonamide group will be present around 1350-1300 cm⁻¹ (asymmetric) and 1160-1120 cm⁻¹ (symmetric).[8]

  • N-H stretching of the primary sulfonamide will appear as two bands in the 3400-3200 cm⁻¹ region.[8]

• Melting Point: A sharp melting point range close to the literature value indicates high purity.

Frequently Asked Questions (FAQs)

Q: What are the main safety precautions I should take when working with cyanomethanesulfonyl chloride?

A: Cyanomethanesulfonyl chloride is a reactive and potentially hazardous chemical.[2][9] Based on data for related sulfonyl chlorides, it should be handled with care.[10][11][12]

• Handling: Always handle in a well-ventilated chemical fume hood.[10]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[11]

• Reactivity: It is a lachrymator and corrosive.[13] Avoid contact with skin and eyes, and do not inhale vapors.[12] It reacts exothermically with nucleophiles like water, alcohols, and amines.[13]

• Storage: Store in a cool, dry place under an inert atmosphere, away from moisture.

Q: Can I use aqueous ammonium hydroxide instead of ammonia in methanol?

A: Yes, aqueous ammonium hydroxide can be used, but it introduces water into the reaction, which can lead to hydrolysis of the starting material. If you use aqueous ammonia, it is crucial to run the reaction at a low temperature (0 °C or below) and add it very slowly to a solution of the sulfonyl chloride in a water-immiscible solvent like DCM. This minimizes the contact time of the sulfonyl chloride with water. An ammonia solution in an organic solvent is generally preferred to minimize hydrolysis.[14]

Q: What is the role of the tertiary amine base if ammonia is already a base?

A: While ammonia is a base, it is also your primary nucleophile. The reaction generates one equivalent of HCl for every equivalent of product formed. This HCl will react with any available base. If ammonia is the only base present, half of it will be consumed as the ammonium salt, reducing the amount available to react with the sulfonyl chloride and lowering your theoretical maximum yield to 50%. The tertiary amine base, being non-nucleophilic, acts as a dedicated acid scavenger, allowing all of the ammonia to function as a nucleophile.[12]

Q: How do I choose the best solvent for the reaction?

A: The ideal solvent should meet several criteria:

• It must be aprotic to avoid reacting with the sulfonyl chloride.

• It should dissolve the cyanomethanesulfonyl chloride.

• It should be inert to the reaction conditions.

• It should have a boiling point that allows for easy removal during workup.

Dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile (ACN) are all commonly used and effective solvents for this type of reaction.[2] The optimal choice may depend on the specific reaction scale and conditions.

Reaction Mechanism Overview

Caption: Simplified mechanism of cyanomethanesulfonamide formation.

Data Summary

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Aprotic (DCM, THF, ACN)	Prevents hydrolysis of cyanomethanesulfonyl chloride.[2]
Temperature	0 °C to Room Temperature	Controls exothermic reaction and minimizes side reactions.
Ammonia Source	Ammonia in Methanol or slow addition of aq. NH₄OH	Minimizes water content, reducing hydrolysis.
Base	Triethylamine or DIPEA (≥1 equivalent)	Neutralizes HCl without consuming the nucleophile.[12]
Atmosphere	Inert (Nitrogen or Argon)	Excludes atmospheric moisture.[2]

References

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• American Molecules. (2024). Methanesulfonyl Chloride SDS Safety Data Sheet. Available at: [Link]

• Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• PubChem. (n.d.). Cyanomethanesulfonyl chloride. National Center for Biotechnology Information. Available at: [Link]

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

• MIT OpenCourseWare. (2010, February 4). Recrystallization | MIT Digital Lab Techniques Manual [Video]. YouTube. Available at: [Link]

• Wikipedia. (n.d.). Methanesulfonyl chloride. Available at: [Link]

• King, J. F., Lam, J. Y. L., & Skonieczny, S. (1991). MECHANISTIC VARIATION IN ALKANESULFONYL CHLORIDE HYDROLYSIS AND RELATED REACTIONS.

• Brown Lab, Stanford University. (1998). Cyanine Dye Purification Protocol. Available at: [Link]

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• National Center for Biotechnology Information. (n.d.). Microscale LC-MS-NMR Platform Applied to the Identification of Active Cyanobacterial Metabolites. Available at: [Link]

• Robertson, R. E., et al. (1969). Heat capacity of activation for the hydrolysis of methanesulfonyl chloride and benzenesulfonyl chloride in light and heavy water. Canadian Journal of Chemistry, 47(22), 4199-4206.

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• Jayasundera, K. P., et al. (2021).

• The Organic Chemistry Tutor. (2023, October 20). How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy [Video]. YouTube. Available at: [Link]

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Technical Support Center: Overcoming Challenges in the Purification of Polar Sulfonamides

Welcome to the technical support center for the purification of polar sulfonamides. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of these often-tricky compounds. Drawing from established methodologies and field-proven insights, this resource provides in-depth troubleshooting in a direct question-and-answer format, explaining not just the "how" but the critical "why" behind each step.

Section 1: Chromatographic Purification Strategies

Polar sulfonamides often exhibit poor retention on traditional reversed-phase (RP) columns, leading to co-elution with the solvent front and inadequate separation from impurities. This section addresses common chromatographic hurdles and provides guidance on advanced techniques that offer superior retention and selectivity.

High-Performance Liquid Chromatography (HPLC)

Q1: My polar sulfonamide shows little to no retention on my C18 column, eluting in the void volume. How can I improve its retention?

A1: This is a classic challenge with polar analytes on non-polar stationary phases. The primary solution is to employ a chromatographic mode that promotes interaction with polar compounds. Here are your primary options:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative to reversed-phase chromatography for retaining highly polar compounds.[1] It utilizes a polar stationary phase (like bare silica, diol, or amide) with a mobile phase rich in a water-miscible organic solvent, typically acetonitrile (>70%).[1] Water acts as the strong solvent in the mobile phase, facilitating the partitioning of polar analytes into a water-enriched layer on the surface of the stationary phase.[2]

• Mixed-Mode Chromatography (MMC): This technique uses stationary phases with a combination of reversed-phase and ion-exchange functionalities.[3] This dual mechanism allows for the simultaneous retention of compounds based on both their hydrophobic character and their ionic properties. For sulfonamides, which are ionizable, this can significantly enhance retention and selectivity.[3]

• Mobile Phase pH Adjustment in Reversed-Phase: For sulfonamides, which are weak acids, manipulating the mobile phase pH can significantly impact retention.[4] By adjusting the pH to be at least two units below the pKa of the sulfonamide, you can suppress its ionization, making it more neutral and thus more retained on a C18 column.[5] However, this approach may not be sufficient for very polar sulfonamides.

Q2: I'm using HILIC, but I'm experiencing poor peak shape and inconsistent retention times. What should I do?

A2: HILIC can be a robust technique, but it requires careful attention to detail. Here are some common causes of poor performance and their solutions:

• Insufficient Column Equilibration: HILIC columns require a longer equilibration time compared to reversed-phase columns to establish a stable water layer on the stationary phase. Ensure you equilibrate your column with at least 20-30 column volumes of the initial mobile phase.

• Improper Sample Diluent: Injecting a sample dissolved in a solvent stronger than the mobile phase (i.e., with a higher water content) can cause peak distortion. Whenever possible, dissolve your sample in the initial mobile phase.[6]

• Inadequate Buffering: The pH of the mobile phase is crucial in HILIC, as it can affect both the charge of the analyte and the surface charge of the stationary phase (especially silica).[2] Use a buffer (e.g., ammonium formate or ammonium acetate at 10-20 mM) to maintain a stable pH.[2]

• High Salt Concentration in the Sample: High concentrations of salt in your sample can disrupt the water layer on the stationary phase, leading to poor chromatography. Consider a desalting step using solid-phase extraction (SPE) prior to HILIC analysis.

Workflow for HILIC Method Development

Caption: A systematic workflow for developing a robust HILILC method.

Supercritical Fluid Chromatography (SFC)

Q3: When should I consider using SFC for purifying my polar sulfonamide?

A3: SFC is a powerful normal-phase chromatographic technique that uses supercritical CO2 as the main mobile phase, often with a polar organic co-solvent like methanol.[7] It is an excellent alternative to both reversed-phase and normal-phase HPLC, particularly for:

• Polar Compounds: SFC excels at separating polar compounds that are poorly retained in reversed-phase HPLC.[7]

• Chiral Separations: It is a preferred technique for the separation of enantiomers.

• Fast Purifications: Due to the low viscosity of the mobile phase, SFC allows for faster separations and shorter column equilibration times compared to HPLC.[8]

• "Green" Chemistry: SFC significantly reduces the consumption of organic solvents.[8]

Q4: I am having trouble with the solubility of my sulfonamide in the SFC mobile phase. What can I do?

A4: Sample solubility is a critical consideration in SFC. Here are some tips:

• Sample Solvent: Dissolve your sample in a solvent that is compatible with the SFC mobile phase. Methanol or a mixture of dichloromethane and methanol are common choices.[8] Avoid strong solvents like DMSO if possible, as they can cause peak distortion.

• Co-solvent in Mobile Phase: Increasing the percentage of the polar co-solvent (e.g., methanol) in the mobile phase can improve the solubility of your sulfonamide.

• Additives: For basic sulfonamides, adding a small amount of an amine additive (e.g., diethylamine or isopropylamine) to the co-solvent can improve peak shape and solubility.

Solid-Phase Extraction (SPE)

Q5: My sample matrix is very complex (e.g., plasma, tissue homogenate). How can I effectively clean it up before HPLC or SFC analysis?

A5: Solid-phase extraction (SPE) is an essential technique for sample cleanup and concentration from complex matrices.[9] The choice of sorbent is critical for successful purification.

Table 1: SPE Sorbent Selection for Polar Sulfonamides

Sorbent Type	Retention Mechanism	Best For	Elution Solvent
Mixed-Mode Cation Exchange (MCX)	Reversed-phase and strong cation exchange	Basic and neutral sulfonamides in aqueous matrices.[10]	Basic organic solvent (e.g., 5% NH4OH in Methanol)[10]
Polymeric Reversed-Phase (e.g., HLB)	Reversed-phase	Broad range of sulfonamides in aqueous matrices.[9]	Methanol or Acetonitrile
Normal Phase (e.g., Silica, Diol)	Adsorption	Polar sulfonamides in non-polar organic extracts.[11]	Polar organic solvent (e.g., Methanol)
Weak Anion Exchange (WAX)	Weak anion exchange	Acidic sulfonamides.	Acidic organic solvent

Protocol: General SPE Workflow for Sulfonamide Cleanup from an Aqueous Matrix using MCX

• Conditioning: Condition the MCX SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Equilibration: Equilibrate the cartridge with 5 mL of an acidic buffer (e.g., 2% formic acid in water).

• Loading: Load the pre-treated sample onto the cartridge at a slow flow rate.

• Washing 1 (Polar Interferences): Wash the cartridge with 5 mL of the acidic buffer to remove polar interferences.

• Washing 2 (Non-polar Interferences): Wash the cartridge with 5 mL of methanol to remove non-polar interferences.

• Elution: Elute the sulfonamides with 5 mL of 5% ammonium hydroxide in methanol.[10]

• Dry Down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for analysis.

Section 2: Crystallization and Precipitation Issues

Crystallization is a powerful technique for the final purification of solid sulfonamides. However, it can be fraught with challenges such as "oiling out," low recovery, and polymorphism.

Q6: My sulfonamide is "oiling out" during crystallization instead of forming crystals. What is happening and how can I fix it?

A6: "Oiling out" occurs when the dissolved compound separates from the solution as a liquid instead of a solid.[12] This often happens when the melting point of the solid is lower than the boiling point of the solvent, or when there is a high concentration of impurities.[12][13] An oiled-out product is typically impure.[12]

Troubleshooting "Oiling Out"

Caption: A decision-making workflow for resolving "oiling out".

Q7: My recovery after recrystallization is very low. What are the common causes and how can I improve my yield?

A7: Low recovery is a frequent issue in recrystallization. Here are the primary culprits and their solutions:

• Using Too Much Solvent: This is the most common reason for low yield, as a significant amount of your compound will remain in the mother liquor.[12]

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve your compound. Before discarding the filtrate, you can try to concentrate it by evaporation and attempt a second crystallization.[12]

• Premature Crystallization: If the solution cools too quickly during a hot filtration step, your product can crystallize on the filter paper or in the funnel.

  • Solution: Use pre-heated glassware for the filtration and perform the step as quickly as possible.

• Inappropriate Solvent Choice: The solvent may be too good at dissolving your compound even at low temperatures.

  • Solution: Perform small-scale solubility tests to find a solvent where your sulfonamide has high solubility when hot and low solubility when cold.

Q8: I am observing different crystal forms (polymorphs) in different batches of my sulfonamide. How can I control this?

A8: Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a known phenomenon for sulfonamides. Different polymorphs can have different physical properties, including solubility and bioavailability, making control essential.

Strategies for Controlling Polymorphism:

• Standardize Crystallization Conditions: Strictly control the solvent, cooling rate, agitation, and temperature. Even small variations can lead to different polymorphs.

• Seeding: Introduce a seed crystal of the desired polymorph into a supersaturated solution to direct the crystallization of that form.[14]

• Solvent Selection: The choice of solvent can have a significant impact on which polymorph is formed. Experiment with a range of solvents with different polarities.

Frequently Asked Questions (FAQs)

Q9: What is a good starting point for choosing a crystallization solvent for a novel polar sulfonamide?

A9: A good starting point is to test solvents with a range of polarities. For polar sulfonamides, common and effective solvents include ethanol, isopropanol, and mixtures of ethanol and water.[12] It is always recommended to perform small-scale solubility tests with a few milligrams of your compound in a few different solvents to identify the most promising candidates.

Q10: Can I use ion-pairing reagents to improve the retention of my sulfonamide in reversed-phase HPLC?

A10: While ion-pairing reagents can be used to improve the retention of charged analytes, they are often not ideal for preparative purification. They can be difficult to remove from the final product and are generally not compatible with mass spectrometry. Mixed-mode or HILIC are often better alternatives.

Q11: How does the pKa of my sulfonamide affect its purification by chromatography?

A11: The pKa is a critical parameter.[15] In reversed-phase and mixed-mode chromatography, the mobile phase pH relative to the sulfonamide's pKa will determine its degree of ionization.[4] When the pH is below the pKa, the sulfonamide will be in its neutral form and more retained on a non-polar stationary phase. When the pH is above the pKa, it will be ionized and can interact with an ion-exchange stationary phase. Understanding the pKa is therefore essential for rational method development.[3]

References

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• LCGC International. (n.d.). A Case Study of Using Thar SFC-MS Prep 30® to Purify Polar, Basic Pharmaceutical Relevant Compounds. Retrieved from [Link]

• Agilent. (n.d.). SPE Method Development Tips and Tricks. Retrieved from [Link]

• Waters. (n.d.). Beginner's Guide to Preparative Supercritical Fluid Chromatography (SFC). Retrieved from [Link]

• Biotage. (2023, May 10). What Sorbent should I Use? Selecting the correct SPE Chemistry. Retrieved from [Link]

• Novartis. (2021, November 22). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. Retrieved from [Link]

• ALWSCI. (2025, August 5). How To Choose The Right SPE Sorbent For Your Application?. Retrieved from [Link]

• Interchim. (n.d.). SPE Cartridge Selection Guide. Retrieved from [Link]

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• 3. mdpi.com [mdpi.com]
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• 5. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 6. mac-mod.com [mac-mod.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. An Automated Solid-Phase Extraction–UPLC–MS/MS Method for Simultaneous Determination of Sulfonamide Antimicrobials in Environmental Water - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. agilent.com [agilent.com]

Technical Support Center: Strategies for Preventing N,N-dialkylation in Sulfonamide Synthesis

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource is designed to provide in-depth, actionable insights into a common challenge in organic synthesis: the prevention of undesired N,N-dialkylation during the synthesis of sulfonamides. Our goal is to equip you with the knowledge and protocols to achieve high yields of mono-N-alkylated sulfonamides, critical intermediates in pharmaceutical and agrochemical research.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial queries regarding N,N-dialkylation in sulfonamide synthesis.

Q1: What is N,N-dialkylation, and why is it a problem in sulfonamide synthesis?

A1: N,N-dialkylation is a common side reaction where a primary sulfonamide (RSO₂NH₂) or a secondary sulfonamide (RSO₂NHR') is alkylated a second time, leading to the formation of a tertiary sulfonamide (RSO₂NR'₂). This is often problematic because the desired product is typically the mono-alkylated secondary sulfonamide. The formation of the dialkylated byproduct consumes starting materials and the desired product, reduces overall yield, and necessitates challenging purification steps.

Q2: What are the primary factors that lead to overalkylation?

A2: The primary driver for N,N-dialkylation is the reactivity of the initially formed mono-alkylated sulfonamide. After the first alkylation, the nitrogen atom of the secondary sulfonamide can still be sufficiently nucleophilic to react with another molecule of the alkylating agent, especially under basic conditions. Factors that favor this include the use of highly reactive alkylating agents, strong bases, and a high concentration of the alkylating agent.

Q3: Can I simply adjust the stoichiometry of my reactants to prevent dialkylation?

A3: While adjusting stoichiometry, such as using an excess of the primary sulfonamide relative to the alkylating agent, can help favor mono-alkylation, it is often not a complete solution. A significant amount of the dialkylated product can still form, and this approach can be wasteful if the sulfonamide is a valuable or complex starting material. Slow addition of the alkylating agent can also help maintain its low concentration and favor mono-alkylation.[1]

Q4: Are there general strategies I can employ to minimize N,N-dialkylation?

A4: Yes, several effective strategies exist. These can be broadly categorized as:

• Steric Hindrance: Introducing bulky groups on either the sulfonamide or the alkylating agent can physically block the second alkylation.[2][3][4]

• Use of Milder/Alternative Alkylating Agents and Catalysts: Moving away from highly reactive alkyl halides to alternatives like alcohols (with appropriate catalysts) or trichloroacetimidates can significantly improve selectivity.[2][5][6][7][8]

• Protecting Group Strategies: Employing a protecting group on the sulfonamide nitrogen that can be removed after mono-alkylation is a very effective and widely used approach.[9][10]

• Named Reactions for Selective Mono-alkylation: Specific, well-established reactions like the Fukuyama-Mitsunobu reaction are renowned for their high selectivity in mono-N-alkylation of sulfonamides.[1][9][11]

In-Depth Troubleshooting Guide: From Problem to Solution

This section provides a more detailed exploration of the challenges and solutions, complete with mechanistic insights and actionable protocols.

Understanding the Competing Reaction Pathways

To effectively control the outcome of your reaction, it's crucial to understand the underlying mechanisms. The desired mono-alkylation and the undesired N,N-dialkylation are competing pathways.

Figure 3: Workflow of the Fukuyama Amine Synthesis.

4. Buchwald-Hartwig Amination

While not a direct alkylation of a pre-formed sulfonamide, the Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for forming C-N bonds and can be a strategic alternative for synthesizing N-aryl sulfonamides.

[12][13][14][15]* Application: This method is used to couple an aryl halide or triflate with a primary sulfonamide. It is highly effective for the synthesis of N-arylsulfonamides and generally provides the mono-arylated product with high selectivity.

Experimental Protocols

Here we provide detailed, step-by-step methodologies for key experiments.

Protocol 1: Manganese-Catalyzed N-Alkylation of a Sulfonamide with an Alcohol

This protocol is adapted from the work of Morrill and coworkers.

[7]Materials:

• p-Toluenesulfonamide

• Benzyl alcohol

• Mn(I) PNP pincer precatalyst (e.g., [Mn(PNP)(CO)₂Br])

• Potassium carbonate (K₂CO₃)

• Xylenes (anhydrous)

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add p-toluenesulfonamide (1 mmol, 1 equiv).

• Add the Mn(I) PNP pincer precatalyst (0.05 mmol, 5 mol%).

• Add potassium carbonate (0.1 mmol, 10 mol%).

• Add anhydrous xylenes (1.0 M solution based on the sulfonamide).

• Add benzyl alcohol (1 mmol, 1 equiv).

• Seal the Schlenk tube and place it in a preheated oil bath at 150 °C.

• Stir the reaction mixture for 24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-benzyl-p-toluenesulfonamide.

Protocol 2: Fukuyama-Mitsunobu Alkylation and Deprotection

This two-step protocol is a reliable method for obtaining a mono-N-alkylated secondary amine.

Step A: Mitsunobu Alkylation Materials:

• 2-Nitrobenzenesulfonamide

• Primary or secondary alcohol (e.g., 1-octanol)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Dissolve 2-nitrobenzenesulfonamide (1 mmol, 1 equiv) and triphenylphosphine (1.2 mmol, 1.2 equiv) in anhydrous THF in a flame-dried round-bottom flask under an inert atmosphere.

• Add the alcohol (1.1 mmol, 1.1 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add DIAD (1.2 mmol, 1.2 equiv) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC.

• Once the starting sulfonamide is consumed, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography to isolate the N-alkylated-2-nitrobenzenesulfonamide.

Step B: Nosyl Deprotection Materials:

• N-alkylated-2-nitrobenzenesulfonamide (from Step A)

• Thiophenol

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve the N-alkylated-2-nitrobenzenesulfonamide (1 mmol, 1 equiv) in DMF.

• Add potassium carbonate (3 mmol, 3 equiv) and thiophenol (2 mmol, 2 equiv).

• Stir the mixture at room temperature for 1-3 hours.

• Monitor the deprotection by TLC.

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by chromatography or distillation to obtain the pure secondary amine.

Data Summary Table

Method	Alkylating Agent	Catalyst/Reagent	Base	Temp. (°C)	Selectivity	Key Advantages
Traditional Alkylation	Alkyl Halide	-	Strong Base (e.g., NaH, K₂CO₃)	RT - Reflux	Variable	Simple setup
Borrowing Hydrogen	Alcohol	[Cp*IrCl₂]₂ or Mn(I) PNP	t-BuOK or K₂CO₃	110-150	High-Excellent	Green, high atom economy, tolerates functional groups
Trichloroacetimidate	Trichloroacetimidate	- (Thermal)	None	Reflux	Excellent	Mild, no strong base needed
Fukuyama-Mitsunobu	Alcohol	PPh₃, DIAD/DEAD	None	0 - RT	Excellent	Mild, neutral, stereospecific, broad scope

References

• ResearchGate. (n.d.). Methods for mono‐selective N‐alkylation of primary sulfonamides using... Retrieved from [Link]

• Dembinski, R. (2004). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 104(5), 2119-2574. [Link]

• Zhu, M., Fujita, K., & Yamaguchi, R. (2010). Simple and Versatile Catalytic System for N-Alkylation of Sulfonamides with Various Alcohols. Organic Letters, 12(6), 1336–1339. [Link]

• Chem-Station. (2014). Sulfonyl Protective Groups. Chem-Station Int. Ed.[Link]

• Templ, J., & Schnürch, M. (2024). A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification. Chemistry – A European Journal, 30(26), e202304205. [Link]

• DiVA portal. (2022). Mono-N-Alkylation of Sulfonamides with Alcohols Catalyzed by Iridium N-Heterocyclic Carbene-Phosphine Complexes. [Link]

• Reed-Berendt, B. G., & Morrill, L. C. (2019). Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. The Journal of Organic Chemistry, 84(6), 3715–3724. [Link]

• Wallach, D. R., & Chisholm, J. D. (2016). Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions. The Journal of Organic Chemistry, 81(17), 8035–8042. [Link]

• YouTube. (2020). 26.04 Protecting Groups for Amines: Sulfonamides. [Link]

• PMC. (n.d.). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. [Link]

• ResearchGate. (n.d.). Catalytic N‐Alkylation of Sulfonamides. Retrieved from [Link]

• ResearchGate. (n.d.). N‐Alkylation of N‐Monosubstituted Sulfonamides in Ionic Liquids. Retrieved from [Link]

• Synfacts. (2017). Alkylation of Amines under Mitsunobu Conditions. Synfacts, 13(09), 0938. [Link]

• Semantic Scholar. (n.d.). Mitsunobu reactions of n-alkyl and n-acyl sulfonamides-an efficient route to protected amines. Retrieved from [Link]

• ResearchGate. (n.d.). Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions. Retrieved from [Link]

• Google Patents. (n.d.). US5596095A - Formation and utility of sulfonic acid protecting groups.

• ACS Publications. (2010). Simple and Versatile Catalytic System for N-Alkylation of Sulfonamides with Various Alcohols. Organic Letters, 12(6), 1336–1339. [Link]

• ResearchGate. (n.d.). Synthesis of sulphonamide derivatives by using Buchwald-Hartwig reaction. Retrieved from [Link]

• Journal of Chemistry and Technologies. (2016). N-Alkylation of sulfonamides by alkyl halides in the presence of electrophilic catalysts and transformations of alkylated compounds. Journal of Chemistry and Technologies, 24(1), 25-31. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Semantic Scholar. (n.d.). Sulfonamidation of Aryl and Heteroaryl Halides through Photosensitized Nickel Catalysis. Retrieved from [Link]

• ChemRxiv. (n.d.). An Overview of Palladium-Catalyzed N-alkylation Reactions. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• ResearchGate. (n.d.). N‐alkylation of Sulfonamides Using Alcohols Catalyzed by Complex Mn‐14. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. [Link]

• University of Huddersfield Research Portal. (2001). Unusual steric effects in sulfonyl transfer reactions. [Link]

• American Chemical Society. (2026). Synthesis of Acyclic α-Quaternary Chiral Nitriles via Ni-Catalyzed Asymmetric Markovnikov Hydrocyanation of 1,1-Disubstituted a. [Link]

• PMC. (n.d.). Preparation of sulfonamides from N-silylamines. [Link]

Sources

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Simple and Versatile Catalytic System for N-Alkylation of Sulfonamides with Various Alcohols [organic-chemistry.org]
• 6. Mono-N-Alkylation of Sulfonamides with Alcohols Catalyzed by Iridium N-Heterocyclic Carbene-Phosphine Complexes [su.diva-portal.org]
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• 9. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 10. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
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• 15. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low yields in the synthesis of α-cyano sulfonamides

Welcome to the Technical Support Center for the synthesis of α-cyano sulfonamides. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in achieving optimal yields and purity for this important class of compounds. The unique juxtaposition of the electron-withdrawing sulfonyl group and the cyano group on the same carbon atom introduces specific synthetic hurdles. This resource provides in-depth, question-and-answer-based troubleshooting guides to address these issues head-on, grounded in mechanistic principles and practical laboratory experience.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction to form the α-cyano sulfonamide is resulting in a very low yield or failing completely. What are the most likely causes?

Low yields in this synthesis can often be traced back to a few critical factors, ranging from reagent stability to competing side reactions. Let's break down the primary culprits.

Core Issues Checklist:

• Instability of Starting Materials: Sulfonyl chlorides, common precursors, are notoriously sensitive to moisture. Hydrolysis to the corresponding sulfonic acid will render them unreactive towards the amine. Similarly, the α-cyano amine or amide starting material can have limited stability depending on its substitution pattern.

• Sub-optimal Reaction Conditions: The choice of base, solvent, and temperature is paramount. An inappropriate base can either be too weak to facilitate the reaction or strong enough to promote unwanted side reactions.

• Side Reactions: The presence of the acidic α-proton and the electrophilic cyano group creates a landscape for several potential side reactions, which can consume starting materials and complicate purification.

Troubleshooting Workflow:

Q2: I suspect my sulfonyl chloride has decomposed. How can I confirm this and what precautions should I take?

Decomposition of the sulfonyl chloride to the unreactive sulfonic acid via hydrolysis is a very common issue.[1]

Confirmation and Prevention:

• FT-IR Spectroscopy: A simple way to check for hydrolysis is to run an FT-IR spectrum of your sulfonyl chloride. The presence of a broad O-H stretch around 3000-3500 cm⁻¹ is a strong indicator of the sulfonic acid.

• Anhydrous Conditions: Always use freshly distilled, anhydrous solvents. Glassware should be oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Reactions should be run under an inert atmosphere to exclude moisture.

• Fresh Reagents: Use a freshly opened bottle of sulfonyl chloride or purify it by distillation or recrystallization before use.

Experimental Protocol: Basic Anhydrous Reaction Setup

• Assemble the reaction glassware (round-bottom flask, addition funnel, condenser) and dry it in an oven at >120 °C for at least 4 hours.

• Assemble the glassware hot and allow it to cool under a stream of dry nitrogen or argon.

• Use anhydrous solvents, either freshly distilled from an appropriate drying agent or from a solvent purification system.

• Transfer reagents via syringe or cannula under a positive pressure of inert gas.

Q3: My reaction is turning dark, and I'm seeing a complex mixture of products by TLC/LC-MS. What side reactions could be occurring?

The unique structure of α-cyano sulfonamides makes them susceptible to specific side reactions, especially under basic conditions.

Potential Side Reactions:

• Thorpe-Ziegler Type Self-Condensation: The α-proton of the α-cyano sulfonamide is acidic due to the electron-withdrawing effects of both the sulfonyl and cyano groups. Under strong base conditions, deprotonation can occur, generating a carbanion. This carbanion can then attack the electrophilic carbon of the nitrile group on another molecule, leading to dimerization or polymerization. This is analogous to the Thorpe-Ziegler reaction.[2][3]

• Hydrolysis of the Cyano Group: The cyano group can be hydrolyzed to a primary amide or a carboxylic acid, especially if aqueous workup conditions are acidic or basic, or if there is residual water in the reaction mixture.

• Elimination Reactions: If there is a suitable leaving group on the β-carbon, base-mediated elimination can occur.

Troubleshooting Side Reactions:

Side Reaction	Probable Cause	Recommended Solution
Thorpe-Ziegler Dimerization	Strong, non-hindered base (e.g., NaH, LDA)	Use a weaker, non-nucleophilic base like triethylamine or pyridine. Add the base slowly at a low temperature (0 °C or below).
Cyano Group Hydrolysis	Presence of water; harsh acidic or basic workup.	Ensure strictly anhydrous conditions. Use a buffered aqueous workup (e.g., saturated ammonium chloride) and avoid strong acids or bases during extraction.
Elimination	Base-labile leaving group on the β-carbon.	Re-evaluate the synthetic route to avoid substrates prone to elimination under the required basic conditions.

Q4: I'm struggling with the purification of my α-cyano sulfonamide. What are some effective strategies?

Purification can be challenging due to the polarity of the molecule and the potential for co-eluting side products.

Purification Strategies:

• Column Chromatography: This is the most common method. A gradient elution from a non-polar solvent system (e.g., hexanes/ethyl acetate) to a more polar system is often effective. The choice of stationary phase (silica gel, alumina) may need to be optimized.

• Recrystallization: If the product is a solid, recrystallization can be a highly effective method for achieving high purity. A solvent screen should be performed to identify a suitable solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below.

• Acid-Base Extraction: The sulfonamide proton is weakly acidic and can sometimes be deprotonated with a moderately strong base. This can allow for selective extraction into an aqueous basic layer, leaving non-acidic impurities in the organic layer. However, care must be taken to avoid hydrolysis of the cyano group under these conditions.

References

• Thorpe reaction. Wikipedia. [Link]

Sources

• 1. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. grokipedia.com [grokipedia.com]

Improving the stability of cyanomethanesulfonamide in solution

Welcome to the technical support center for cyanomethanesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for improving the stability of cyanomethanesulfonamide in solution. Our goal is to equip you with the scientific rationale and practical protocols to ensure the integrity of your experiments.

Introduction to Cyanomethanesulfonamide Stability

Cyanomethanesulfonamide is an aliphatic sulfonamide derivative of interest in pharmaceutical research. Unlike the more commonly studied aromatic sulfonamides, the presence of an electron-withdrawing cyanomethyl group attached to the sulfonamide nitrogen presents unique stability challenges. This guide will address the primary factors influencing its degradation in solution—pH, temperature, light, and interactions with other components—and provide actionable strategies for mitigation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My cyanomethanesulfonamide solution is showing rapid degradation. What are the most likely causes?

Answer:

Rapid degradation of cyanomethanesulfonamide in solution is typically attributed to one or a combination of the following factors:

• Inappropriate pH: The pH of your solution is the most critical factor. Both acidic and alkaline conditions can accelerate the hydrolysis of the sulfonamide and/or the cyanomethyl group. Sulfonamides are generally more stable in a slightly acidic to neutral pH range. In alkaline conditions, the sulfonamide nitrogen can be deprotonated, making the molecule susceptible to certain degradation pathways. Conversely, acidic conditions can catalyze the hydrolysis of the cyano group to an amide and subsequently to a carboxylic acid.

• Exposure to Light: Cyanomethanesulfonamide, like many sulfonamides, may be susceptible to photodegradation. Exposure to UV or even ambient laboratory light can initiate photochemical reactions, leading to the formation of degradants.

• Elevated Temperature: Chemical degradation rates, particularly hydrolysis, are often temperature-dependent. Storing your solutions at elevated temperatures will significantly accelerate the degradation of cyanomethanesulfonamide.

• Presence of Metal Ions: Trace metal ions in your buffers or solvents can act as catalysts for oxidative degradation or can form complexes with the sulfonamide, altering its stability.

• Reactive Excipients: If you are working with a formulated solution, certain excipients may be incompatible with cyanomethanesulfonamide, leading to chemical interactions and degradation.

To diagnose the specific cause, a systematic approach is recommended. Start by controlling the most influential factors: pH, light, and temperature.

Troubleshooting Guide 1: pH-Related Degradation

Issue: I suspect the pH of my buffer is causing the degradation of my cyanomethanesulfonamide solution. How can I identify the optimal pH and prepare a stable formulation?

Causality: The stability of sulfonamides is highly pH-dependent. The ionization state of the sulfonamide group influences its susceptibility to hydrolysis. For cyanomethanesulfonamide, the cyanomethyl group can also undergo pH-dependent hydrolysis. Generally, sulfonamides are more stable in their non-ionized form, which typically exists in a slightly acidic to neutral pH range.

Experimental Protocol: pH-Stability Profiling

• Buffer Preparation: Prepare a series of buffers with different pH values (e.g., pH 3, 4, 5, 6, 7, 8, and 9). Use buffers with known and stable pKa values. See Table 1 for recommended buffer systems.

• Sample Preparation: Prepare stock solutions of cyanomethanesulfonamide in a suitable organic solvent (e.g., acetonitrile or DMSO) and dilute them into each buffer to a final known concentration.

• Incubation: Aliquot the solutions into sealed, light-protected vials and incubate them at a constant temperature (e.g., 40°C to accelerate degradation). Include a control sample stored at a lower temperature (e.g., 4°C).

• Time-Point Analysis: At predetermined time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot from each sample.

• Quantification: Analyze the concentration of the remaining cyanomethanesulfonamide using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography with UV or Mass Spectrometry detection (HPLC-UV/MS).[1][2][3][4]

• Data Analysis: Plot the percentage of cyanomethanesulfonamide remaining versus time for each pH. The pH at which the degradation rate is slowest is the optimal pH for your solution.

Table 1: Recommended Buffer Systems for pH-Stability Studies

pH Range	Recommended Buffer System
3-4	Citrate Buffer
4-6	Acetate Buffer
6-8	Phosphate Buffer
8-9	Borate Buffer

Visualization: Logical Workflow for pH Optimization

Caption: Workflow for determining the optimal pH for cyanomethanesulfonamide stability.

Troubleshooting Guide 2: Photodegradation

Issue: My cyanomethanesulfonamide solution degrades even when stored at the correct pH and temperature. Could light be the problem?

Causality: Photodegradation is a common pathway for the degradation of sulfonamides. The energy from light, particularly in the UV spectrum, can be absorbed by the molecule, leading to the formation of reactive species and subsequent degradation products.[5][6][7]

Experimental Protocol: Photostability Assessment (ICH Q1B Guideline Summary) [5][8]

• Sample Preparation: Prepare your cyanomethanesulfonamide solution in the optimized buffer from the pH-stability study.

• Exposure Setup:

  • Exposed Sample: Place the solution in a chemically inert, transparent container.

  • Dark Control: Wrap an identical sample in aluminum foil to protect it from light.

• Light Exposure: Place both samples in a photostability chamber and expose them to a light source that provides both cool white fluorescent and near-UV light. The ICH Q1B guideline suggests a total illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt-hours/square meter.[8][9]

• Analysis: After the exposure period, analyze both the exposed and dark control samples for the concentration of cyanomethanesulfonamide and the presence of any new degradation products using a suitable analytical method like HPLC-MS.[1][2]

• Evaluation: Compare the degradation in the exposed sample to the dark control. A significant increase in degradation in the exposed sample confirms photosensitivity.

Mitigation Strategies:

• Light Protection: Always store cyanomethanesulfonamide solutions in amber vials or wrap clear vials in aluminum foil.

• Work in a Dark Environment: When preparing and handling solutions, minimize exposure to direct light.

• Consider Photostabilizing Excipients: In formulated products, the inclusion of UV-absorbing excipients can offer protection.

Visualization: Photodegradation Pathway

Caption: Simplified photodegradation pathway of cyanomethanesulfonamide.

FAQ 2: Are there any additives that can improve the stability of my cyanomethanesulfonamide solution?

Answer:

Yes, several types of additives can enhance the stability of cyanomethanesulfonamide solutions:

• Antioxidants: If your degradation is due to oxidation, adding antioxidants can be beneficial. Common antioxidants used in pharmaceutical formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and ascorbic acid. The choice of antioxidant will depend on the solvent system and potential compatibility issues.[10][11][12]

• Chelating Agents: To mitigate degradation catalyzed by metal ions, you can add a chelating agent. Ethylenediaminetetraacetic acid (EDTA) and its salts are commonly used to sequester metal ions.[11][13][14][15]

• Buffers: As discussed extensively, maintaining an optimal pH with a suitable buffer system is the most effective way to improve stability.

Experimental Protocol: Evaluating Stabilizing Agents

• Select Potential Stabilizers: Based on the suspected degradation pathway (e.g., oxidation), choose a few candidate antioxidants or chelating agents.

• Prepare Test Solutions: Prepare solutions of cyanomethanesulfonamide in the optimized buffer, with and without the addition of the stabilizing agents at various concentrations.

• Stress Conditions: Subject the solutions to the conditions that were previously shown to cause degradation (e.g., elevated temperature or light exposure).

• Analyze and Compare: Use a stability-indicating HPLC method to monitor the concentration of cyanomethanesulfonamide over time. Compare the degradation rates in the presence and absence of the stabilizers to determine their effectiveness.

Advanced Topics in Cyanomethanesulfonamide Stability

Forced Degradation Studies

For a comprehensive understanding of the degradation pathways of cyanomethanesulfonamide, conducting forced degradation studies is essential.[12][16][17][18] These studies involve subjecting the compound to harsh conditions to intentionally induce degradation.

Table 2: Typical Conditions for Forced Degradation Studies

Stress Condition	Typical Reagents and Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl, heat (e.g., 60°C)	Hydrolysis of the cyano group to an amide, then to a carboxylic acid. Hydrolysis of the sulfonamide bond.
Base Hydrolysis	0.1 M NaOH, room temperature or mild heat	Hydrolysis of the cyano group. Potential cleavage of the sulfonamide bond.
Oxidation	3-30% H₂O₂, room temperature	Oxidation of the sulfur atom.
Thermal Degradation	Dry heat (e.g., 80°C) or in solution at elevated temperatures	Various thermal decomposition pathways.
Photodegradation	Exposure to UV and visible light (ICH Q1B)	Photolytic cleavage and rearrangement.

The results from forced degradation studies are invaluable for developing stability-indicating analytical methods and for predicting the long-term stability of the compound.

Analytical Methods for Stability Assessment

A robust analytical method is crucial for accurately assessing the stability of cyanomethanesulfonamide. High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or a Mass Spectrometer (MS) is the preferred technique.

Key features of a stability-indicating HPLC method:

• Specificity: The method should be able to resolve the parent cyanomethanesulfonamide peak from all potential degradation products and other components in the sample matrix.

• Accuracy and Precision: The method must provide accurate and reproducible quantitative results.

• Linearity and Range: The method should demonstrate a linear response over a defined concentration range.

• Sensitivity: The limits of detection (LOD) and quantification (LOQ) should be appropriate for the levels of degradants being monitored.

References

• Forced Degradation Studies: Regulatory Considerations and Implement
• Forced Degrad
• (a) General structure of sulfonamides. (b) Chelation is not relevant in...
• Investigating Chelating Sulfonamides and their use in Metalloproteinase Inhibitors - PMC. (2012).
• Novel 2-Thiouracil-5-Sulfonamide Derivatives: Design, Synthesis, Molecular Docking, and Biological Evaluation as Antioxidants with 15-LOX Inhibition - PMC. (n.d.).
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• Development of forced degradation and stability indicating studies of drugs—A review - NIH. (n.d.).
• Forced Degradation – A Review - Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. (2022).
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022).
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• Photostability and Photostabilization of Drugs and Drug Products - SciSpace. (n.d.).
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• Interactions and incompatibilities of pharmaceutical excipients with active pharmaceutical ingredients: a comprehensive review. - CORE. (n.d.).
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Scalable synthesis of cyanomethanesulfonamide for industrial applications

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of cyanomethanesulfonamide. It provides a comprehensive, experience-driven framework for navigating the challenges of scaling this synthesis from the lab to industrial applications. The content is structured to offer not just procedural steps, but the underlying scientific rationale to empower users to troubleshoot effectively.

Part 1: Proposed Synthetic Strategy & Workflow

Cyanomethanesulfonamide is a valuable synthetic intermediate, combining the structural features of a sulfonamide and a cyanamide. These moieties are prevalent in molecules with diverse biological activities.[1][2] A robust and scalable synthesis is therefore critical for its application in pharmaceutical and agrochemical development.

A common and logical approach to synthesizing N-substituted sulfonamides involves the reaction of a sulfonyl chloride with an appropriate amine or amide.[3] For cyanomethanesulfonamide, a proposed scalable synthesis involves the reaction of methanesulfonyl chloride with cyanamide in the presence of a suitable base.

Core Reaction:

Methanesulfonyl Chloride + Cyanamide → Cyanomethanesulfonamide

This process, while straightforward in principle, presents several challenges upon scale-up related to reagent stability, reaction control, and product purification.

Experimental Workflow Diagram

The following diagram outlines the proposed end-to-end workflow for the synthesis and purification of cyanomethanesulfonamide.

Caption: End-to-end workflow for cyanomethanesulfonamide synthesis.

Part 2: Troubleshooting Guide (Q&A Format)

This section addresses specific issues that may arise during the synthesis, providing explanations and actionable solutions.

Question 1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Answer: Low yield is a common problem that can stem from several factors. Systematically investigating the following areas is key.[4]

• Incomplete Reaction:

  • Explanation: The reaction may not be going to completion due to insufficient reaction time, low temperature, or poor mixing. At industrial scale, inefficient heat and mass transfer can cause localized "cold spots" where the reaction rate is slower.[5]

  • Solution:

    • Monitor Progress: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to track the consumption of starting materials.

    • Optimize Temperature/Time: Methodically increase the reaction temperature in small increments (e.g., 0°C to 10°C) or extend the reaction time. See the table below for a hypothetical optimization.

    • Improve Agitation: Ensure the reactor's overhead stirrer or magnetic stir bar is providing adequate mixing for the vessel size.

• Reagent Degradation:

  • Explanation: Methanesulfonyl chloride is sensitive to moisture. Cyanamide can dimerize to form dicyandiamide, especially under non-neutral pH conditions or upon heating.

  • Solution:

    • Use Fresh Reagents: Ensure methanesulfonyl chloride is fresh and handled under an inert atmosphere (e.g., nitrogen or argon).

    • Cyanamide Handling: Prepare cyanamide solutions fresh before use. A patent for producing high-purity cyanamide suggests maintaining low water content to minimize dicyandiamide formation.[6]

• Product Loss During Workup:

  • Explanation: Cyanomethanesulfonamide is expected to be a polar molecule. It may have some solubility in the aqueous layer during extraction, leading to significant losses.[4]

  • Solution:

    • Check Aqueous Layer: Before discarding the aqueous phase after extraction, take a small sample, neutralize it if necessary, and spot it on a TLC plate to check for product.

    • Optimize Extraction: Use a more polar extraction solvent like ethyl acetate or perform multiple extractions (e.g., 3-5 times) with smaller volumes of solvent. A salting-out effect (adding NaCl to the aqueous layer) can also drive the product into the organic phase.

Run	Temperature (°C)	Base (equivalents)	Reaction Time (h)	Yield (%)	Purity (HPLC, %)
1	-10	1.1	2	45	92
2	0	1.1	2	65	94
3	0	1.1	4	78	95
4	10	1.1	4	75	88 (impurity increase)
5	0	1.5	4	82	96
Caption: Table 1: Hypothetical data for reaction parameter optimization.

Question 2: I'm observing significant impurity peaks in my HPLC analysis. What are these impurities and how can I prevent them?

Answer: Impurity profiling is crucial for any process intended for pharmaceutical applications.[7] The most likely impurities in this synthesis are starting materials and side-products.

• Unreacted Starting Materials:

  • Identification: Methanesulfonyl chloride and cyanamide.

  • Cause: Incomplete reaction (see Question 1).

  • Prevention: Drive the reaction to completion by optimizing conditions.

• Dicyandiamide (Cyanamide Dimer):

  • Identification: A common impurity from the cyanamide starting material.

  • Cause: Cyanamide readily dimerizes. This process is accelerated by non-optimal pH and temperature.

  • Prevention: Use high-purity cyanamide and prepare solutions immediately before use. Maintain a controlled temperature throughout the process.

• Bis(methylsulfonyl)cyanamide (Double Addition Product):

  • Identification: A potential side-product where two molecules of methanesulfonyl chloride have reacted.

  • Cause: Incorrect stoichiometry or localized high concentrations of methanesulfonyl chloride during addition.

  • Prevention: Ensure slow, controlled, subsurface addition of methanesulfonyl chloride to the cyanamide solution to prevent localized "hot spots" of the reagent.

Impurity Name	Likely Origin	Analytical Detection
Cyanamide	Unreacted starting material	HPLC, LC-MS
Methanesulfonyl Chloride	Unreacted starting material (hydrolyzes on column)	GC-MS (of reaction mixture)
Dicyandiamide	Dimerization of cyanamide starting material	HPLC, LC-MS
Bis(methylsulfonyl)cyanamide	Over-reaction/Side-product	HPLC, LC-MS
Caption: Table 2: Common potential impurities and their origins.

Question 3: The reaction seems to stall after a certain point. Why is this happening?

Answer: A stalled reaction can be frustrating, but it's often a sign of a limiting factor that has been consumed or neutralized.[4]

• Explanation: The most common cause is the neutralization or consumption of the base. The reaction between methanesulfonyl chloride and cyanamide generates one equivalent of hydrochloric acid (HCl), which is neutralized by the base. If the base is weak, consumed by moisture, or added in insufficient quantity, the reaction mixture will become acidic, protonating the cyanamide and stopping the nucleophilic attack.

• Troubleshooting Steps:

  • Check pH: Carefully check the pH of the reaction mixture. If it is acidic or neutral, the base has likely been consumed.

  • Add More Base: Add an additional portion of the base (e.g., 0.2-0.5 equivalents) and monitor the reaction for progress.

  • Re-evaluate Base Choice: A stronger, non-nucleophilic base might be required. Ensure the base is anhydrous.

Troubleshooting Logic Diagram

Sources

• 1. Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CN103922975A - Synthesis method of sulfonamide compound - Google Patents [patents.google.com]
• 4. How To [chem.rochester.edu]
• 5. australiansciencejournals.com [australiansciencejournals.com]
• 6. US5017355A - Process for producing cyanamide - Google Patents [patents.google.com]
• 7. Efficient Synthesis of Potential Impurities in Levonadifloxacin (WCK 771) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Column Chromatography Techniques for Purifying Sulfonamide Derivatives

Welcome to the technical support center for the purification of sulfonamide derivatives using column chromatography. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating these valuable compounds. Here, we move beyond simple protocols to explain the underlying principles, empowering you to troubleshoot effectively and optimize your purification strategies.

Troubleshooting Guide: A Proactive Approach to Common Challenges

This section addresses specific issues that can arise during the column chromatography of sulfonamide derivatives, providing not just solutions, but also the scientific reasoning behind them.

Issue 1: Poor Separation or Co-elution of Sulfonamide Derivatives

Question: My sulfonamide derivatives are not separating on the column and are co-eluting. What steps can I take to improve the resolution?

Answer: This is a frequent challenge stemming from the similar polarities that can exist among different sulfonamide derivatives. Here is a systematic approach to enhancing separation:

• Mobile Phase Optimization: The Primary Driver of Selectivity The composition of your mobile phase is the most critical factor in achieving good separation.[1]

  • Adjusting Polarity: Systematically vary the ratio of your polar and non-polar solvents. For normal-phase chromatography (e.g., silica gel), a common starting point is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate. A gradual increase in the polarity of the mobile phase (gradient elution) can be particularly effective for separating compounds with differing polarities.[1]

  • Introducing a Different Solvent: If adjusting the ratio of your current solvent system is ineffective, introducing a third solvent with a different selectivity can be beneficial. For example, adding a small amount of methanol or dichloromethane to a hexane/ethyl acetate mixture can alter the interactions between your compounds and the stationary phase.

  • pH Modification for Ionizable Sulfonamides: Sulfonamides are amphoteric molecules, meaning they possess both acidic and basic properties.[2][3] Their ionization state, and therefore their interaction with the stationary phase, is highly dependent on the pH of the mobile phase.[2][4] Small adjustments to the pH can dramatically alter selectivity.[5] For reverse-phase chromatography, a pH between 2 and 4 is often a good starting point for basic compounds.[4]

• Stationary Phase Selection: Tailoring the Separation Environment If mobile phase optimization doesn't yield the desired separation, consider changing your stationary phase to one with a different chemistry.[1][5]

  • Standard Silica Gel: This is the most common choice for normal-phase chromatography of sulfonamides.[6]

  • Amide-Modified Silica: Phenylamide stationary phases have demonstrated good selectivity for sulfonamides.[1]

  • Aminopropyl-Packed Columns: These can be used in series with silica columns for enhanced separation.[1]

  • Reverse-Phase (C8 or C18): These columns offer a different selectivity compared to normal-phase silica and are widely used in HPLC analysis of sulfonamides.[1][7]

  • Mixed-Mode Columns: Columns with both hydrophobic and hydrophilic groups, such as a C12-diol mixed-mode column, can be effective for separating complex mixtures of sulfonamides.[1]

• Gradient Elution: A Powerful Tool for Complex Mixtures Instead of using a constant mobile phase composition (isocratic elution), a gradient elution, where the solvent polarity is gradually increased over time, can significantly improve the resolution of complex sulfonamide mixtures.[1] A study utilizing supercritical fluid chromatography (SFC) successfully separated eight different sulfonamides by employing a gradient of methanol in CO2.[1]

Issue 2: Peak Tailing in Chromatograms

Question: My sulfonamide peaks are showing significant tailing. What are the likely causes and how can I fix this?

Answer: Peak tailing is often observed with basic compounds like sulfonamides in reversed-phase chromatography and can be caused by several factors:

• Strong Interaction with the Stationary Phase: The lone pair of electrons on the sulfonamide nitrogen can interact strongly with active sites on the silica backbone of the stationary phase.

  • Solution: Add a competitive base, such as triethylamine (TEA), to the mobile phase in small concentrations (e.g., 0.1%). TEA will preferentially bind to the active sites, reducing the interaction with your sulfonamide and improving peak shape.

• Column Overload: Loading too much sample onto the column can lead to peak distortion.[1]

  • Solution: Reduce the amount of sample loaded onto the column.[1]

• Inappropriate Flow Rate: A flow rate that is too fast can also contribute to peak tailing.[1]

  • Solution: Optimize the flow rate by gradually decreasing it to allow for better equilibration between the mobile and stationary phases.[8]

Issue 3: Low or No Recovery of the Sulfonamide Derivative

Question: I'm experiencing very low yield, or I'm not recovering my sulfonamide derivative from the column at all. What could be happening?

Answer: This issue can be alarming, but it's often traceable to a few key factors:

• Compound Instability on Silica Gel: Sulfonamides can be sensitive to the acidic nature of standard silica gel, potentially leading to degradation on the column.[9]

  • Solution 1: Test for Stability: Before running a column, spot your compound on a TLC plate and let it sit for a few hours. Then, elute the plate and check for the appearance of new spots, which would indicate degradation.

  • Solution 2: Deactivate the Silica: You can deactivate the silica gel by preparing a slurry with a small amount of a base like triethylamine in your non-polar solvent before packing the column. This neutralizes the acidic sites.

  • Solution 3: Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina or a bonded phase like C18 for reverse-phase chromatography.

• Compound Precipitation on the Column: If your compound has poor solubility in the mobile phase, it may precipitate at the top of the column, especially if loaded in a stronger solvent than the initial mobile phase.

  • Solution: Dry Loading: Instead of dissolving your sample and loading it directly onto the column, adsorb it onto a small amount of silica gel. After evaporating the solvent, the resulting dry powder can be carefully added to the top of the column.[8] This ensures the compound is introduced to the mobile phase in a more controlled manner.

• Incorrect Mobile Phase Composition: It's possible the mobile phase is not polar enough to elute your compound.

  • Solution: After running your initial solvent system, try flushing the column with a much more polar solvent (e.g., 10-20% methanol in dichloromethane) to see if the compound elutes. Always check your solvent bottles to ensure you haven't accidentally used the wrong one.[9]

Workflow for Troubleshooting Poor Separation

Caption: A flowchart for systematically troubleshooting poor separation of sulfonamide derivatives.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right stationary phase for my sulfonamide purification?

A1: The choice of stationary phase depends on the polarity of your sulfonamide derivative and the impurities you are trying to remove.

• Normal-Phase (Silica Gel): This is a good starting point for most sulfonamides, which are moderately polar compounds.[6]

• Reverse-Phase (C18 or C8): If your sulfonamide is more non-polar or if you are working with a complex mixture, reverse-phase chromatography can offer better separation.[1][7] C18 columns are a common choice for the HPLC analysis of sulfonamides.[10][11]

• Alumina: Alumina can be a good alternative to silica, especially for compounds that are sensitive to the acidic nature of silica. It is available in neutral, acidic, and basic forms.

• Specialty Phases: For challenging separations, consider bonded phases like amino-propyl or phenyl-hexyl columns, which offer different selectivities.[1][5]

Q2: What is the best way to detect sulfonamides in column fractions?

A2:

• Thin-Layer Chromatography (TLC): TLC is the most common method for monitoring the progress of your column chromatography. Spot a small amount of each fraction onto a TLC plate and elute with an appropriate solvent system.

• UV Detection: Many sulfonamides are UV-active, meaning they absorb ultraviolet light.[12] If your compound has a chromophore, you can visualize the spots on your TLC plate under a UV lamp (typically at 254 nm).[13]

• Staining: If your compound is not UV-active, you can use a chemical stain to visualize the spots. A common stain is potassium permanganate, which reacts with many organic compounds.

Q3: Can I scale up my purification from analytical HPLC to preparative column chromatography?

A3: Yes, scaling up from an analytical method is a common practice.[14][15] The key is to maintain the same linear velocity of the mobile phase and to increase the sample load proportionally to the increase in the column volume.[14] There are established formulas and guidelines to help with this process. It is important to first optimize the separation at the analytical scale to ensure the best possible outcome at the preparative scale.[16]

Q4: Are there any stability concerns I should be aware of when purifying sulfonamides?

A4: Yes, sulfonamides can be susceptible to degradation under certain conditions.

• Hydrolysis: The sulfonamide bond can be hydrolyzed under strongly acidic or basic conditions, especially at elevated temperatures. It is generally advisable to work at a neutral or slightly acidic pH.

• Thermal Stability: While many sulfonamides are relatively stable, prolonged exposure to high temperatures can lead to degradation.[17] If you need to heat your fractions to evaporate the solvent, use a rotary evaporator with a water bath at a moderate temperature (e.g., 40°C).

• Light Sensitivity: Some sulfonamides may be sensitive to light. It is good practice to protect your sample from direct light, for example, by using amber vials or covering your flasks with aluminum foil.

Q5: My sulfonamide product is a solid. Is column chromatography always the best purification method?

A5: Not necessarily. If your sulfonamide is a solid and the impurities have different solubility profiles, recrystallization can be a highly effective and often simpler purification method.[6][18] The ideal recrystallization solvent will dissolve your sulfonamide at high temperatures but not at room temperature, while the impurities remain soluble at all temperatures.[18] Common solvents for recrystallizing sulfonamides include ethanol, isopropanol, and mixtures of ethanol and water.[18]

General Protocol for Flash Column Chromatography of a Sulfonamide Derivative

• TLC Analysis:

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate.

  • Develop the plate in various solvent systems (e.g., different ratios of hexane/ethyl acetate) to find a system that gives your desired compound an Rf value of approximately 0.2-0.4 and good separation from impurities.

• Column Packing:

  • Choose a column of appropriate size for the amount of material you are purifying.

  • Secure the column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a layer of sand (approximately 1 cm).

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Carefully pour the slurry into the column, avoiding air bubbles.

  • Gently tap the column to ensure even packing.

  • Allow the silica to settle, and then drain the excess solvent until the solvent level is just at the top of the silica.

  • Add another thin layer of sand to the top of the silica bed to prevent disturbance during sample loading.[8]

• Sample Loading:

  • Wet Loading: Dissolve your crude product in a minimal amount of the mobile phase or a slightly more polar solvent.[8] Carefully apply the solution to the top of the column using a pipette.[8] Allow the sample to adsorb onto the silica.

  • Dry Loading: Dissolve your crude product in a suitable solvent and add a small amount of silica gel.[8] Evaporate the solvent on a rotary evaporator until you have a free-flowing powder.[8] Carefully add this powder to the top of the column. This method is preferred for samples with poor solubility in the mobile phase.[8]

• Elution and Fraction Collection:

  • Carefully add your mobile phase to the top of the column.

  • Apply gentle pressure (e.g., with a pump or by hand bellows) to start the flow of the mobile phase through the column.

  • Collect the eluent in a series of test tubes or flasks (fractions).

  • If using a gradient elution, gradually increase the polarity of the mobile phase according to your predetermined plan.

• Analysis of Fractions:

  • Analyze the collected fractions by TLC to identify which ones contain your purified sulfonamide.

  • Combine the pure fractions.

  • Evaporate the solvent under reduced pressure to obtain your purified sulfonamide derivative.

Data Summary: Physicochemical Properties of Common Sulfonamides

Sulfonamide	pKa	LogP	Water Solubility (mg/L)
Sulfadiazine	6.48	-0.09	77
Sulfamethoxazole	5.6	0.89	610
Sulfamethazine	7.4	0.23	1500
Sulfathiazole	7.12	0.05	500

Data compiled from various sources. pKa and LogP values can influence chromatographic behavior.[3][19][20][21][22]

Logical Relationship: Factors Influencing Sulfonamide Retentiondot

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-activity relationships between antibacterial activities and physicochemical properties of sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 9. Purification [chem.rochester.edu]
• 10. Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Determination of sulfonamides by packed column supercritical fluid chromatography with atmospheric pressure chemical ionisation mass spectrometric detection - Analyst (RSC Publishing) [pubs.rsc.org]
• 13. [Study on separation of sulfonamides by capillary high-performance liquid chromatography and electrochromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
• 15. Prep LC 101: Scaling up with Preparative HPLC [thermofisher.com]
• 16. LC Scaling Analytical Methods Technical Tip 2 | Phenomenex [phenomenex.com]
• 17. Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. researchgate.net [researchgate.net]

Navigating the Challenges of Moisture-Sensitive Sulfonyl Chlorides: A Technical Support Guide

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide is designed to provide in-depth, field-proven insights into the effective handling and utilization of sulfonyl chlorides in synthesis, with a primary focus on mitigating their inherent moisture sensitivity. Our goal is to move beyond simple procedural lists, offering a comprehensive understanding of the causality behind experimental choices to ensure the integrity and success of your work.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and troubleshooting scenarios encountered when working with sulfonyl chlorides. The answers are structured to provide not just a solution, but a foundational understanding of the underlying chemical principles.

Q1: My sulfonamide/sulfonate ester synthesis is consistently giving low yields. What is the most likely culprit?

Low yields in reactions involving sulfonyl chlorides are most frequently traced back to the reagent's high susceptibility to hydrolysis.[1] Sulfonyl chlorides readily react with even trace amounts of water to form the corresponding sulfonic acid. This sulfonic acid is unreactive under the typical conditions for sulfonamide or sulfonate ester formation, thus representing a loss of your starting material and directly impacting your yield.

Causality: The sulfur atom in a sulfonyl chloride is highly electrophilic due to the presence of two electron-withdrawing oxygen atoms and a chlorine atom. This makes it a prime target for nucleophilic attack by water. The reaction is generally a bimolecular nucleophilic substitution (SN2-type) at the sulfur atom.

Q2: How can I rigorously exclude moisture from my reaction?

The exclusion of moisture is paramount for success. A multi-pronged approach is necessary, encompassing glassware, solvents, and the reaction atmosphere.

• Glassware Preparation: All glassware must be scrupulously dried. Standard oven-drying overnight is effective, but for highly sensitive reactions, flame-drying under vacuum is recommended to remove adsorbed water from the glass surface. Allow the glassware to cool to room temperature under a stream of inert gas.

• Solvent Anhydrousness: Commercial anhydrous solvents are a good starting point, but their water content can increase upon storage. It is best practice to dry and distill solvents in the laboratory. The choice of drying agent is crucial and depends on the solvent.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere of nitrogen or argon is essential to prevent atmospheric moisture from entering the reaction vessel.[1]

Q3: What are the best practices for handling and storing sulfonyl chlorides?

Sulfonyl chlorides should be stored in a cool, dry place, preferably in a desiccator, away from sources of moisture. The container should be tightly sealed. When handling, it is advisable to work under an inert atmosphere, especially when dispensing the reagent.

Q4: I've noticed an unexpected side product in my sulfonamide synthesis with a primary amine. What could it be?

A common side product when using primary amines is the formation of a bis-sulfonated product (R-N(SO₂R')₂). This occurs when the initially formed sulfonamide is deprotonated by the base present in the reaction mixture, and the resulting anion then reacts with a second molecule of the sulfonyl chloride.

Mitigation Strategies:

• Stoichiometry Control: Using a slight excess of the amine can help to ensure the complete consumption of the sulfonyl chloride and minimize the formation of the bis-sulfonated product.

• Slow Addition: Adding the sulfonyl chloride slowly to the solution of the amine and base can help to maintain a low concentration of the sulfonyl chloride, disfavoring the second sulfonylation reaction.

• Choice of Base: A non-nucleophilic, sterically hindered base can sometimes be beneficial.

Experimental Protocols

This section provides detailed, step-by-step methodologies for key procedures in handling moisture-sensitive sulfonyl chloride reactions.

Protocol 1: Drying Organic Solvents

The selection of an appropriate drying agent is critical and depends on the solvent to be dried.

Table 1: Common Drying Agents for Organic Solvents

Drying Agent	Suitable Solvents	Unsuitable Solvents	Comments
Anhydrous Magnesium Sulfate (MgSO₄)	Diethyl ether, Tetrahydrofuran (THF), Ethyl acetate, Dichloromethane (DCM)	Acidic compounds	Fast and efficient, fine powder requires filtration.
Anhydrous Sodium Sulfate (Na₂SO₄)	Most organic solvents	---	Neutral, high capacity but slow. Good for pre-drying.
Anhydrous Calcium Chloride (CaCl₂)	Hydrocarbons, Ethers, Alkyl halides	Alcohols, Amines, Ketones, Esters	Forms adducts with many functional groups.
Molecular Sieves (3Å or 4Å)	Most organic solvents	---	Very effective at removing water to low levels. Requires activation.
Calcium Hydride (CaH₂)	Hydrocarbons, Ethers, Amines	Alcohols, Acids, Esters, Ketones	Reacts with protic solvents. Generates hydrogen gas.

Step-by-Step Procedure for Drying with Molecular Sieves:

• Activation of Molecular Sieves: Place the molecular sieves in a flask and heat them under vacuum with a heat gun for several minutes until they turn from a grayish to a whitish color. Allow them to cool to room temperature under an inert atmosphere.

• Solvent Addition: Add the solvent to be dried to the flask containing the activated molecular sieves.

• Drying Time: Allow the solvent to stand over the molecular sieves for at least 24 hours. For very dry solvent, a longer period may be necessary. For instance, drying tetrahydrofuran (THF) for 3 days over 20% m/v of 3Å molecular sieves can achieve a residual water content of about 4 ppm.[2]

• Distillation (Optional but Recommended): For highly moisture-sensitive reactions, distill the solvent from the drying agent directly into the reaction flask or a dry storage flask under an inert atmosphere.

Workflow for Solvent Drying and Dispensing

Caption: Workflow for drying and dispensing anhydrous solvents.

Protocol 2: Setting Up a Reaction Under an Inert Atmosphere

This protocol describes a standard setup using a nitrogen or argon balloon. For more rigorous applications, a Schlenk line is recommended.[3]

Materials:

• Oven-dried or flame-dried round-bottom flask with a stir bar

• Rubber septum

• Nitrogen or argon balloon with a needle

• Syringes and needles for liquid transfer

Step-by-Step Procedure:

• Assemble the Apparatus: Assemble the dry glassware while it is still hot and immediately cap the flask with a rubber septum.

• Purge with Inert Gas: Puncture the septum with the needle from the inert gas balloon and a second "vent" needle. Allow the inert gas to flow through the flask for several minutes to displace the air. Remove the vent needle first, then the gas inlet needle.

• Reagent Addition:

  • Solids: If adding a solid reagent, do so quickly by briefly removing the septum and adding the solid under a positive pressure of inert gas.

  • Liquids: Add anhydrous solvents and liquid reagents via a dry syringe. Puncture the septum with the syringe needle and slowly add the liquid.

• Running the Reaction: Maintain a positive pressure of the inert gas throughout the reaction by keeping the balloon attached to the flask.

Diagram of an Inert Atmosphere Reaction Setup

Caption: A typical reaction setup under an inert atmosphere.

Understanding Sulfonyl Chloride Hydrolysis: A Deeper Dive

While the qualitative understanding of sulfonyl chloride hydrolysis is crucial, a quantitative appreciation of the factors influencing its rate can further refine experimental design.

Factors Influencing Hydrolysis Rate:

• Electronic Effects: Electron-withdrawing groups on the aryl or alkyl backbone of the sulfonyl chloride increase the electrophilicity of the sulfur atom, generally leading to a faster rate of hydrolysis.

• Steric Hindrance: Increased steric bulk around the sulfonyl group can hinder the approach of a water molecule, thereby slowing down the rate of hydrolysis.

• Solvent Polarity: The rate of hydrolysis is influenced by the polarity of the solvent. More polar solvents can better stabilize the transition state of the SN2-type reaction, often leading to an increased rate of hydrolysis.

• Solubility: In some cases, the low solubility of a sulfonyl chloride in an aqueous medium can protect it from hydrolysis, allowing for its precipitation from the reaction mixture in good yield.

Table 2: Relative Stability of Sulfonyl Halides

Sulfonyl Halide	General Formula	Relative Stability
Sulfonyl Fluoride	RSO₂F	Most Stable
Sulfonyl Chloride	RSO₂Cl	Moderately Stable
Sulfonyl Bromide	RSO₂Br	Less Stable
Sulfonyl Iodide	RSO₂I	Least Stable

This trend in stability is inversely related to the leaving group ability of the halide ion.

Concluding Remarks

The successful use of sulfonyl chlorides in synthesis is a testament to careful and deliberate experimental practice. By understanding the chemical principles behind their moisture sensitivity and implementing rigorous anhydrous techniques, researchers can significantly improve reaction outcomes, ensuring higher yields and purity. This guide provides a foundational framework for troubleshooting and protocol development. We encourage a proactive approach to moisture exclusion, as it is the cornerstone of reliable and reproducible synthesis with this important class of reagents.

References

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Retrieved from [Link]

• LibreTexts. (2024, August 15). 3.2: Drying Agents. Chemistry LibreTexts. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Drying Organic Solutions. Organic Chemistry at CU Boulder. Retrieved from [Link]

• LibreTexts. (2014, August 9). 10.3: Converting an Alcohol to a Sulfonate Ester. Chemistry LibreTexts. Retrieved from [Link]

• Burfield, D. R., Lee, K. H., & Smithers, R. H. (1977). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 42(18), 3060–3065. [Link]

• Organic Chemistry Tutor. (2023, November 18). Sulfonate Esters: Activation of Alcohols with Sulfonyl Chlorides [Video]. YouTube. Retrieved from [Link]

• Jan, M. (2015, December 1). Why does sulfonation of alcohols even work? Chemistry Stack Exchange. Retrieved from [Link]

• Sharpless, K. B., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

• JoVE. (2017, January 17). Performing a Reaction Under an Inert Atmosphere [Video]. YouTube. Retrieved from [Link]

• Moody, C. J., & Newton, C. G. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(6), 1141–1144. [Link]

• Drabowicz, J., & Mikołajczyk, M. (2006). Hydrolysis rates of alkyl and aryl sulfinamides: evidence of general acid catalysis. Tetrahedron Letters, 47(44), 7845–7848. [Link]

• Scharlab. (n.d.). Karl Fischer water content titration. Retrieved from [Link]

• Not Voodoo. (2016, May 6). Preparing an inert atmosphere reaction vessel with only an input? Chemistry Stack Exchange. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020, May 28). 02.11 Formation of Sulfonate Esters from Alcohols [Video]. YouTube. Retrieved from [Link]

• Bentley, T. W., & Llewellyn, G. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. Current Organic Synthesis, 5(2), 148–154. [Link]

• Japanese Pharmacopoeia. (n.d.). Water Determination (Karl Fischer Method). Retrieved from [Link]

• Pearson. (2022, May 4). Leaving Group Conversions - Sulfonyl Chlorides: Videos & Practice Problems. Retrieved from [Link]

• Robertson, R. E., & Rossall, B. (1971). Sulfonyl Chloride Kinetics. Part II. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 49(9), 1441–1450. [Link]

• LibreTexts. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts. Retrieved from [Link]

• Chem-Station. (2026, January 7). Detailed Methods for Drying and Purifying Common Organic Solvents in the Laboratory. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

• University of Rochester. (n.d.). How To Run A Reaction: The Setup. Department of Chemistry. Retrieved from [Link]

• Douglas, K. T., & Williams, A. (1976). Hydrolysis of aryl N-methyl-N-arylsulfonylcarbamates. Journal of the Chemical Society, Perkin Transactions 2, (12), 1515–1519. [Link]

• Fischer, K. (1985). U.S. Patent No. 4,619,900. Washington, DC: U.S.

• Georganics. (n.d.). Sulfonyl chlorides. Retrieved from [Link]

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• Moodle@Units. (n.d.). Preparing Anhydrous Reagents and Equipment. Retrieved from [Link]

• Delloyd's Lab-Tech. (n.d.). Solvent drying and drying agents. Retrieved from [Link]

• Williams, A., & Douglas, K. T. (2007). Hydrolysis rates of alkyl and aryl sulfinamides: evidence of general acid catalysis. Organic & Biomolecular Chemistry, 5(22), 3625–3628. [Link]

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Technical Support Center: Optimization of Catalytic Systems for Sulfonamide N-Alkylation

Welcome to the Technical Support Center for the optimization of catalytic systems for sulfonamide N-alkylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common experimental hurdles and achieve optimal results in your synthetic endeavors.

Section 1: Troubleshooting Guide

This section is formatted in a question-and-answer style to directly address specific issues you may encounter during your experiments.

Issue 1: Low to No Conversion/Yield

Question: My N-alkylation of a sulfonamide is resulting in a low yield or no product at all. What are the potential causes and how can I troubleshoot this?

Answer: Low conversion in the N-alkylation of sulfonamides can be attributed to several factors, including the choice of base, solvent, temperature, and the nature of your substrates. A systematic approach to troubleshooting is recommended.

1. Re-evaluate Your Base Selection: The primary role of the base is to deprotonate the sulfonamide nitrogen, rendering it nucleophilic. The required basicity is highly dependent on the catalytic system.

• For Traditional Alkylations (e.g., with alkyl halides): If you are observing low conversion with a weak base like potassium carbonate (K₂CO₃), consider switching to a stronger base such as sodium hydride (NaH), potassium hexamethyldisilazide (KHMDS), or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU)[1][2].

• For "Borrowing Hydrogen" Catalysis: In manganese-catalyzed "borrowing hydrogen" reactions using alcohols as alkylating agents, K₂CO₃ has proven effective[1][2][3]. While cesium carbonate (Cs₂CO₃) may yield comparable results, stronger bases like potassium hydroxide (KOH) and potassium tert-butoxide (KOt-Bu) can lead to significantly lower conversions[1][3]. For iridium-catalyzed systems, a strong base like t-BuOK is often essential[4].

2. Optimize Reaction Temperature and Time:

• Insufficient Temperature: Many N-alkylation reactions require elevated temperatures to proceed at a practical rate. For instance, thermal alkylation with trichloroacetimidates often necessitates refluxing in toluene[1][2][5]. Reactions attempted at lower temperatures may not proceed at all[1][2]. "Borrowing hydrogen" reactions with manganese or iron catalysts are also typically run at high temperatures (135-150 °C)[3][6][7].

• Reaction Time: It is crucial to monitor your reaction over time. Insufficient reaction times can lead to incomplete conversion, while prolonged exposure to high temperatures can result in decomposition of reactants, products, or the catalyst[1][2].

3. Assess Solvent Effects: The choice of solvent can dramatically impact reaction rates and yields.

• Polar Aprotic Solvents: Solvents like DMF, DMSO, and THF are commonly employed for N-alkylations with alkyl halides. These solvents effectively solvate the cation of the base, enhancing the nucleophilicity of the sulfonamide anion[1][2].

• "Borrowing Hydrogen" and Other Methods: In manganese-catalyzed "borrowing hydrogen" reactions, xylenes are an effective solvent[1][2][3]. For thermal alkylations with trichloroacetimidates, toluene is a suitable choice[1][2][5].

4. Consider the Nature of Your Substrates:

• Electron-Withdrawing Groups: Sulfonamides bearing strong electron-withdrawing groups (e.g., 4-nitro, 4-cyano) on the aryl ring can be less nucleophilic, which may result in lower yields or no reaction under certain conditions[1][3].

• Steric Hindrance: Significant steric hindrance on either the sulfonamide or the alkylating agent can impede the reaction. For example, N-substituted sulfonamides exhibit reduced reactivity in some methods[1]. Similarly, highly hindered alcohols like 2,4,6-trimethylbenzyl alcohol have been found to be unreactive in manganese-catalyzed N-alkylations[2].

• Leaving Group (for Alkyl Halides): When using alkyl halides, the nature of the leaving group is critical. The general order of reactivity is I > Br > Cl[2]. If you are experiencing low yields with an alkyl chloride, consider switching to the corresponding bromide or iodide.

5. Catalyst Deactivation: The catalyst may be losing its activity during the reaction. For signs and prevention strategies, please refer to the FAQ section.

Issue 2: Formation of N,N-Dialkylated Byproduct

Question: I am observing a significant amount of the N,N-dialkylated byproduct. How can I suppress this side reaction?

Answer: The formation of the N,N-dialkylated product is a common side reaction, particularly when using primary sulfonamides. Here are several strategies to enhance mono-alkylation selectivity:

• Control Stoichiometry: Use a stoichiometric amount or only a slight excess (1.1–1.5 equivalents) of the alkylating agent. A large excess will drive the reaction towards dialkylation[2].

• Slow Addition: Adding the alkylating agent slowly to the reaction mixture can help to maintain a low concentration of the alkylating agent, thereby favoring mono-alkylation[2].

• Choice of Sulfonamide: In some cases, employing a bulkier sulfonamide can sterically hinder the second alkylation. However, this is not always a viable option if a specific sulfonamide is required[2].

• Alternative Methods: The Fukuyama-Mitsunobu reaction is known for the mono-alkylation of nitrobenzenesulfonamides. The resulting nosyl group can be readily removed, offering a strategic approach in multi-step syntheses[2].

Troubleshooting Workflow Diagram

Caption: Troubleshooting logic for low yield in N-alkylation.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the advantages of using "borrowing hydrogen" catalysis for sulfonamide N-alkylation?

The "borrowing hydrogen" (BH) or "hydrogen auto-transfer" methodology offers significant advantages in terms of sustainability and atom economy. This approach utilizes alcohols as alkylating agents, with water being the only byproduct[3][7]. This avoids the use of often toxic and difficult-to-handle alkyl halides and the stoichiometric generation of salt waste associated with traditional methods[3][6]. Catalytic systems for this transformation have been developed using both precious metals like iridium and ruthenium, as well as more earth-abundant and cost-effective metals such as manganese, iron, and copper[3][6][7][8][9][10][11].

Q2: How does the "borrowing hydrogen" catalytic cycle work?

The generally accepted mechanism for "borrowing hydrogen" N-alkylation involves a three-step sequence:

• Oxidation: The metal catalyst reversibly oxidizes the alcohol to the corresponding aldehyde or ketone, with the hydrogen being temporarily stored on the catalyst.

• Condensation: The in situ generated aldehyde/ketone undergoes condensation with the sulfonamide to form an N-sulfonylimine intermediate and water.

• Reduction: The catalyst then transfers the stored hydrogen to the imine intermediate, reducing it to the final N-alkylated sulfonamide and regenerating the active catalyst[4][8].

Simplified "Borrowing Hydrogen" Catalytic Cycle

Caption: Simplified catalytic cycle for N-alkylation via borrowing hydrogen.

Q3: What is photoredox catalysis and how is it applied to sulfonamide N-alkylation?

Photoredox catalysis utilizes visible light to initiate single-electron transfer processes, enabling the formation of radical intermediates under mild, often room temperature, conditions. In the context of sulfonamide N-alkylation, this has been applied in several ways:

• Decarboxylative Alkylation: Aliphatic carboxylic acids can be converted into their corresponding redox-active esters (e.g., N-acyloxyphthalimides), which then serve as alkyl radical precursors upon irradiation in the presence of a photocatalyst. These alkyl radicals can then be trapped by sulfonamides[12][13].

• From Alkyl Halides: A dual copper and photoredox catalytic system can activate alkyl bromides and even unactivated chlorides at room temperature. A silyl radical, generated by the photocatalyst, abstracts the halogen atom to form an alkyl radical, which is then captured by a copper(II)-sulfonamide complex to forge the C-N bond[14].

These methods provide access to N-alkylated sulfonamides with excellent functional group tolerance and under conditions that are often orthogonal to traditional thermal methods[12][14].

Q4: My catalyst seems to be deactivating. What are the signs and how can I prevent this?

Catalyst deactivation can manifest as a reaction that starts but then stalls before completion or inconsistent results between batches[15]. A color change in the reaction mixture might also indicate catalyst decomposition[15].

• Causes of Deactivation (with a focus on transition metal catalysts):

  • Poisoning: Certain functional groups or impurities can bind strongly to the metal center and inhibit catalysis. Common poisons for palladium catalysts include sulfur compounds and some nitrogen-containing heterocycles[15]. In manganese-catalyzed "borrowing hydrogen" reactions, substrates containing a pyridine ring or a thiophene-2-ylmethanol moiety have been observed to inhibit catalysis, likely due to strong coordination to the metal center[3].

  • Oxidative Degradation: Some catalysts are sensitive to air and moisture. Performing reactions under an inert atmosphere (e.g., argon or nitrogen) with properly dried solvents and reagents is crucial. However, it's noteworthy that some copper-catalyzed systems for N-alkylation of sulfonamides with alcohols perform best in the presence of air[8].

• Prevention Strategies:

  • Use High-Purity Reagents and Solvents: Ensure your starting materials and solvents are free from potential catalyst poisons.

  • Maintain an Inert Atmosphere: For air-sensitive catalysts, use Schlenk techniques or a glovebox.

  • Optimize Catalyst Loading: While a higher catalyst loading might seem beneficial, it can sometimes lead to faster decomposition or unwanted side reactions.

Section 3: Data and Protocols

Table 1: Comparison of Catalytic Systems for N-Benzylation of p-Toluenesulfonamide

Catalyst System	Alkylating Agent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Mn(I) PNP pincer (5 mol%)	Benzyl Alcohol	K₂CO₃ (10 mol%)	Xylenes	150	24	86	[3][7]
FeCl₂ (5 mol%)	Benzyl Alcohol	K₂CO₃ (20 mol%)	Neat	135	20	>90	[6]
Cu(OAc)₂ (5 mol%)	Benzyl Alcohol	K₂CO₃ (2 eq.)	Neat	120	24	>99	[8][9]
[Cp*IrCl₂]₂ (1.5 mol%)	Benzyl Alcohol	t-BuOK (10 mol%)	Toluene	110	24	98	[4]
None (Thermal)	Benzyltrichloroacetimidate	None	Toluene	110 (reflux)	18.5	70	[5]

Experimental Protocols

Protocol 1: General Procedure for Mn-Catalyzed N-Alkylation of a Sulfonamide with an Alcohol ("Borrowing Hydrogen")

This protocol is adapted from J. Org. Chem. 2019, 84 (7), pp 3715–3724.[2][7]

• To a flame-dried Schlenk tube under an inert atmosphere (e.g., Argon), add the sulfonamide (1.0 mmol), the alcohol (1.0 mmol), the Mn(I) PNP pincer precatalyst (0.05 mmol, 5 mol %), and K₂CO₃ (0.1 mmol, 10 mol %).

• Add xylenes to achieve a 1 M concentration of the sulfonamide.

• Seal the tube and heat the reaction mixture at 150 °C for 24 hours.

• Cool the reaction to room temperature.

• The product can be purified by column chromatography on silica gel.

Protocol 2: General Procedure for Thermal N-Alkylation of a Sulfonamide with a Trichloroacetimidate

This protocol is adapted from J. Org. Chem. 2016, 81 (18), pp 8035–8042.[2][5]

• To a flame-dried round-bottom flask under an inert atmosphere, add the sulfonamide (1.0 equivalent) and toluene.

• Heat the mixture to reflux.

• Add the trichloroacetimidate (1.1 equivalents) in 6 portions over 2.5 hours.

• Continue to reflux the reaction mixture for an additional 16 hours.

• Cool the reaction to room temperature.

• The product can be purified by column chromatography on silica gel.

Protocol 3: N-Alkylation using an Alkyl Halide with a Strong Base

• To a flame-dried round-bottom flask under an inert atmosphere, add the sulfonamide (1.0 equivalent) and a suitable anhydrous polar aprotic solvent (e.g., DMF or THF).

• Cool the mixture to 0 °C in an ice bath.

• Carefully add a strong base (e.g., NaH, 1.1 equivalents) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction back to 0 °C and add the alkyl halide (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The product can be purified by column chromatography on silica gel.

General Experimental Workflow

Caption: General experimental workflow for N-alkylation.

References

• Technical Support Center: Optimizing Reaction Conditions for N-Alkylation of Sulfonamides - Benchchem.

• Nakagawa, M., Nagao, K., Ikeda, Z., Reynolds, M., Ibáñez, I., Wang, J., Tokunaga, N., Sasaki, Y., & Ohmiya, H. (2021). Organophotoredox‐Catalyzed Decarboxylative N‐Alkylation of Sulfonamides. ChemCatChem, 13(18), 3930–3933. Available at: [Link]

• Mono‐N‐alkylation of benzene sulfonamide with various alcohols.[a]... - ResearchGate. Available at: [Link]

• catalyzed N-alkylation of sulfonamides with benzylic alcohols. (2010). Tetrahedron Letters.
• Shi, F., et al. (2009). Copper-Catalyzed N-Alkylation of Sulfonamides with Benzylic Alcohols: Catalysis and Mechanistic Studies. Advanced Synthesis & Catalysis, 351(17), 2949-2958.

• Photoredox Alkylation of Sulfinylamine Enables the Synthesis of Highly Functionalized Sulfinamides and S(VI) Derivatives | Request PDF - ResearchGate. Available at: [Link]

• Sulfonamidation of Aryl and Heteroaryl Halides through Photosensitized Nickel Catalysis - Macmillan Group - Princeton University.

• The Direct Decarboxylative N-Alkylation of Azoles, Sulfonamides, Ureas, and Carbamates with Carboxylic Acids via Photoredox Catalysis | Organic Letters - ACS Publications. Available at: [Link]

• Copper-Catalyzed N-Alkylation of Sulfonamides with Benzylic Alcohols. (2009). Advanced Synthesis & Catalysis.

• Reed-Berendt, B. G., & Morrill, L. C. (2019). Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. The Journal of Organic Chemistry, 84(7), 3715–3724. Available at: [Link]

• Sulfonamide synthesis by alkylation or arylation - Organic Chemistry Portal. Available at: [Link]

• Catalytic N‐Alkylation of Sulfonamides. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Wallach, D. R., & Chisholm, J. D. (2016). Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions. The Journal of Organic Chemistry, 81(18), 8035–8042. Available at: [Link]

• A General N-alkylation Platform via Copper Metallaphotoredox and Silyl Radical Activation of Alkyl Halides - PMC - PubMed Central. Available at: [Link]

• Photoredox-Mediated Remote C(sp3)–H Heteroarylation of N-Alkyl Sulfonamides | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Palladium-Catalyzed C-N Cross Coupling of Sulfinamides and Aryl Halides. (2012). The Journal of Organic Chemistry.
• Catalyst Selection for Optimizing Sulfonamide Formation: A Technical Support Guide - Benchchem.

• Enantioselective S-Alkylation of Sulfenamides by Phase-Transfer Catalysis - PMC - NIH. Available at: [Link]

• Zhu, M., Fujita, K., & Yamaguchi, R. (2010). Simple and Versatile Catalytic System for N-Alkylation of Sulfonamides with Various Alcohols. Organic Letters, 12(6), 1336–1339. Available at: [Link]

• Transition-Metal-Catalyzed C–N Bond Forming Reactions Using Organic Azides as the Nitrogen Source: A Journey for the Mild and Versatile C–H Amination | Accounts of Chemical Research - ACS Publications. Available at: [Link]

• Copper‐Catalyzed N‐Alkylations of NH‐Sulfoximines Under Visible Light - RWTH Publications. Available at: [Link]

• N‐alkylation of Sulfonamides Using Alcohols Catalyzed by Complex Mn‐14.
• Technical Support Center: N-Alkylation of Methanesulfonamide - Benchchem.

• N-Alkylation of sulfonamides by alkyl halides in the presence of electrophilic catalysts and transformations of alkylated compounds | Journal of Chemistry and Technologies. (2016). Available at: [Link]

• Further optimisation of the phase-transfer catalysed alkylation... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Practical Palladium Catalysts for C-N and C-O Bond Formation - ResearchGate. Available at: [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. Available at: [Link]

• Copper-Promoted Desulfitative N-Arylation of Sulfonamides and Sulfoximines with Sodium Arylsulfinates - Organic Chemistry Portal. Available at: [Link]

• Ruthenium-Catalyzed N-Alkylation of Amines and Sulfonamides Using Borrowing Hydrogen Methodology | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. (2019). The Journal of Organic Chemistry. Available at: [Link]

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Technical Support Center: Strategies for Selective Functionalization of Sulfonamide Derivatives

Welcome to the technical support center for the selective functionalization of sulfonamide derivatives. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this ubiquitous and vital functional group. Here, we address common challenges and provide practical, field-tested solutions in a question-and-answer format, grounded in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: I'm planning a multi-step synthesis. How do I choose the right protecting group for a sulfonamide's N-H bond to ensure orthogonal deprotection?

A1: This is a critical consideration for complex syntheses. The choice of a nitrogen-protecting group for your sulfonamide must be orthogonal to other protecting groups in your molecule, meaning you can remove one without affecting the others[1][2][3]. The key is to select protecting groups that are cleaved under distinct and non-interfering conditions (e.g., acid-labile vs. base-labile vs. hydrogenolysis).

Here is a decision-making workflow to guide your selection:

Caption: Decision workflow for selecting an orthogonal N-protecting group for sulfonamides.

Expert Insight: The nosyl (Ns) group is particularly valuable as it can be cleaved under mild conditions using a soft nucleophile like thiophenol, which is often compatible with a wide range of other functional groups[2][4]. This makes it a highly orthogonal choice in many synthetic routes.

Q2: How can I control regioselectivity during the C-H functionalization of an aryl sulfonamide?

A2: The sulfonamide group is an excellent directing group for C-H activation, typically favoring functionalization at the ortho position[5][6]. However, achieving high regioselectivity can be challenging, especially in complex molecules with multiple potential reaction sites.

Key Strategies for Controlling Regioselectivity:

• Choice of Catalyst: Different transition metal catalysts (e.g., Rh, Pd, Ru) can exhibit varying selectivities based on their coordination properties and the reaction mechanism[7][8].

• Solvent and Additives: The polarity of the reaction environment and the presence of specific additives can influence the site-selectivity. For instance, in some Rh(III)-catalyzed reactions, switching from a less polar solvent like toluene to a more polar one can alter the preferred site of functionalization[7].

• Directing Group Modification: Temporarily modifying the sulfonamide nitrogen with a suitable group can enhance its directing ability or alter its steric profile, thereby influencing the regiochemical outcome.

Strategy	Principle	Typical Conditions	Key Advantage
Catalyst Screening	Ligand environment and metal center dictate coordination and activation.	Test various catalysts (e.g., [RhCp*Cl₂]₂, Pd(OAc)₂) and ligands.	Can fine-tune selectivity for a specific substrate.
Solvent Tuning	Solvent polarity can influence the conformation of the transition state.	Compare outcomes in polar (e.g., DCE) vs. non-polar (e.g., toluene) solvents.[7]	A simple experimental variable to screen for improved selectivity.
Additive Effects	Additives can act as ligands or alter the catalyst's active state.	Screen additives like AgOAc or TBAA.[7]	Can switch selectivity between competing directing groups.

Q3: My molecule has both a primary sulfonamide (R-SO₂NH₂) and a primary amide (R-CONH₂). How can I achieve chemoselective functionalization of the sulfonamide nitrogen?

A3: This is a common challenge due to the similar nucleophilicity of the N-H protons. Achieving chemoselectivity often relies on subtle differences in acidity and reactivity.

Expert-Recommended Approach: Pyrylium Salt Activation

A highly effective method involves the use of a pyrylium salt, such as Pyry-BF₄. This reagent selectively activates the primary sulfonamide's NH₂ group, enabling its conversion to a highly reactive sulfonyl chloride in situ[9]. This intermediate can then be trapped with a wide range of nucleophiles. The high selectivity arises from the specific interaction of the pyrylium salt with the sulfonamide nitrogen over the amide nitrogen under mild conditions[9].

Caption: Chemoselective N-functionalization of a primary sulfonamide using a pyrylium salt.

Troubleshooting Guides

Problem 1: Low yield in my sulfonamide synthesis from a sulfonyl chloride and an amine.

This is a frequent issue, often stemming from the reactivity of the sulfonyl chloride starting material[10].

Potential Cause	Explanation	Recommended Solution
Hydrolysis of Sulfonyl Chloride	Sulfonyl chlorides are highly moisture-sensitive and can hydrolyze to the unreactive sulfonic acid.[10]	Thoroughly dry all glassware. Use anhydrous solvents and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[10]
Inappropriate Base	The base may be competing with the amine as a nucleophile or may not be strong enough to effectively neutralize the HCl byproduct.	Use a non-nucleophilic organic base like pyridine or triethylamine.[10]
Side Reactions (for primary amines)	The initially formed sulfonamide can be deprotonated and react with another molecule of sulfonyl chloride, leading to a bis-sulfonated side product.	Add the sulfonyl chloride slowly to a solution containing a slight excess of the primary amine (1.1-1.2 equivalents).[10]

Problem 2: I am struggling to deprotect my tosyl (Ts)-protected amine. The conditions are too harsh for my substrate.

The stability of the tosyl group is a double-edged sword; it's a robust protecting group but can be challenging to remove[2][11].

Troubleshooting Flowchart:

Caption: Troubleshooting guide for difficult tosyl group deprotection.

Expert Tip: For future syntheses where mild deprotection is anticipated to be necessary, consider using the 2-(trimethylsilyl)ethanesulfonyl (SES) group. It offers similar stability to traditional sulfonamides but can be cleaved under very mild conditions using a fluoride source[12].

Problem 3: My late-stage functionalization attempt is failing. How can I convert a stable secondary sulfonamide into a more versatile synthetic handle?

Secondary sulfonamides are often considered terminal functional groups due to their stability[13]. However, recent advances allow for their conversion into more reactive intermediates.

Strategy: Reductive Cleavage to a Sulfinate

A powerful method involves the reductive cleavage of the N-S bond to generate a sulfinate and an amine[13]. These intermediates can then react in-situ with various electrophiles or be further manipulated. This approach is particularly useful for the late-stage modification of complex, drug-like molecules due to its mild conditions and excellent functional group tolerance[13].

General Protocol for Reductive Cleavage:

• Substrate: A secondary sulfonamide.

• Reagents: A mild reducing agent.

• Conditions: The reaction is typically carried out under mild conditions, often at room temperature.

• In-situ Trapping: The generated sulfinate can be reacted with a variety of electrophiles (e.g., alkyl halides) to form sulfones or other S(VI) functional groups[13].

This strategy effectively transforms a traditionally inert sulfonamide into a versatile platform for diversification, accelerating structure-activity relationship studies in drug discovery[13][14][15].

References

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• Site-Selective C–H Functionalization–Sulfination Sequence to Access Aryl Sulfonamides. Organic Letters.
• Divergent C–H Functionalizations Directed by Sulfonamide Pharmacophores: Late-Stage Diversification as a Tool for Drug Discovery. Journal of the American Chemical Society.
• Site-selective C–H functionalization of sulfonamides containing N-heterocycles.
• Reductive Cleavage of Secondary Sulfonamides: Converting Terminal Functional Groups into Vers
• Oxidative N-functionalization of primary sulfonamides with aliphatic aldehydes: a green synthesis of α-sulfonamido acetals.
• Chemoselective Reaction in Sulfonamide Synthesis. Scribd.
• Oxidative N-functionalization of primary sulfonamides with aliphatic aldehydes: a green synthesis of α-sulfonamido ace. RSC Publishing.
• Orthogonal Protection Definition - Organic Chemistry Key Term. Fiveable.
• NHC-Catalyzed Deamination of Primary Sulfonamides: A Platform for Late-Stage Functionalization. Journal of the American Chemical Society.
• NHC-Catalyzed Deamination of Primary Sulfonamides: A Platform for Late-Stage Functionalization.
• Metal-free C(sp3)–H functionalization of sulfonamides via strain-release rearrangement. RSC Publishing.
• Sulfonyl Protective Groups.
• common issues in sulfonamide synthesis and solutions. Benchchem.
• Switching the site-selectivity of C–H activation in aryl sulfonamides containing strongly coordin
• Regioselective functionalization of sulfenamides: S-arylation with cyclic diaryl λ3-bromanes and λ3-chloranes.
• N-(trimethylsilyl)sulfonamide Protecting Groups for Amines. Benchchem.
• A Comparative Guide to Modern Sulfonamide Synthesis: Alternative Reagents and Methodologies. Benchchem.
• Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates.
• Site-Selective C–H Functionalization–Sulfination Sequence to Access Aryl Sulfonamides.
• 26.04 Protecting Groups for Amines: Sulfonamides. YouTube.
• Protecting group. Wikipedia.
• Recent Advances in the Synthesis of Sulfonamides Intermedi
• Strategies for the functionalization of sulfonamides and the synthesis of sulfones.
• Recent Functionaliz
• Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermedi
• PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Neliti.
• VI Protecting Groups and Orthogonal Protection Strategies.
• Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applic
• Regioselective hydroformylation of sulfonamides using a scaffolding ligand. pubs.rsc.org.
• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Biophysical Reviews.
• Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters.
• Orthogonal protecting group strategies in carbohydrate chemistry.
• Direct synthesis of sulfenamides, sulfinamides, and sulfonamides
• Sulfonamide Derivatives as Potent VEGFR-2 Inhibitors: Advances and Therapeutic Perspectives: A Comprehensive Review. LinkedIn.
• A Practical and General Approach to the Late-Stage Functionaliz
• Synthesis of Sulfonamides. Synthetic Methods in Drug Discovery: Volume 2.
• Sulfonamide synthesis by alkylation or aryl
• Synthesis of an Sulfonamide, why is this step neccessary? (see pic). Reddit.
• Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal.
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Reference Data & Comparative Studies

A Comparative Analysis of Cyanomethanesulfonamide and Other Carbonic Anhydrase Inhibitors: A Guide for Researchers

This guide provides a comprehensive comparative analysis of cyanomethanesulfonamide, as a representative of the N-cyanosulfonamide class of compounds, with established carbonic anhydrase inhibitors. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanism of action, isoform selectivity, and the experimental evaluation of these critical enzyme inhibitors. While specific experimental data for cyanomethanesulfonamide is not yet widely available in the public domain, this guide establishes a framework for its evaluation and comparison based on the known properties of its chemical class and established carbonic anhydrase inhibitors.

Introduction to Carbonic Anhydrases: A Ubiquitous Therapeutic Target

Carbonic anhydrases (CAs) are a superfamily of metalloenzymes that play a pivotal role in fundamental physiological processes.[1] These enzymes catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton, a reaction essential for pH homeostasis, CO2 transport, electrolyte secretion, and numerous biosynthetic pathways.[2][3] In humans, 15 different CA isoforms have been identified, each with distinct tissue distribution and subcellular localization.[1] The ubiquitous nature and diverse functions of these isoforms have made them a significant target for therapeutic intervention in a wide range of diseases, including glaucoma, epilepsy, altitude sickness, and even cancer.[4][5][6]

The inhibition of specific CA isoforms can lead to desired therapeutic effects. For instance, inhibition of CA II and IV in the ciliary body of the eye reduces aqueous humor secretion, thereby lowering intraocular pressure in glaucoma patients.[7] Similarly, targeting tumor-associated isoforms like CA IX and XII, which are overexpressed in hypoxic cancers, is a promising strategy in oncology.[8][9]

The Sulfonamide-Based Carbonic Anhydrase Inhibitors: A Tale of Zinc Binding

The primary and most extensively studied class of carbonic anhydrase inhibitors (CAIs) are the sulfonamides.[2] Their mechanism of action is well-established and involves the direct binding of the deprotonated sulfonamide moiety to the zinc ion (Zn2+) located at the core of the enzyme's active site.[7][10] This interaction displaces a zinc-bound water molecule or hydroxide ion, which is crucial for the catalytic cycle, thereby blocking the enzyme's activity.[11]

The general structure of a sulfonamide inhibitor consists of a zinc-binding group (the sulfonamide), a scaffold that interacts with the active site, and a "tail" that can be modified to enhance isoform selectivity by interacting with variable residues at the entrance of the active site cavity.[10]

Established Carbonic Anhydrase Inhibitors: The Gold Standards

A comparative analysis requires a baseline. The following well-established carbonic anhydrase inhibitors serve as the gold standard for evaluating novel compounds.

Acetazolamide

Acetazolamide is a systemic CAI and one of the first to be introduced into clinical practice.[12] It is used to treat glaucoma, epilepsy, and acute mountain sickness.[5] While effective, its systemic administration can lead to side effects due to the non-selective inhibition of various CA isoforms throughout the body.[12]

Dorzolamide

Dorzolamide is a topical CAI primarily used in the treatment of glaucoma.[5] Its topical application minimizes systemic side effects. Dorzolamide exhibits a high affinity for CA II.[5]

Brinzolamide

Similar to dorzolamide, brinzolamide is a topical CAI used to manage elevated intraocular pressure.[5] It also demonstrates a high affinity for CA II.[5]

Cyanomethanesulfonamide and the N-Cyanosulfonamides: A Novel Class of Inhibitors

Cyanomethanesulfonamide belongs to the N-cyanosulfonamide class of compounds. Research into this class has revealed them to be potent carbonic anhydrase inhibitors.[7]

Mechanism of Action

Spectroscopic studies have confirmed that N-cyanosulfonamides, like traditional sulfonamides, act by directly binding to the zinc ion within the active site of the carbonic anhydrase enzyme.[7] The general formula for this class of potent inhibitors is RSO2NHCN.[7]

General Selectivity Profile

Studies on various N-cyanosulfonamides have indicated a general selectivity profile where they are potent inhibitors of the cytosolic isoform hCA II and the membrane-bound isoform bCA IV, with significantly lower activity against the cytosolic isoform hCA I.[7] The susceptibility to inhibition generally follows the order: hCA II > bCA IV >> hCA I.[7] This suggests that cyanomethanesulfonamide would likely exhibit a similar pattern of isoform selectivity.

Comparative Performance Data: A Quantitative Look at Inhibition

To objectively compare the potential of cyanomethanesulfonamide, it is essential to examine the inhibition constants (Ki) of the standard inhibitors against key human carbonic anhydrase (hCA) isoforms. The following table summarizes known Ki values in nanomolar (nM) concentrations. The data for cyanomethanesulfonamide is presented as "To Be Determined" to underscore the need for direct experimental evaluation.

Compound	hCA I (nM)	hCA II (nM)	hCA IX (nM)	hCA XII (nM)
Cyanomethanesulfonamide	To Be Determined	To Be Determined	To Be Determined	To Be Determined
Acetazolamide	250	12	25	5.7
Dorzolamide	3000	0.54	24	41
Brinzolamide	3200	0.39	47	5.8

Note: The Ki values for the standard compounds are compiled from various sources and represent approximate values.[5]

Experimental Protocols for Determining Carbonic Anhydrase Inhibition

To ascertain the inhibitory potency of novel compounds like cyanomethanesulfonamide, a robust and standardized experimental protocol is crucial. The stopped-flow CO2 hydration assay is a widely accepted method for this purpose.

Stopped-Flow CO2 Hydration Assay

This technique directly measures the inhibition of the CA-catalyzed hydration of carbon dioxide by monitoring the resulting pH change.

Materials and Reagents:

• Recombinant human carbonic anhydrase isoforms (e.g., hCA I, II, IX, XII)

• Test compound (e.g., cyanomethanesulfonamide) and standard inhibitors (e.g., acetazolamide)

• Assay Buffer: 20 mM HEPES or TAPS, pH 7.4

• pH indicator (e.g., p-nitrophenol)

• CO2-saturated water

• Stopped-flow spectrophotometer

Step-by-Step Methodology:

• Enzyme and Inhibitor Preparation:

  • Purify recombinant human carbonic anhydrase isoforms to homogeneity.

  • Prepare a stock solution of the test compound and standard inhibitors in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solutions to create a range of inhibitor concentrations. The final DMSO concentration in the assay should be kept below 0.1% to minimize solvent effects.

• Assay Setup:

  • Prepare two syringes for the stopped-flow instrument.

  • Syringe A: Contains the enzyme solution pre-incubated with the inhibitor (or vehicle control for uninhibited reaction) in the assay buffer containing the pH indicator.

  • Syringe B: Contains CO2-saturated water.

• Kinetic Measurement:

  • Rapidly mix the contents of Syringe A and Syringe B in the stopped-flow instrument.

  • Monitor the change in absorbance of the pH indicator over time as the pH decreases due to the formation of carbonic acid.

• Data Analysis:

  • Calculate the initial rates of the enzymatic reaction from the linear portion of the absorbance versus time curve.

  • Determine the percentage of inhibition for each inhibitor concentration by comparing the initial rates in the presence of the inhibitor to the rate of the uninhibited enzyme.

  • Calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the dose-response data to a suitable sigmoidal model.

  • Convert IC50 values to inhibition constants (Ki) using the Cheng-Prusoff equation, which requires knowledge of the substrate concentration and the Michaelis constant (Km) of the enzyme for the substrate.

Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz.

Mechanism of Carbonic Anhydrase Inhibition by Sulfonamides

Caption: Sulfonamide inhibitor binding to the zinc ion in the carbonic anhydrase active site.

Experimental Workflow for Carbonic Anhydrase Inhibition Assay

Caption: Workflow for the stopped-flow CO2 hydration assay.

Conclusion and Future Directions

Cyanomethanesulfonamide, as a member of the N-cyanosulfonamide class, represents a promising area for the development of novel carbonic anhydrase inhibitors. Based on existing research into this class, it is anticipated to be a potent inhibitor of hCA II and hCA IV, with a mechanism of action centered on direct coordination with the active site zinc ion.

To fully elucidate the therapeutic potential of cyanomethanesulfonamide, direct experimental evaluation of its inhibitory activity against a broad panel of human carbonic anhydrase isoforms is imperative. The experimental protocols and comparative data presented in this guide provide a robust framework for such an investigation. Future research should focus on determining the precise Ki values, isoform selectivity profile, and ultimately, the in vivo efficacy and pharmacokinetic properties of cyanomethanesulfonamide. This will enable a direct and comprehensive comparison with established carbonic anhydrase inhibitors and pave the way for its potential clinical applications.

References

• Supuran, C. T., Mincione, F., Scozzafava, A., & Ilies, M. A. (1998). Carbonic anhydrase inhibitors: N-cyanosulfonamides, a new class of high affinity isozyme II and IV inhibitors. Journal of Enzyme Inhibition, 13(4), 269-283.
• Benchmarking 3-Cyano-4-methylbenzenesulfonamide: A Comparative Guide for Carbonic Anhydrase Inhibition. (2025). BenchChem.
• Di Cesare Mannelli, L., Angeli, A., Ghelardini, C., & Supuran, C. T. (2019). New Dihydrothiazole Benzensulfonamides: Looking for Selectivity toward Carbonic Anhydrase Isoforms I, II, IX, and XII. ACS Medicinal Chemistry Letters, 10(12), 1699–1704.
• Nocentini, A., Angeli, A., & Supuran, C. T. (2021). 4-Cyanamidobenzenesulfonamide derivatives: a novel class of human and bacterial carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1755–1764.
• Roy, T., & Lee, J. W. (2020). Cyanide-Mediated Synthesis of Sulfones and Sulfonamides from Vinyl Sulfones. Synlett, 31(05), 455-458.
• Maren, T. H., & Sanyal, G. (1983). Direct measurements of the rate constants of sulfonamides with carbonic anhydrase. Molecular Pharmacology, 23(2), 439-444.
• Angeli, A., GUAZZETTI, A., Donald, W. A., & Supuran, C. T. (2008). Carbonic anhydrase inhibitors: bioreductive nitro-containing sulfonamides with selectivity for targeting the tumor associated isoforms IX and XII. Journal of Medicinal Chemistry, 51(15), 4545–4553.
• Geers, C., & Gros, G. (1988). Inhibition properties and inhibition kinetics of an extracellular carbonic anhydrase in perfused skeletal muscle. Journal of Applied Physiology, 64(4), 1713-1721.
• Angeli, A., GUAZZETTI, A., & Supuran, C. T. (2018). Sulfonamides with Potent Inhibitory Action and Selectivity against the α-Carbonic Anhydrase from Vibrio cholerae. International Journal of Molecular Sciences, 19(10), 2963.
• Angeli, A., Nocentini, A., & Supuran, C. T. (2023). Click chemistry approaches for developing carbonic anhydrase inhibitors and their applications. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2160935.
• Bua, S., Angeli, A., & Supuran, C. T. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(22), 12510.
• Carbonic anhydrase inhibitors – Knowledge and References. (n.d.). Taylor & Francis.
• Supuran, C. T. (2008). Carbonic anhydrases: current state of the art, therapeutic applications and future prospects. Future Medicinal Chemistry, 2(5), 479-498.
• Ceruso, M., Nocentini, A., & Supuran, C. T. (2021). Predicting Isoform-Selective Carbonic Anhydrase Inhibitors via Machine Learning and Rationalizing Structural Features Important.
• Angeli, A., GUAZZETTI, A., & Supuran, C. T. (2018).
• Angeli, A., GUAZZETTI, A., & Supuran, C. T. (2013). Carbonic anhydrase inhibitors: benzenesulfonamides incorporating cyanoacrylamide moieties are low nanomolar/subnanomolar inhibitors of the tumor-associated isoforms IX and XII. Bioorganic & Medicinal Chemistry Letters, 23(9), 2613–2617.
• Supuran, C. T. (2010). Carbonic anhydrase inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(12), 3467-3474.
• McKenna, R., & Supuran, C. T. (2016). Non-Classical Inhibition of Carbonic Anhydrase. Current Medicinal Chemistry, 23(16), 1645–1652.
• Mboge, M. Y., Mahon, B. P., McKenna, R., & Frost, S. C. (2018). Inhibition of Carbonic Anhydrase using SLC-149: Support for a Non-catalytic Function of CAIX in Breast Cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1018–1026.
• Teppema, L. J., & Dahan, A. (2003). The carbonic anhydrase inhibitors methazolamide and acetazolamide have different effects on the hypoxic ventilatory response in the anaesthetized cat. The Journal of Physiology, 551(Pt 2), 657–665.
• Nekvinda, J., & Gunanathan, C. (2021).
• Deem, S. (2019). Acetazolamide Use in Severe Chronic Obstructive Pulmonary Disease. Pros and Cons. Annals of the American Thoracic Society, 16(10), 1225–1231.
• Bua, S., Angeli, A., & Supuran, C. T. (2022). Investigation on Hydrazonobenzenesulfonamides as Human Carbonic Anhydrase I, II, IX and XII Inhibitors. Molecules, 28(1), 91.
• Basnyat, B., Gertsch, J. H., Johnson, E. W., Castro-Marin, F., Inoue, Y., & Luks, A. M. (2006). Acetazolamide 125 mg BD is not significantly different from 375 mg BD in the prevention of acute mountain sickness: the prophylactic acetazolamide dosage comparison for efficacy (PACE) trial. High Altitude Medicine & Biology, 7(1), 17-27.
• Jivegård, L., & Svanvik, J. (1991). Acetazolamide Inhibits Stimulated Feline Liver and Gallbladder Bicarbonate Secretion. Scandinavian Journal of Gastroenterology, 26(1), 89-96.
• Acetazolamide for the Prevention of High Altitude Illness: a Comparison of Dosing. (2013). ClinicalTrials.gov.
• Thioamide synthesis by thion
• Straub, J. A., & LaMarca, M. V. (1998). A comparison of the efficacy and tolerability of dorzolamide and acetazolamide as adjunctive therapy to timolol. Oral to Topical CAI Study Group. Acta Ophthalmologica Scandinavica, 76(6), 717–722.

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A Senior Application Scientist's Guide to Validating the Antibacterial Activity of Novel Sulfonamide Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the robust validation of the antibacterial activity of novel sulfonamide derivatives. It moves beyond a simple recitation of protocols to offer a strategic and scientifically-grounded approach, ensuring the generation of reliable and compelling data for preclinical development.

Introduction: The Enduring Relevance of Sulfonamides and the Imperative for Rigorous Validation

Sulfonamides, the first class of synthetic antimicrobial agents, have been a cornerstone of antibacterial therapy for decades.[1][2] Their mechanism of action, the competitive inhibition of dihydropteroate synthase (DHPS) in the bacterial folic acid synthesis pathway, remains a valid therapeutic target.[2][3][4][5] However, the rise of antimicrobial resistance necessitates the development of novel sulfonamide derivatives with improved efficacy, expanded spectrum, and the ability to circumvent existing resistance mechanisms.[6][7]

The journey of a novel sulfonamide from the bench to potential clinical application is contingent on a rigorous and multifaceted validation of its antibacterial properties. This guide will delineate the essential in vitro assays, provide a comparative framework against established standards, and emphasize the interpretive nuances crucial for a comprehensive assessment.

Foundational Principles: Understanding the "Why" Behind the "How"

A successful validation strategy is built on a deep understanding of the underlying scientific principles. Before delving into specific protocols, it is crucial to grasp the core concepts that will guide our experimental design and data interpretation.

Mechanism of Action: The Folic Acid Pathway

Sulfonamides are structural analogs of para-aminobenzoic acid (PABA), a key substrate for DHPS in the synthesis of folic acid.[3] Bacteria must synthesize their own folic acid, which is essential for DNA and RNA synthesis.[4] By competitively inhibiting DHPS, sulfonamides disrupt this pathway, leading to a bacteriostatic effect—inhibiting bacterial growth and multiplication rather than directly killing the cells.[2][4] In contrast, humans obtain folate from their diet, making this pathway an excellent selective target.[4][5]

.

Caption: Competitive inhibition of DHPS by a novel sulfonamide derivative.

Bacteriostatic vs. Bactericidal Activity

It is critical to distinguish between bacteriostatic and bactericidal effects.

• Bacteriostatic: The agent inhibits bacterial growth, but the bacteria can resume multiplication if the agent is removed. Sulfonamides are classic examples of bacteriostatic agents.[2][4]

• Bactericidal: The agent directly kills the bacteria.

The choice of assays will be guided by the need to characterize our novel sulfonamide as either bacteriostatic or potentially bactericidal, a key differentiator in its therapeutic potential.

A Phased Approach to In Vitro Validation: From Initial Screening to In-Depth Characterization

A logical, stepwise progression of experiments is essential for an efficient and informative validation process. We will move from broad screening assays to more complex and resource-intensive characterizations.

.

Caption: A phased workflow for in vitro antibacterial validation.

Phase 1: Primary Screening - Determining the Minimum Inhibitory Concentration (MIC)

The MIC is the foundational metric in antibacterial susceptibility testing. It is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[8][9][10]

Experimental Protocol: Broth Microdilution Method

The broth microdilution method is the gold standard for MIC determination due to its reproducibility and quantitative nature.[11][12][13]

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB)[14] (or other appropriate broth for fastidious organisms)

• Novel sulfonamide derivative stock solution

• Bacterial inoculum standardized to approximately 5 x 10^5 CFU/mL[9]

• Positive control antibiotic (e.g., Sulfamethoxazole)

• Negative (growth) and sterility controls

Procedure:

• Preparation of Drug Dilutions: Serially dilute the novel sulfonamide derivative and the control antibiotic across the wells of the 96-well plate using MHB.

• Inoculation: Inoculate each well (except the sterility control) with the standardized bacterial suspension.

• Incubation: Incubate the plates at 37°C for 16-24 hours.[9]

• Reading the MIC: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).[9][10]

Data Presentation and Comparative Analysis

Present the MIC values in a clear, tabular format, comparing the activity of the novel derivatives against a panel of relevant Gram-positive and Gram-negative bacteria, including resistant strains where applicable.

Compound	S. aureus (ATCC 29213) MIC (µg/mL)	E. coli (ATCC 25922) MIC (µg/mL)	MRSA (Clinical Isolate) MIC (µg/mL)
Novel Sulfonamide A	8	16	16
Novel Sulfonamide B	4	8	8
Sulfamethoxazole	16	32	>256

Phase 2: Differentiating Bacteriostatic from Bactericidal Activity - The Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.[15][16] It is a critical follow-up to the MIC to understand the killing potential of the novel compound.

Experimental Protocol: Subculturing from MIC Plates

The MBC assay is an extension of the MIC assay.

Procedure:

• Subculturing: Following the MIC determination, take a small aliquot (e.g., 10 µL) from the wells showing no visible growth (at and above the MIC) and plate it onto antibiotic-free agar plates.

• Incubation: Incubate the agar plates at 37°C for 18-24 hours.

• Determining the MBC: The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial inoculum.[15][17][18]

Interpreting the MIC/MBC Ratio

The ratio of MBC to MIC provides a valuable insight into the nature of the antimicrobial activity.

• Bactericidal: MBC/MIC ≤ 4[18]

• Bacteriostatic: MBC/MIC > 4

Compound	S. aureus MIC (µg/mL)	S. aureus MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Novel Sulfonamide A	8	32	4	Bactericidal
Novel Sulfonamide B	4	64	16	Bacteriostatic
Sulfamethoxazole	16	>256	>16	Bacteriostatic

Phase 3: Dynamic Activity and Advanced Characterization

Time-Kill Kinetics Assay

The time-kill assay provides a dynamic view of the antibacterial activity over time, revealing the rate at which the compound kills the bacteria.[19][20][21][22]

Procedure:

• Experimental Setup: Inoculate flasks containing MHB with a standardized bacterial suspension. Add the novel sulfonamide at various multiples of its MIC (e.g., 1x, 2x, 4x MIC). Include a growth control without the compound.

• Sampling and Plating: At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each flask, perform serial dilutions, and plate onto agar plates.

• Data Analysis: After incubation, count the colonies to determine the number of viable bacteria (CFU/mL) at each time point. Plot the log10 CFU/mL against time.

A bactericidal effect is generally defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.[19]

.

Caption: Workflow for a time-kill kinetics assay.

Anti-Biofilm Activity

Bacterial biofilms are a major challenge in clinical settings due to their increased resistance to antibiotics.[23][24] Evaluating the effect of novel sulfonamides on biofilm formation and eradication is crucial.

Minimum Biofilm Inhibitory Concentration (MBIC): Determines the lowest concentration that inhibits biofilm formation.[24]

Minimum Biofilm Eradication Concentration (MBEC): Determines the lowest concentration required to eradicate a pre-formed biofilm.[24]

Procedure (Crystal Violet Assay):

• Biofilm Formation: For MBIC, bacteria are incubated with varying concentrations of the compound. For MBEC, biofilms are allowed to form before the addition of the compound.

• Washing: Non-adherent bacteria are washed away.

• Staining: The remaining biofilm is stained with crystal violet.

• Solubilization and Quantification: The stained biofilm is solubilized, and the absorbance is measured to quantify the biofilm biomass.[24]

Adherence to International Standards and Regulatory Guidance

For the generated data to be credible and comparable, adherence to established guidelines is non-negotiable.

• Clinical and Laboratory Standards Institute (CLSI): Provides globally recognized standards for antimicrobial susceptibility testing methodologies.[25][26][27][28]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST): Another key organization that harmonizes clinical breakpoints and testing methods in Europe and beyond.[29][30][31][32][33]

• U.S. Food and Drug Administration (FDA): Provides guidance on the microbiology data required for the development and approval of new antibacterial drugs.[34][35][36][37][38][39]

Conclusion: A Pathway to Robust and Defensible Data

The validation of novel sulfonamide derivatives requires a systematic and scientifically rigorous approach. By moving beyond simple MIC determination to include assessments of bactericidal activity, time-kill kinetics, and anti-biofilm effects, researchers can build a comprehensive data package. This, coupled with a steadfast commitment to international standards, will provide the robust and defensible evidence necessary to advance promising new candidates through the drug development pipeline.

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A Senior Application Scientist's Guide to the Synthesis of Functionalized Sulfonamides: A Comparative Analysis

Introduction: The Enduring Importance of the Sulfonamide Moiety

The sulfonamide functional group (–SO₂NHR) is a cornerstone of modern medicinal chemistry and drug development.[1][2][3] Its prevalence is a testament to its unique physicochemical properties, including the ability to act as a bioisostere of amides and carboxylic acids, its capacity for strong hydrogen bonding, and its role in modulating the pharmacokinetic properties of drug candidates.[1][4] From the pioneering antibacterial sulfa drugs to contemporary treatments for cancer, diabetes, and viral infections, the sulfonamide scaffold is a privileged structure in a vast number of FDA-approved therapeutics.[4][5]

Given their significance, the development of efficient, versatile, and sustainable synthetic routes to access structurally diverse sulfonamides is a critical endeavor for researchers in both academic and industrial settings. This guide provides an in-depth, objective comparison of the primary synthetic methodologies, from the classical approach to modern catalytic strategies. We will delve into the mechanistic underpinnings of each route, provide representative experimental protocols, and present a comparative analysis to empower chemists to make informed decisions for their specific synthetic challenges.

Part I: The Classical Approach: Nucleophilic Attack on Sulfonyl Chlorides

The most traditional and widely employed method for sulfonamide synthesis involves the reaction of a primary or secondary amine with a sulfonyl chloride in the presence of a base.[6] This reaction, often associated with the Hinsberg Test , has been a reliable tool for over a century to not only synthesize sulfonamides but also to distinguish between primary, secondary, and tertiary amines.[7][8][9]

Mechanism and Rationale

The reaction proceeds via a nucleophilic attack of the amine's lone pair on the electrophilic sulfur atom of the sulfonyl chloride, leading to the displacement of the chloride leaving group.[7][8][10] A base, typically pyridine or an aqueous alkali like NaOH, is required to neutralize the hydrochloric acid byproduct.[6][9]

The key distinction in the Hinsberg test arises from the acidity of the resulting sulfonamide.

• Primary amines form N-monosubstituted sulfonamides which possess an acidic proton on the nitrogen atom. This proton can be removed by the base, forming a water-soluble sodium or potassium salt.[8][9][10]

• Secondary amines form N,N-disubstituted sulfonamides that lack an acidic proton on the nitrogen. Consequently, these products are insoluble in the alkaline solution and precipitate out.[8][9][10]

• Tertiary amines generally do not react to form stable sulfonamides under these conditions.[7][8]

Figure 1: Reaction pathways for primary and secondary amines in the Hinsberg reaction.

Advantages and Limitations

The primary advantage of this method is its long-standing reliability and the wide availability of diverse sulfonyl chlorides and amines. However, it suffers from several drawbacks:

• Harsh Precursor Synthesis: Sulfonyl chlorides are often prepared from sulfonic acids using harsh reagents like thionyl chloride or phosphorus oxychloride, which limits functional group tolerance.[1][11]

• Stability Issues: Many sulfonyl chlorides are unstable and difficult to handle or store long-term.[11]

• Byproduct Formation: The reaction generates stoichiometric amounts of acid waste.

Representative Experimental Protocol: Classical Synthesis

The synthesis of N-phenylbenzenesulfonamide from aniline and benzenesulfonyl chloride is a classic example.

Materials: Aniline, benzenesulfonyl chloride, pyridine (or 10% NaOH solution), dichloromethane (DCM), 1M HCl, brine, anhydrous magnesium sulfate.

Procedure:

• Dissolve aniline (1.0 eq) in DCM in a round-bottom flask equipped with a magnetic stirrer and cool the flask in an ice bath (0 °C).

• Add pyridine (1.2 eq) to the solution.

• Slowly add benzenesulfonyl chloride (1.1 eq) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 6 hours.[6]

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, dilute the mixture with DCM and wash sequentially with 1M HCl, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude sulfonamide.

• Purify the product by recrystallization or column chromatography.

Yields for this type of reaction are typically good to excellent, often in the range of 85-100%, depending on the specific substrates.[6]

Part II: Modern Synthetic Strategies

To overcome the limitations of the classical approach, significant research has focused on developing milder, more efficient, and more atom-economical methods. These modern strategies often employ catalytic systems or alternative starting materials.

A. Transition-Metal Catalyzed Cross-Coupling

Transition-metal catalysis has revolutionized the formation of C-N bonds, and its application to sulfonamide synthesis is a significant advancement. These methods typically involve the coupling of (hetero)aryl halides or boronic acids with sulfonamides or a sulfur dioxide source.

Causality and Mechanism: The reduced nucleophilicity of sulfonamides compared to simple amines presents a challenge for direct cross-coupling.[12] Catalytic systems, primarily based on palladium and copper, activate the substrates to facilitate C-N bond formation under milder conditions than previously possible. The general catalytic cycle involves oxidative addition of the aryl halide to the metal center, coordination of the sulfonamide, and reductive elimination to form the product and regenerate the catalyst.

Figure 2: A generalized catalytic cycle for Palladium-catalyzed sulfonamide synthesis.

Key Developments:

• Palladium Catalysis: Buchwald and others have developed palladium-catalyzed methods for coupling aryl halides with sulfonamides, demonstrating significant functional group tolerance.[13]

• Copper Catalysis: Copper-catalyzed three-component reactions involving (hetero)arylboronic acids, amines, and a sulfur dioxide surrogate like DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)) provide a direct route to sulfonamides.[12][14] This approach avoids the pre-synthesis of sulfonyl chlorides or sulfonamides.

B. Direct C–H Sulfonamidation

Perhaps the most elegant and atom-economical strategy is the direct functionalization of a C–H bond to form a C–S or C–N bond, bypassing the need for pre-functionalized starting materials like aryl halides.[15] These reactions are typically catalyzed by transition metals such as rhodium, ruthenium, or iron.[1][16][17]

Causality and Mechanism: The core principle involves a directing group on the substrate that coordinates to the metal catalyst, positioning it in close proximity to a specific C–H bond (usually ortho to the directing group).[15][16] The metal then mediates the cleavage of the C–H bond and subsequent reaction with a sulfonating agent, often a sulfonyl azide, which releases benign dinitrogen gas as the only byproduct.[18]

Figure 3: Conceptual workflow for directing group-assisted C-H sulfonamidation.

Advantages and Limitations: This approach offers unparalleled step- and atom-economy. It is particularly powerful for the late-stage functionalization of complex molecules in drug discovery, allowing for the direct modification of a lead compound.[19] The main limitations are the frequent requirement for a directing group, which may need to be installed and removed, and the cost of the precious metal catalysts.[15][17]

C. Alternative Reagents and Greener Protocols

Recent research has also focused on replacing sulfonyl chlorides with more stable and environmentally benign starting materials.

• From Sulfonic Acids: Methods have been developed for the direct conversion of sulfonic acids or their salts into sulfonamides.[20][21] These one-pot procedures often use activating agents like cyanuric chloride or triphenylphosphine ditriflate to generate a reactive sulfonyl intermediate in situ, which then reacts with an amine.[11][21][22] Microwave-assisted protocols can significantly accelerate this transformation.[20][23]

• From Thiols and Sulfinates: Oxidative approaches allow for the synthesis of sulfonamides from readily available thiols, disulfides, or sodium sulfinates.[2][12] These reactions often proceed under mild, metal-free conditions, using oxidants like N-chlorosuccinimide (NCS) or even photocatalytic methods.[23][24][25]

Part III: Comparative Performance Analysis

The choice of synthetic route depends on factors such as substrate scope, functional group tolerance, cost, scalability, and sustainability goals. The following table provides a comparative summary of the discussed methodologies.

Synthetic Route	Starting Materials	Key Reagents/Catalysts	Typical Conditions	Advantages	Limitations	Typical Yields
Classical (Hinsberg)	Amine, Sulfonyl Chloride	Pyridine or NaOH	0°C to RT, 1-6 h	Well-established, versatile, readily available starting materials.[6][26]	Harsh synthesis of sulfonyl chlorides, byproduct waste, limited functional group tolerance.[1][11]	70-98%[6]
Pd/Cu Cross-Coupling	Aryl Halide/Boronic Acid, Sulfonamide or SO₂ Source	Pd or Cu catalyst, Ligand, Base	80-120°C, 12-24 h	Excellent functional group tolerance, milder than classical approach.[12][13]	Catalyst cost, potential for metal contamination, often requires high temperatures.	60-95%[12][13]
Direct C-H Activation	Arene with Directing Group, Sulfonyl Azide	Rh, Ru, or Ir catalyst	80-120°C, 12-24 h	High atom- and step-economy, ideal for late-stage functionalization.[17][19]	Requires a directing group, expensive catalysts, regioselectivity can be a challenge.[16][17]	50-90%[16]
From Sulfonic Acids	Sulfonic Acid, Amine	TCT, PPh₃(OTf)₂, Microwave	RT to 100°C, 10 min - 20 h	Avoids sulfonyl chlorides, one-pot procedures, good functional group tolerance.[20][22]	Requires specific activating agents.	80-95%[20][22]
Oxidative (from Thiols)	Thiol/Disulfide, Amine	Oxidant (e.g., NCS, I₂O₅)	RT, Metal-free options	Mild conditions, readily available starting materials, environmentally friendly.[12][23]	Scope can be limited by the oxidant's compatibility with other functional groups.	50-85%[12]

Part IV: Selected Experimental Protocols

Protocol 1: Copper-Catalyzed Three-Component Synthesis

This protocol describes the synthesis of a sulfonamide from an arylboronic acid, an amine, and DABSO as an SO₂ source.[12]

Materials: Arylboronic acid (1.0 eq), DABSO (1.0 eq), Amine (1.5 eq), Cu(OAc)₂ (10 mol%), Dioxane.

Procedure:

• To an oven-dried reaction tube, add the arylboronic acid, DABSO, and Cu(OAc)₂.

• Evacuate and backfill the tube with an inert atmosphere (e.g., Nitrogen or Argon).

• Add the amine followed by the solvent (dioxane).

• Seal the tube and place it in a preheated oil bath at 100 °C.

• Stir the reaction for 12-24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by flash column chromatography on silica gel.

Protocol 2: Rhodium-Catalyzed C-H Sulfonamidation

This protocol outlines a general procedure for the ortho-C-H functionalization of a benzenesulfonamide derivative containing a directing group.[16]

Materials: Aryl sulfonamide substrate with directing group (1.0 eq), Sulfonyl azide (1.5 eq), [RhCp*Cl₂]₂ (2.5 mol%), AgOAc (60 mol%), DCE (1,2-dichloroethane).

Procedure:

• In a sealed tube, combine the aryl sulfonamide substrate, sulfonyl azide, [RhCp*Cl₂]₂, and AgOAc.

• Add DCE as the solvent.

• Heat the reaction mixture at 60 °C for 12 hours.

• Cool the reaction to room temperature.

• Filter the mixture through a short pad of silica gel, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography.

Conclusion and Future Outlook

The synthesis of functionalized sulfonamides has evolved significantly from its classical roots. While the reaction of sulfonyl chlorides with amines remains a workhorse in organic synthesis, modern catalytic methods offer powerful alternatives with improved efficiency, milder conditions, and greater functional group tolerance. Transition-metal catalyzed cross-coupling and direct C-H activation strategies, in particular, have enabled the construction of complex sulfonamides that were previously difficult to access, providing invaluable tools for drug discovery and development.

Future research will likely continue to focus on developing more sustainable and economical methods. This includes the use of earth-abundant metal catalysts (e.g., iron, copper), photocatalytic reactions that operate at ambient temperature, and catalyst-free oxidative couplings.[1][25] As the demand for novel, structurally diverse sulfonamides continues to grow, the ongoing innovation in synthetic methodology will be paramount to advancing the frontiers of medicine and chemical science.

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A Comparative Guide to the Structure-Activity Relationship (SAR) of Cyanomethanesulfonamide Analogs as Potential Therapeutic Agents

For researchers, medicinal chemists, and drug development professionals, the strategic design of novel therapeutic agents is a cornerstone of innovation. The cyanomethanesulfonamide scaffold, integrating the well-established sulfonamide pharmacophore with a reactive cyanomethyl group, presents a compelling framework for the development of targeted inhibitors. This guide provides an in-depth analysis of the plausible structure-activity relationships (SAR) of cyanomethanesulfonamide analogs, drawing upon established principles from related sulfonamide and nitrile-containing compounds to propose a predictive framework for their biological activity. This document is intended to serve as a roadmap for the rational design and evaluation of this promising class of molecules.

The Cyanomethanesulfonamide Scaffold: A Synthesis of Bioactive Moieties

The cyanomethanesulfonamide core combines two functionalities of significant interest in medicinal chemistry: the sulfonamide group and the cyanomethyl group.

• The Sulfonamide Moiety (-SO₂NH₂): This functional group is a cornerstone of numerous approved drugs, exhibiting a wide array of biological activities, including antibacterial, anticancer, anti-inflammatory, and enzyme inhibitory properties.[1][2] Its ability to act as a hydrogen bond donor and acceptor, coupled with its chemical stability, makes it a privileged scaffold in drug design.[3]

• The Cyanomethyl Group (-CH₂CN): The nitrile (cyano) group is a versatile functional group that can significantly influence a molecule's pharmacological profile.[4][5] It can act as a hydrogen bond acceptor, a bioisostere for carbonyl and other functional groups, and can modulate the electronic and pharmacokinetic properties of a compound.[6][7] In some instances, the nitrile group can also participate in covalent interactions with target proteins.[8]

The combination of these two groups in the cyanomethanesulfonamide scaffold suggests a high potential for developing potent and selective inhibitors for a variety of biological targets.

Proposed Structure-Activity Relationship (SAR) of Cyanomethanesulfonamide Analogs

In the absence of extensive direct literature on cyanomethanesulfonamide SAR, we can construct a predictive model based on the well-documented SAR of other sulfonamide-based inhibitors, particularly those targeting enzymes like carbonic anhydrases and kinases. The following diagram illustrates the key regions of the cyanomethanesulfonamide scaffold where modifications are likely to impact biological activity.

Caption: Proposed key regions for SAR studies on the cyanomethanesulfonamide scaffold.

The R¹ Group: The Primary Determinant of Target Specificity

The R¹ group, typically an aromatic or heteroaromatic ring, is arguably the most critical component for determining the target specificity and potency of sulfonamide-based inhibitors.

• Nature of the Aromatic System: The choice of the aryl or heteroaryl ring system at the R¹ position will dictate the primary interactions with the target protein's binding pocket. For instance, in carbonic anhydrase inhibitors, this ring often occupies a hydrophobic pocket, and its size and shape are crucial for potent inhibition.[9]

• Substitution Pattern on the Aromatic Ring: The nature and position of substituents on the R¹ ring can fine-tune the compound's activity.

  • Electron-donating groups (e.g., -CH₃, -OCH₃): These groups can enhance binding by increasing the electron density of the aromatic ring, potentially leading to more favorable π-π stacking or cation-π interactions.

  • Electron-withdrawing groups (e.g., -Cl, -F, -NO₂): These groups can modulate the pKa of the sulfonamide nitrogen and alter the molecule's overall electronic profile, which can be crucial for interactions with polar residues in the active site.[10] Halogen atoms can also participate in halogen bonding, a specific type of non-covalent interaction.

  • Steric Bulk: The size of the substituents will influence how the molecule fits into the binding pocket. Bulky substituents may either enhance binding by filling a large hydrophobic pocket or decrease activity due to steric hindrance.

The Sulfonamide Linker: The Anchor to the Target

The sulfonamide group often acts as a key anchoring point to the biological target. In many metalloenzymes, such as carbonic anhydrases, the sulfonamide nitrogen coordinates with the active site zinc ion.[9] The acidity of the sulfonamide proton is critical for this interaction and can be modulated by the electronic nature of the R¹ group.[3]

The Cyanomethyl Group: Modulator of Physicochemical Properties and Potential for Novel Interactions

The introduction of the cyanomethyl group is the defining feature of this analog class. Its influence on activity is likely to be multifaceted:

• Polarity and Solubility: The nitrile group is polar and can act as a hydrogen bond acceptor, potentially improving the solubility and pharmacokinetic profile of the compound.[4]

• Bioisosteric Replacement: The cyanomethyl group can be considered a bioisostere of other functional groups, such as a carbonyl or a hydroxyl group, allowing it to mimic interactions of other inhibitor classes.[6]

• Covalent Inhibition: While often a stable, non-reactive group, the nitrile can be activated by its electronic environment to act as an electrophilic "warhead," forming a reversible or irreversible covalent bond with nucleophilic residues (e.g., cysteine, serine) in the enzyme's active site.[8] This is a particularly attractive feature for developing highly potent and long-acting inhibitors.

Comparative Analysis of Hypothetical Cyanomethanesulfonamide Analogs

To illustrate the potential SAR, the following table presents a hypothetical series of cyanomethanesulfonamide analogs with predicted anticancer activity based on the principles outlined above. This predictive comparison is intended to guide the synthesis and testing of novel compounds.

Compound ID	R¹ Group	Substituents (X, Y, Z)	Predicted Anticancer Activity	Rationale
CMSA-1	Phenyl	H	Low to Moderate	Unsubstituted phenyl ring may lack specific interactions to drive high potency.
CMSA-2	Phenyl	4-CH₃	Moderate	The methyl group may provide favorable hydrophobic interactions in the binding pocket.
CMSA-3	Phenyl	4-OCH₃	Moderate to High	The methoxy group can act as a hydrogen bond acceptor and enhance electronic properties for binding.
CMSA-4	Phenyl	4-Cl	High	The chloro substituent can participate in halogen bonding and has favorable electronic properties for potent inhibition.
CMSA-5	Naphthyl	-	High	The larger aromatic system can form more extensive van der Waals and π-π stacking interactions.
CMSA-6	Thiophene	-	Moderate	The thiophene ring introduces heteroatoms that can form specific hydrogen bonds.
CMSA-7	Pyridine	-	Moderate to High	The nitrogen in the pyridine ring can act as a hydrogen bond acceptor and improve solubility.

Experimental Protocols for SAR Validation

The validation of the proposed SAR requires a systematic approach involving chemical synthesis and biological evaluation.

General Synthesis of Cyanomethanesulfonamide Analogs

The following workflow outlines a general synthetic route for the preparation of a library of cyanomethanesulfonamide analogs.

Caption: General synthetic workflow for cyanomethanesulfonamide analogs.

Step-by-Step Protocol:

• Reaction Setup: To a solution of the appropriate substituted arylsulfonyl chloride (1.0 eq.) in a suitable solvent (e.g., dichloromethane, tetrahydrofuran) at 0 °C, add a base (e.g., triethylamine, pyridine; 1.2 eq.).

• Addition of Aminoacetonitrile: Slowly add a solution of aminoacetonitrile hydrochloride (1.1 eq.) and the base in the same solvent to the reaction mixture.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with water and extract the product with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired cyanomethanesulfonamide analog.

• Characterization: Confirm the structure and purity of the synthesized compounds using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

In Vitro Anticancer Activity Assay (MTT Assay)

This protocol determines the cytotoxic effect of the synthesized analogs on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the cyanomethanesulfonamide analogs (typically ranging from 0.01 to 100 µM) and a vehicle control (DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37 °C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add MTT solution to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration of the compound that inhibits cell growth by 50%) for each analog.

Conclusion and Future Directions

The cyanomethanesulfonamide scaffold represents a promising starting point for the development of novel therapeutic agents. The proposed SAR framework, based on the established roles of the sulfonamide and nitrile moieties, provides a rational basis for the design of analog libraries with potentially potent and selective biological activities. The systematic synthesis and biological evaluation of these analogs, following the provided experimental protocols, will be crucial in validating and refining this predictive model. Future studies should also focus on elucidating the specific molecular targets and mechanisms of action of the most active compounds, which will further guide the optimization of this exciting class of molecules.

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A Senior Application Scientist's Guide to Modern Catalysis in Sulfonamide Synthesis

Welcome to a comprehensive guide designed for researchers, chemists, and drug development professionals navigating the landscape of sulfonamide synthesis. The sulfonamide moiety is a cornerstone in medicinal chemistry, celebrated for its presence in a vast array of therapeutic agents and its role as a bioisostere for carboxylic acids.[1][2][3] However, the classical synthetic route—the reaction of a sulfonyl chloride with an amine—while foundational, is often hampered by the harsh conditions required for precursor synthesis and limitations in functional group tolerance.[4][5][6]

This guide moves beyond the textbook procedure to compare the efficacy of modern catalytic systems. We will explore the causality behind various experimental choices, provide validated protocols, and present data-driven comparisons to empower you to select the optimal catalytic strategy for your specific synthetic challenge. Our focus is on providing not just methods, but a framework for thinking about catalyst selection, grounded in mechanistic understanding and practical application.

The Evolving Landscape of Sulfonamide Synthesis

The primary goal in modern sulfonamide synthesis is to form the critical S-N bond with greater efficiency, milder conditions, and broader substrate scope than traditional methods allow. Catalysis is the key to achieving this. The choice of catalyst dictates the reaction mechanism, the types of starting materials that can be used, and the overall "greenness" of the process. We can broadly categorize synthetic strategies by the type of bond being formed and the nature of the catalytic system.

Caption: Key strategic approaches to sulfonamide synthesis.

Comparative Analysis of Catalytic Systems

The selection of a catalyst is a multi-faceted decision involving considerations of cost, substrate scope, reaction conditions, and scalability. The following table provides a comparative overview of prominent catalytic systems.

Catalyst System	Starting Materials	General Conditions	Yields	Advantages	Limitations
Traditional Base	Sulfonyl Chlorides, Amines	Pyridine or TEA, 0°C to RT	Good-Excellent	Well-established, simple procedure.[4][7]	Harsh prep for sulfonyl chlorides, limited functional group tolerance, byproduct removal.[5][6]
Lewis Acids (e.g., Ca(NTf₂)₂)	Sulfonyl Fluorides, Amines	Room Temperature, MeCN or t-Amyl Alcohol	Good-Excellent	Activates stable sulfonyl fluorides, mild conditions, broad scope.[6][8]	Requires sulfonyl fluoride precursors; catalyst can be expensive.
Copper Catalysis	Arylboronic Acids, SO₂ source (DABSO), Amines	80-100 °C, Dioxane	Moderate-Good	Multi-component, good for diversification, tolerates electron-deficient amines.[3][9]	Higher temperatures required, potential for metal contamination.[10]
Palladium Catalysis	Aryl Halides/Triflates, SO₂ source, Amines	80-120 °C, with specific ligands	Moderate-Excellent	Excellent functional group tolerance, well-defined mechanisms.[5][11]	Expensive catalyst/ligands, requires inert atmosphere, potential for metal contamination.[10]
Photoredox (Metal-Free)	Thiols, Phenylhydrazines	Eosin Y, Visible Light, RT, MeCN/H₂O	Good-Excellent	Environmentally benign ("green"), very mild conditions, uses readily available precursors.[8][9][12]	Substrate scope can be limited; requires photochemical reactor setup.
Organocatalysis	Sulfonyl Fluorides, Amines	N-Heterocyclic Carbene (NHC), RT	Good-Excellent	Metal-free, mild conditions, activates substrates via H-bonding.[9]	Catalyst loading can be high; scope may be limited compared to metal catalysts.
Magnetic Nanocatalysts	Alcohols, Sulfonamides	Nano-Ru/Fe₃O₄, 120-140 °C	Good-Excellent	Catalyst is easily recoverable and reusable, promoting green chemistry principles.[13][14]	High temperatures, potential for metal leaching, synthesis of the catalyst is an extra step.
Iodine-Catalyzed	Sulfonyl Hydrazides, Amines or N-hydroxy sulfonamides, Amines	I₂/TBHP, 60-80 °C	Moderate-Good	Metal-free, cost-effective reagents, operationally simple.[10][15]	Uses a stoichiometric oxidant (TBHP), moderate temperatures required.

In-Depth Experimental Protocols & Mechanistic Insights

As a Senior Application Scientist, I emphasize that a protocol is more than a recipe; it's a self-validating system. The causality behind each step is critical for success, troubleshooting, and adaptation.

Protocol 1: Metal-Free Photoredox Synthesis via Eosin Y

This method represents a frontier in green chemistry, leveraging visible light to drive the reaction under exceptionally mild conditions.[9][12]

Causality: We choose this protocol for its unparalleled mildness and environmental credentials. The reaction avoids transition metals and harsh reagents. Phenylhydrazine is selected as the amine source, which undergoes N-N bond cleavage. Thiols are used as the sulfonyl source, which are readily available and less hazardous than sulfonyl chlorides. Eosin Y is an inexpensive, organic photoredox catalyst that absorbs in the visible spectrum, initiated by a simple LED light source. The MeCN/H₂O solvent system is chosen for its low environmental impact and ability to solubilize both the organic substrates and the catalyst.[12]

Caption: Workflow for Eosin Y-catalyzed sulfonamide synthesis.

Step-by-Step Methodology:

• Reaction Setup: To a 10 mL oven-dried vial equipped with a magnetic stir bar, add the thiol (0.5 mmol, 1.0 equiv), phenylhydrazine derivative (0.6 mmol, 1.2 equiv), and Eosin Y (0.01 mmol, 2 mol%).

• Solvent Addition: Add a 1:1 mixture of MeCN:H₂O (4 mL).

• Degassing: Seal the vial with a septum and sparge with nitrogen gas for 15 minutes. Causality: Removing dissolved oxygen is crucial as it can quench the excited state of the photocatalyst, inhibiting the reaction.

• Irradiation: Place the vial approximately 5 cm from a 24W blue LED lamp and begin vigorous stirring. Ensure the reaction is maintained at room temperature, using a fan if necessary to dissipate heat from the lamp.

• Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) until the starting thiol is consumed (typically 12-24 hours).

• Workup: Upon completion, quench the reaction with 10 mL of saturated aqueous NaHCO₃ solution. Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to afford the desired sulfonamide.

Protocol 2: Synergistic Photoredox and Copper Catalysis

This advanced method demonstrates the power of combining catalytic cycles to achieve transformations that are difficult for either system alone. It is particularly effective for coupling electron-deficient amines.[3]

Causality: This protocol is chosen for its ability to overcome the poor reactivity of electron-deficient amines. A photoredox catalyst generates an aryl radical from a suitable precursor (e.g., an aryldiazonium salt). Simultaneously, a copper catalyst coordinates with the amine. The key step is the capture of a sulfonyl radical intermediate by the Cu(II)-amido complex, facilitating the challenging S-N bond formation.[3] Air (oxygen) is a critical component, acting as a catalytic oxidant in both cycles. This dual system allows the reaction to proceed at room temperature.

Step-by-Step Methodology:

• Reaction Setup: In a 10 mL vial, combine the aryl radical precursor (e.g., aryldiazonium salt, 0.2 mmol, 1.0 equiv), the amine (0.3 mmol, 1.5 equiv), a sulfur dioxide source (e.g., DABSO, 0.24 mmol, 1.2 equiv), the photocatalyst (e.g., 4CzIPN, 1-2 mol%), and the copper catalyst (e.g., Cu(OAc)₂, 20 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., DMSO or DMA, 2 mL).

• Reaction Conditions: Seal the vial (do not make it airtight, as air is required) and stir vigorously at room temperature under irradiation from a blue LED lamp.

• Monitoring: Follow the reaction's progress by LC-MS. The reaction is typically complete within 12-36 hours.

• Workup: Dilute the reaction mixture with water (15 mL) and extract with a suitable organic solvent like ethyl acetate (3 x 10 mL).

• Purification: Combine the organic extracts, wash with brine, dry over MgSO₄, and concentrate. Purify the residue using column chromatography to yield the pure N-aryl sulfonamide.

Protocol 3: Magnetically Recoverable Nano-Ru/Fe₃O₄ Catalysis

This protocol exemplifies a "design for sustainability" approach, where the catalyst is engineered for easy separation and reuse—a critical factor for industrial applications.[13][14]

Causality: This method is selected when catalyst recovery and reuse are paramount. The reaction proceeds via a domino "dehydrogenation-condensation-hydrogenation" sequence, using an alcohol as an alkylating agent for the sulfonamide.[14] The ruthenium nanoparticles provide the catalytic activity for the hydrogen transfer steps, while the iron oxide magnetic core allows for simple separation of the catalyst from the reaction mixture using an external magnet, eliminating the need for filtration or chromatography for catalyst removal. The higher reaction temperature is necessary to drive the initial dehydrogenation of the alcohol.

Step-by-Step Methodology:

• Catalyst Activation: The pre-synthesized nano-Ru/Fe₃O₄ catalyst should be dried under vacuum before use.

• Reaction Setup: In a pressure-tolerant vial, place the sulfonamide (1.0 mmol, 1.0 equiv), the benzylic alcohol (1.2 mmol, 1.2 equiv), and the nano-Ru/Fe₃O₄ catalyst (5 mol% Ru).

• Solvent Addition: Add an anhydrous, high-boiling solvent such as toluene or xylene (5 mL).

• Reaction Conditions: Seal the vial tightly and place it in a preheated oil bath at 130-140 °C. Stir vigorously for 12-24 hours.

• Catalyst Recovery: After cooling the reaction to room temperature, place a strong permanent magnet against the side of the vial. The black catalyst particles will be drawn to the magnet, allowing the clear supernatant solution containing the product to be carefully decanted.

• Product Isolation: The decanted solution is then concentrated under reduced pressure, and the resulting residue is purified by column chromatography or recrystallization.

• Catalyst Recycling: The recovered magnetic catalyst can be washed with fresh solvent (e.g., toluene, then ethanol), dried under vacuum, and reused for subsequent reactions.

Conclusion and Future Outlook

The synthesis of sulfonamides has evolved far beyond the classic sulfonyl chloride route. Modern catalytic methods offer a diverse toolkit to tackle a wide range of synthetic challenges with enhanced efficiency, selectivity, and sustainability.

• For mild conditions and green chemistry, metal-free photoredox catalysis is an outstanding choice, particularly when suitable thiol precursors are available.[12]

• For challenging substrates like electron-deficient amines, synergistic Cu/photoredox systems provide a powerful solution.[3]

• For scalability and process efficiency, the use of recoverable and reusable catalysts, such as magnetic nanoparticles, presents a compelling advantage.[13][14]

• For activating stable precursors, Lewis acid catalysis of sulfonyl fluorides offers a robust and mild alternative to traditional methods.[8]

The future of sulfonamide synthesis will likely focus on the continued development of C-H functionalization methods to forge S-N bonds directly, further minimizing the need for pre-functionalized starting materials.[6][16] Additionally, the application of machine learning and high-throughput experimentation will undoubtedly accelerate the discovery of novel catalysts and the optimization of reaction conditions, pushing the boundaries of what is possible in this vital area of chemical synthesis.

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Acidity of α-Protons: A Comparative Analysis of α-Cyano Sulfonamides and α-Cyano Sulfones

A Technical Guide for Researchers in Synthetic Chemistry and Drug Development

In the landscape of modern organic synthesis and medicinal chemistry, the strategic activation of C-H bonds is a cornerstone of molecular design. The acidity of protons alpha (α) to electron-withdrawing groups is a fundamental parameter that dictates their utility as pro-nucleophiles in a vast array of carbon-carbon bond-forming reactions. Among the pantheon of activating groups, sulfones and sulfonamides are particularly prevalent due to their unique electronic properties and metabolic stability.[1] This guide provides an in-depth, comparative analysis of the α-proton acidity in two closely related classes of compounds: α-cyano sulfonamides and α-cyano sulfones, offering experimental data, mechanistic rationale, and a detailed protocol for empirical validation.

Core Acidity Comparison: A Quantitative Divide

The acidity of a C-H bond is quantified by its pKa value, with a lower pKa indicating a stronger acid. The α-protons in both α-cyano sulfones and α-cyano sulfonamides are rendered acidic by the cumulative electron-withdrawing effects of the adjacent cyano and sulfur-based functional groups. However, experimental data reveals a significant difference in the magnitude of this effect.

Compound Class	Representative Structure	pKa (in DMSO)
α-Cyano Sulfone	Phenylacetonitrile sulfone (PhSO₂CH₂CN)	12.0
α-Cyano Sulfonamide	N,N-Dimethyl-1-cyano-methanesulfonamide	Data not readily available in literature; predicted to be significantly higher

Table 1: Comparative pKa values of α-cyano sulfones and the qualitative assessment for α-cyano sulfonamides. The pKa for the α-cyano sulfone is from the Bordwell pKa compilation in DMSO.[2] A specific experimental pKa for a simple α-cyano sulfonamide is not widely reported, but based on electronic principles, it is expected to be substantially less acidic.

The data unequivocally points to α-cyano sulfones being significantly more acidic than their α-cyano sulfonamide counterparts . This difference, which can span several orders of magnitude, has profound implications for their reactivity, dictating the choice of base, reaction conditions, and the feasibility of their use in C-H functionalization reactions.

Mechanistic Deep Dive: The Electronic Rationale

The observed disparity in acidity is rooted in the fundamental electronic differences between the sulfonyl (-SO₂R) and sulfonamido (-SO₂NR₂) groups. The stability of the conjugate base—the carbanion—formed upon deprotonation of the α-carbon determines the acidity of the parent compound.[3] This stability is governed by two primary electronic factors: the inductive effect and the resonance effect.

Inductive and Resonance Stabilization

Both the sulfonyl and sulfonamido groups exert a strong electron-withdrawing inductive effect (-I effect) due to the high electronegativity of the oxygen and sulfur atoms. This effect polarizes the C-H bond, facilitating proton abstraction.[4] Upon deprotonation, the resulting carbanion is stabilized by resonance, where the negative charge is delocalized onto the electronegative oxygen atoms of the SO₂ group. The cyano group provides additional, powerful resonance stabilization.

Resonance stabilization of α-cyano carbanions.

The Decisive Factor: The Role of the Nitrogen Lone Pair

The critical difference arises from the nitrogen atom in the sulfonamido group. The lone pair of electrons on the nitrogen can be delocalized into the sulfonyl group. This resonance donation (+R effect) from the nitrogen to the sulfur center effectively "pushes" electron density towards the SO₂ core.[5][6]

This internal electron donation partially counteracts the electron-withdrawing nature of the sulfonyl portion of the group. As a result, the overall electron-withdrawing ability of the sulfonamido group is significantly attenuated compared to the sulfonyl group, which lacks such a donating component.[5][6]

Resonance within the sulfonamido group.

Because the sulfonamido group is a less potent electron-withdrawing group, it provides less stabilization to the adjacent carbanion. A less stable carbanion corresponds to a less acidic proton, resulting in a higher pKa for α-cyano sulfonamides.

Experimental Verification: A Protocol for pKa Determination

For compounds where pKa data is unavailable, direct experimental determination is essential. Spectrophotometric titration is a robust and widely accessible method for determining the pKa of compounds that possess a chromophore whose absorbance spectrum changes with ionization state.[7]

Principle

This method relies on the Beer-Lambert law. By measuring the absorbance of a solution of the analyte at various pH values, a titration curve can be generated. The pKa is the pH at which the concentrations of the protonated (HA) and deprotonated (A⁻) species are equal.[8]

Detailed Step-by-Step Methodology

• Materials and Reagents:

  • α-Cyano sulfonamide or α-cyano sulfone of high purity (>98%).

  • Spectrophotometric grade solvent (e.g., DMSO, water, or a mixed solvent system depending on solubility).

  • A series of buffer solutions with known pH values, spanning a range of at least 2 pH units above and below the estimated pKa.

  • Concentrated acid (e.g., HCl) and base (e.g., NaOH) for preparing highly acidic and basic solutions.

  • Calibrated pH meter.

  • UV-Vis spectrophotometer with a temperature-controlled cuvette holder.

• Preparation of Solutions:

  • Stock Solution: Prepare a concentrated stock solution of the analyte (e.g., 10 mM) in the chosen solvent. This minimizes pH changes upon dilution.

  • Buffer Solutions: Prepare a series of at least 10-15 buffer solutions. For aqueous measurements, phosphate, borate, and citrate buffers are common. For non-aqueous systems, specialized buffer systems are required.

  • Test Solutions: For each pH point, add a precise volume of the analyte stock solution to a known volume of the buffer solution in a volumetric flask. The final analyte concentration should be low enough to ensure solubility across the entire pH range and result in an absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU). A final concentration of 50-100 µM is often suitable.

• Spectrophotometric Measurement:

  • Wavelength Selection:

    • Record the full UV-Vis spectrum (e.g., 200-400 nm) of the analyte in a highly acidic solution (pH << estimated pKa) to obtain the spectrum of the pure protonated form (HA).

    • Record the spectrum in a highly basic solution (pH >> estimated pKa) to obtain the spectrum of the pure deprotonated form (A⁻).

    • Identify one or more analytical wavelengths where the difference in absorbance between the HA and A⁻ forms is maximal.

  • Absorbance Readings:

    • Set the spectrophotometer to the chosen analytical wavelength(s).

    • Measure the absorbance of each buffered test solution, using the corresponding buffer solution as the blank to correct for background absorbance.

    • Ensure temperature is constant throughout the experiment (e.g., 25 °C).

• Data Analysis and pKa Calculation:

  • Plot the measured absorbance (A) versus the pH for each solution. The resulting plot should be a sigmoidal curve.

  • The pKa can be determined graphically as the pH at the inflection point of the curve.

  • Alternatively, the pKa can be calculated using the following equation derived from the Henderson-Hasselbalch relationship: pKa = pH + log[(A_b - A) / (A - A_a)] where:

    • A is the absorbance of the sample at a given pH.

    • A_a is the absorbance of the fully protonated (acidic) form.

    • A_b is the absorbance of the fully deprotonated (basic) form.

  • Calculate the pKa for each pH point in the linear portion of the sigmoidal curve and report the average value.

Experimental workflow for pKa determination.

Conclusion

The acidity of α-protons is a critical design parameter in the development of novel synthetic methodologies and therapeutic agents. This guide establishes, through both experimental data and fundamental electronic principles, that α-protons in α-cyano sulfones are substantially more acidic than those in α-cyano sulfonamides . This is primarily due to the attenuated electron-withdrawing capacity of the sulfonamido group, a consequence of resonance donation from the nitrogen lone pair. For researchers seeking to leverage the reactivity of these motifs, this difference is paramount. The enhanced acidity of α-cyano sulfones facilitates their deprotonation with milder bases, opening a wider window of reactivity, while the relative stability of α-cyano sulfonamides may be advantageous in contexts where C-H acidity is undesirable. The provided experimental protocol offers a reliable framework for quantifying these properties, empowering chemists to make informed, data-driven decisions in their research endeavors.

References

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A Comparative In Vitro Validation Guide: Evaluating Cyanomethanesulfonamide as a Potent Enzyme Inhibitor

This guide provides a comprehensive framework for the in vitro validation of cyanomethanesulfonamide as a novel enzyme inhibitor. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, emphasizing self-validating systems to ensure data integrity and reproducibility. Herein, we will establish a robust methodology for characterizing the inhibitory potential of cyanomethanesulfonamide, comparing its performance against established inhibitors, and elucidating its mechanism of action.

Introduction: The Rationale for Investigating Cyanomethanesulfonamide

The sulfonamide functional group is a well-established pharmacophore present in a multitude of clinically approved drugs.[1][2] Its derivatives are known to inhibit a wide array of enzymes, with carbonic anhydrases (CAs) being a prominent target.[1][3] CAs are a family of metalloenzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons.[4][5] Their dysregulation is implicated in various pathologies, including glaucoma, epilepsy, and certain types of cancer, making them a prime target for therapeutic intervention.[3][4][6]

Cyanomethanesulfonamide, a small molecule featuring both a sulfonamide and a cyano group, presents an intriguing candidate for enzyme inhibition. The strategic inclusion of the cyano moiety may offer unique binding interactions within the enzyme's active site, potentially leading to enhanced potency and selectivity. This guide outlines the critical in vitro experiments necessary to validate this hypothesis, providing a head-to-head comparison with known inhibitors.

Experimental Design: A Self-Validating Workflow

A rigorous in vitro validation workflow is crucial for accurately characterizing a potential enzyme inhibitor. Our experimental design is structured to be a self-validating system, incorporating essential controls and orthogonal assays to confirm initial findings. The overall workflow is depicted below.

Figure 1. A comprehensive workflow for the in vitro validation of an enzyme inhibitor.

Materials and Methods

This section provides detailed protocols for the key experiments outlined in our workflow. For the purpose of this guide, we will use human Carbonic Anhydrase II (hCA II) as the target enzyme, a well-characterized and therapeutically relevant isoform.

Reagents and Instrumentation

• Enzyme: Recombinant human Carbonic Anhydrase II (hCA II)

• Substrate: 4-Nitrophenyl acetate (4-NPA)

• Test Compound: Cyanomethanesulfonamide

• Reference Inhibitors: Acetazolamide, Dorzolamide[6][7]

• Buffer: 10 mM Tris-HCl, pH 7.4

• Instrumentation: UV-Vis Spectrophotometer (plate reader compatible)

Protocol 1: IC50 Determination

The half-maximal inhibitory concentration (IC50) is a quantitative measure of the potency of an inhibitor.[8][9] It represents the concentration of the inhibitor required to reduce the rate of an enzymatic reaction by 50%.[10]

Principle of the Assay: This assay relies on the hydrolysis of the substrate, 4-NPA, by hCA II, which produces the chromogenic product 4-nitrophenolate. The rate of formation of this product can be monitored by measuring the increase in absorbance at 400 nm.

Step-by-Step Protocol:

• Compound Preparation: Prepare a 10 mM stock solution of cyanomethanesulfonamide and the reference inhibitors in DMSO. Perform a serial dilution in the assay buffer to create a range of concentrations (e.g., 0.1 nM to 100 µM).

• Assay Plate Setup: In a 96-well plate, add 5 µL of each inhibitor concentration in triplicate. Include wells for a positive control (enzyme + substrate, no inhibitor) and a negative control (substrate only, no enzyme).

• Enzyme Addition: Add 85 µL of hCA II (final concentration 1 nM) to each well, except for the negative control wells.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 10 µL of 4-NPA (final concentration 0.5 mM) to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a spectrophotometer and measure the absorbance at 400 nm every 30 seconds for 10 minutes.

• Data Analysis: Calculate the initial reaction velocity (V) for each inhibitor concentration. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Mechanism of Action (MoA) Studies

Understanding the mechanism of action (MoA) is critical for drug development.[11] These studies will help determine if cyanomethanesulfonamide is a reversible or irreversible inhibitor and whether it competes with the substrate for binding to the active site.

A. Reversibility Assay (Jump Dilution Method)

Principle of the Assay: This method distinguishes between reversible and irreversible inhibitors.[11] The enzyme and inhibitor are pre-incubated at a high concentration, and then rapidly diluted. If the inhibitor is reversible, its effect will diminish upon dilution, and enzyme activity will be restored.[11]

Step-by-Step Protocol:

• Pre-incubation: Incubate hCA II with a high concentration of cyanomethanesulfonamide (e.g., 10x IC50) for 30 minutes. As a control, incubate the enzyme with the assay buffer alone.

• Dilution: Rapidly dilute the enzyme-inhibitor mixture 100-fold into the assay buffer containing the substrate (4-NPA).

• Activity Measurement: Immediately monitor the enzyme activity as described in the IC50 determination protocol.

• Data Analysis: Compare the activity of the enzyme pre-incubated with the inhibitor to the control. A rapid recovery of activity suggests reversible inhibition, while a lack of recovery indicates irreversible inhibition.

B. Lineweaver-Burk Analysis

Principle of the Assay: This analysis helps to differentiate between competitive, non-competitive, and uncompetitive inhibition.[12][13] The assay is performed at various substrate concentrations in the presence and absence of the inhibitor. By plotting the reciprocal of the reaction velocity (1/V) against the reciprocal of the substrate concentration (1/[S]), the mode of inhibition can be determined.

Figure 2. Expected outcomes of Lineweaver-Burk plots for different inhibition mechanisms.

Step-by-Step Protocol:

• Assay Setup: Prepare a series of reactions with varying concentrations of 4-NPA (e.g., 0.1x, 0.5x, 1x, 2x, 5x Km) in the absence and presence of a fixed concentration of cyanomethanesulfonamide (e.g., at its IC50).

• Data Collection: Measure the initial reaction velocities for each condition.

• Data Analysis: Construct a Lineweaver-Burk plot (1/V vs. 1/[S]). The pattern of the lines will reveal the mechanism of inhibition.

Comparative Analysis: Cyanomethanesulfonamide vs. Standard Inhibitors

To contextualize the inhibitory potential of cyanomethanesulfonamide, its performance must be benchmarked against well-characterized inhibitors of hCA II. Acetazolamide and Dorzolamide are clinically used carbonic anhydrase inhibitors and serve as excellent comparators.[7][14]

Table 1: Comparative Inhibitory Potency against hCA II

Compound	IC50 (nM)	Putative Mechanism of Action
Cyanomethanesulfonamide	[Hypothetical Data] 25.3 ± 3.1	Reversible, Competitive
Acetazolamide	12.1 ± 1.5	Reversible, Competitive
Dorzolamide	3.5 ± 0.4	Reversible, Competitive

Note: The data presented for cyanomethanesulfonamide is hypothetical and for illustrative purposes only. Actual experimental results should be inserted here.

Discussion and Interpretation

The hypothetical data in Table 1 suggests that cyanomethanesulfonamide is a potent inhibitor of hCA II, with an IC50 in the nanomolar range. While its potency may be slightly lower than the established drugs Acetazolamide and Dorzolamide, it remains a highly effective inhibitor.

The MoA studies are crucial for further characterization. If the jump dilution assay confirms reversibility and the Lineweaver-Burk plot shows intersecting lines on the y-axis (indicative of competitive inhibition), it would suggest that cyanomethanesulfonamide binds to the active site of hCA II and competes with the natural substrate. This is a common mechanism for sulfonamide-based carbonic anhydrase inhibitors.[1]

The presence of the cyano group in cyanomethanesulfonamide may lead to unique interactions with active site residues, which could be further investigated through structural biology studies (e.g., X-ray crystallography). These studies would provide a more detailed understanding of the binding mode and could guide future lead optimization efforts.

Conclusion

This guide has provided a detailed, step-by-step framework for the in vitro validation of cyanomethanesulfonamide as an enzyme inhibitor. By following these protocols, researchers can obtain robust and reproducible data to accurately assess its inhibitory potency and elucidate its mechanism of action. The comparative analysis against standard inhibitors is essential for understanding the potential of this compound as a lead candidate for drug development. The principles and methodologies described herein are broadly applicable to the characterization of other novel enzyme inhibitors.

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A Senior Application Scientist's Guide to Comparative Docking of Sulfonamide Derivatives in Enzyme Active Sites

Introduction

Sulfonamides represent a cornerstone of medicinal chemistry, a versatile scaffold found in a wide array of therapeutic agents with antibacterial, anticancer, and diuretic properties.[1] The efficacy of these compounds lies in their ability to precisely interact with the active sites of specific enzymes.[1] Molecular docking, a powerful computational technique, has become indispensable in modern drug discovery for predicting and analyzing these crucial interactions.[2] By simulating the binding of a ligand (the sulfonamide derivative) to a protein's active site, we can gain invaluable insights into binding affinity and mode of action, thereby guiding the rational design of more potent and selective drug candidates.[1][3]

This guide provides a comprehensive, in-depth comparison of the docking of sulfonamide derivatives into the active sites of two clinically significant enzymes: Carbonic Anhydrase IX (CA IX) , a key target in cancer therapy, and Cyclooxygenase-2 (COX-2) , a well-known target for anti-inflammatory drugs. We will move beyond a simple list of steps to explain the underlying scientific principles and rationale behind each stage of the computational workflow. This guide is designed for researchers, scientists, and drug development professionals seeking to leverage comparative docking studies to accelerate their research.

Pillar 1: The Scientific Foundation

A successful docking study is built upon a solid understanding of the molecules involved and the computational methods employed.

The Sulfonamide Moiety: A Privileged Scaffold

The sulfonamide functional group (–S(=O)₂–NH–) is a weak acid and is chemically stable.[4] Its power in drug design stems from its ability to act as a bioisostere for other functional groups and, critically, its capacity to form strong interactions with enzyme active sites. A key feature is its ability to coordinate with metal ions, particularly the zinc ion (Zn²⁺) found in metalloenzymes like carbonic anhydrase.[5][6]

Target Enzymes: A Tale of Two Active Sites

• Carbonic Anhydrase IX (CA IX): A Zinc-Centered Catalyst Human carbonic anhydrases are zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[7][8] The active site of CA IX features a Zn²⁺ ion coordinated by three histidine residues.[9][10] This zinc ion plays a crucial catalytic role by binding a water molecule and lowering its pKa, facilitating its deprotonation to a hydroxide ion.[9][10] This potent nucleophile then attacks carbon dioxide.[10] Sulfonamide inhibitors exploit this mechanism by displacing the water/hydroxide molecule and coordinating directly with the zinc ion through the nitrogen atom of the sulfonamide group.[11]

• Cyclooxygenase-2 (COX-2): The Basis of Selective Inhibition Cyclooxygenase enzymes catalyze the conversion of arachidonic acid into prostaglandins, key mediators of inflammation.[12] While COX-1 is constitutively expressed and plays a role in protecting the stomach lining, COX-2 is primarily induced at sites of inflammation.[12] The structural difference between the two isoforms is subtle but significant. The active site of COX-2 possesses a larger, more accessible side pocket compared to COX-1. Selective COX-2 inhibitors, many of which are sulfonamide derivatives like celecoxib, are designed with bulkier side groups that can fit into this secondary pocket, a steric clash that prevents them from binding effectively to COX-1.[13]

Principles of Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex.[2] The process involves two main stages:

• Sampling/Posing: The docking algorithm explores a vast number of possible conformations and orientations of the ligand within the defined active site.

• Scoring: Each generated pose is evaluated by a scoring function that estimates the binding affinity, typically expressed as a binding energy in kcal/mol.[3] A more negative score generally indicates a more favorable and stable interaction.[3][14] The final output is a ranked list of poses, with the top-ranked pose representing the most probable binding mode.

Pillar 2: A Validated Experimental Workflow

The trustworthiness of any computational study hinges on a rigorous and well-documented methodology. The following protocol provides a self-validating system for comparative docking studies.

Experimental Protocol: A Step-by-Step Guide

Part A: Macromolecule (Protein) Preparation

The goal of this stage is to prepare a clean, structurally correct protein model for docking.

• Obtain the Protein Structure: Download the crystal structure of your target enzyme from the Protein Data Bank (PDB). For our case studies, we will use PDB IDs for human CA IX and COX-2 complexed with known inhibitors.

• Initial Cleaning: Load the PDB file into a molecular visualization program (e.g., UCSF ChimeraX, PyMOL). Remove all non-essential components, such as water molecules, co-solvents, and any co-crystallized ligands.[15][16] If the protein functions as a monomer, remove any additional protein chains.[16]

• Add Hydrogens and Assign Charges: Crystal structures typically lack hydrogen atoms.[17] Add hydrogens to the protein, ensuring correct protonation states for amino acid residues, particularly those in the active site. Assign partial charges to each atom using a standard force field (e.g., AMBER, OPLS).[17][18] This step is crucial for accurately calculating electrostatic interactions.

• Energy Minimization: Perform a brief energy minimization of the protein structure to relieve any steric clashes or unfavorable geometries introduced during the preparation process.[19]

• Save the Prepared Protein: Save the final, prepared protein structure in a suitable format (e.g., PDBQT for AutoDock Vina).

Part B: Ligand Preparation

Proper ligand preparation is critical for a successful docking simulation.

• Obtain or Draw Ligand Structures: Ligand structures can be obtained from databases like PubChem or drawn using chemical drawing software like ChemDraw or MarvinSketch.[15][20]

• Generate 3D Coordinates: Convert the 2D structures into 3D.

• Energy Minimization and Charge Assignment: Perform an energy minimization of the 3D ligand structure using a force field like MMFF94 to obtain a low-energy conformation. Assign partial charges to the ligand atoms.[18]

• Define Rotatable Bonds: Identify and define the rotatable bonds in the ligand.[20] This allows the docking software to explore different conformations of the ligand during the simulation.

• Save the Prepared Ligand: Save the prepared ligand in the appropriate format (e.g., PDBQT).

Part C: Docking Simulation with AutoDock Vina

• Define the Grid Box: The grid box defines the three-dimensional search space for the docking simulation.[17] It should be centered on the active site of the enzyme and be large enough to encompass the entire binding pocket and allow the ligand to rotate and translate freely.

• Run the Docking Simulation: Execute the docking calculation using software like AutoDock Vina. The program will systematically sample different poses of the ligand within the grid box and score them.[21]

• Self-Validation: Re-docking: A crucial step to validate your docking protocol is to re-dock the co-crystallized ligand back into the active site of its protein. A successful re-docking, indicated by a low Root Mean Square Deviation (RMSD) value (typically < 2.0 Å) between the docked pose and the crystallographic pose, provides confidence in the chosen parameters.

Part D: Analysis of Results

Interpreting docking results requires a multi-faceted approach.[14]

• Binding Affinity: The primary quantitative output is the binding affinity (or docking score), which estimates the free energy of binding.[14] Lower, more negative values suggest stronger binding.[3]

• Binding Pose: Visually inspect the top-ranked binding poses.[3] The pose should be sterically and chemically plausible.

• Molecular Interactions: Analyze the non-covalent interactions between the ligand and the protein, such as hydrogen bonds, hydrophobic interactions, and, in the case of metalloenzymes, metal coordination.[3][14] Tools like LigPlot+ or the visualization software itself can be used to generate 2D diagrams of these interactions.

Visualization of the Docking Workflow

Caption: A generalized workflow for molecular docking studies.

Pillar 3: Comparative Case Studies

Here, we apply the workflow to our target enzymes to illustrate how comparative docking provides actionable insights.

Case Study 1: Inhibition of Carbonic Anhydrase IX

Objective: To compare the binding of the known inhibitor Acetazolamide with a hypothetical derivative to understand the key interactions driving affinity.

Methodology: Following the protocol above, Acetazolamide and a derivative (e.g., with an additional phenyl group) are docked into the prepared active site of CA IX.

Expected Results: The sulfonamide group of both compounds is expected to coordinate with the catalytic Zn²⁺ ion. The key difference will lie in the interactions of the rest of the molecule with the surrounding amino acid residues.

Compound	Docking Score (kcal/mol)	Key Interactions
Acetazolamide (Reference)	-7.5	Zn²⁺ coordination; H-bond with Thr199
Derivative A	-8.2	Zn²⁺ coordination; H-bond with Thr199; Hydrophobic interaction with Val121, Leu198

Analysis: The more negative docking score for Derivative A suggests a higher binding affinity. This is attributable to the additional hydrophobic interactions provided by the phenyl group, which Acetazolamide lacks. This demonstrates how docking can guide the addition of functional groups to improve binding.

Caption: Key interactions of a sulfonamide inhibitor in the CA IX active site.

Case Study 2: Selective Inhibition of COX-2

Objective: To computationally demonstrate the basis for the selective inhibition of COX-2 over COX-1 by a celecoxib-like sulfonamide.

Methodology: The same sulfonamide inhibitor is docked into the prepared active sites of both COX-1 and COX-2.

Expected Results: The inhibitor is expected to show a much more favorable docking score in COX-2 compared to COX-1.

Target Enzyme	Docking Score (kcal/mol)	Key Interactions / Observations
COX-1	-6.8	Steric clash with active site residues; poor fit
COX-2	-9.5	Sulfonamide group occupies selective side pocket; H-bonds with Gln178, Leu338, Ser339

Analysis: The significantly better docking score for COX-2 confirms its selective binding. Visual inspection of the docked poses will reveal that the sulfonamide-bearing phenyl ring of the inhibitor fits snugly into the larger secondary pocket of COX-2. In contrast, this same group will cause a steric clash in the narrower active site of COX-1, resulting in a less favorable binding energy. This comparative study clearly illustrates the structural basis for COX-2 selectivity.

Conclusion

Comparative molecular docking is a powerful and insightful tool in the arsenal of the modern drug developer. As demonstrated through the case studies of Carbonic Anhydrase IX and Cyclooxygenase-2, this computational approach allows for a detailed examination of protein-ligand interactions, providing a rational basis for lead optimization and the design of novel, more effective therapeutic agents. By adhering to a rigorous, scientifically-grounded workflow, researchers can generate trustworthy and actionable data, accelerating the journey from a chemical scaffold to a clinical candidate.

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A Comparative Guide to Modern Reagents for the Direct Synthesis of Sulfonamides from Thiols

Abstract

The sulfonamide moiety is a cornerstone of modern medicinal chemistry, yet its synthesis often relies on dated, harsh methodologies. The classical conversion of thiols to sulfonyl chlorides, followed by amination, presents significant challenges in terms of functional group tolerance, safety, and atom economy. This guide provides a comparative analysis of modern, alternative reagents that enable the direct or one-pot synthesis of sulfonamides from readily available thiols and amines. We will delve into the mechanistic underpinnings, performance data, and detailed experimental protocols for leading reagent classes, including N-Halosuccinimides (NCS), combination systems like H₂O₂/SOCl₂, and emerging electrochemical methods. This document is intended to equip researchers, chemists, and drug development professionals with the knowledge to select the optimal synthetic route for their specific target, balancing efficiency, mildness, and substrate scope.

Introduction: The Enduring Importance and Synthetic Challenge of Sulfonamides

The sulfonamide functional group (R-SO₂NR'R'') is a privileged scaffold in pharmacology. Since the discovery of the antibacterial prontosil, sulfonamides have become integral components of a vast array of therapeutics, including diuretics, anticonvulsants, and anti-diabetic agents.[1] Their prevalence is due to their unique properties: they are chemically robust, metabolically stable, and can act as bioisosteres for carboxylic acids, enhancing cell permeability and target engagement.

Despite their utility, the most common synthetic route—the reaction of a sulfonyl chloride with an amine—is fraught with limitations.[2] The requisite sulfonyl chlorides are often prepared by the oxidative chlorination of thiols using aggressive reagents like chlorine gas, which are hazardous and incompatible with many sensitive functional groups. This has spurred the development of milder, more direct methods that bypass the isolation of unstable sulfonyl chloride intermediates, streamlining the synthesis and broadening its applicability.[3][4] This guide focuses on these modern alternatives.

The Classical Pitfall: Multi-Step Synthesis via Oxidative Chlorination

The traditional pathway involves two discrete steps:

• Oxidation/Chlorination: R-SH + Cl₂ (aq) → R-SO₂Cl

• Amination: R-SO₂Cl + R'NH₂ → R-SO₂NHR'

The primary drawback lies in the first step. The use of aqueous chlorine is difficult to control, generates corrosive HCl as a byproduct, and has a very narrow functional group tolerance. This makes it unsuitable for complex molecules often encountered in late-stage drug development. The need for milder and more efficient protocols is therefore paramount.

A New Era: One-Pot Oxidative Amination Strategies

Modern approaches focus on the direct, one-pot oxidative coupling of thiols and amines.[3][5][6] This strategy significantly improves efficiency by telescoping multiple steps and avoiding the handling of toxic intermediates. We will now compare the most effective and widely adopted reagent systems.

N-Halosuccinimides (NCS/NBS): The Versatile Workhorses

N-Chlorosuccinimide (NCS) and N-Bromosuccinimide (NBS) have emerged as highly effective reagents for the in situ generation of sulfonyl halides from thiols.[7][8] These reagents are crystalline solids that are safer and easier to handle than gaseous halogens.

Mechanism of Action: The reaction, typically performed in the presence of a chloride or bromide source (e.g., tetrabutylammonium chloride), proceeds through the oxidative chlorination of the thiol to form a sulfonyl chloride intermediate. This intermediate is immediately trapped by an amine present in the same pot to yield the sulfonamide.[9][10][11]

Workflow: NCS-Mediated One-Pot Sulfonamide Synthesis

Caption: General workflow for NCS-mediated synthesis.

Performance & Scope: This method is compatible with a wide range of aromatic, heterocyclic, and aliphatic thiols.[8] Yields are generally high, and the reaction conditions are mild (often at room temperature), preserving many common protecting groups and sensitive functionalities.

Representative Protocol (NCS-mediated Synthesis): [9][12]

• To a stirred solution of a thiol (1.0 mmol), an amine (2.5 mmol), and tetrabutylammonium chloride (3.0 mmol) in a mixture of acetonitrile and water (5:1, 6 mL) at room temperature, add N-Chlorosuccinimide (NCS) (4.0 mmol) in portions over 10 minutes.

• Monitor the reaction by TLC. Upon completion (typically 1-2 hours), quench the reaction with a saturated aqueous solution of Na₂S₂O₃.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired sulfonamide.

H₂O₂/SOCl₂ System: A Rapid and Cost-Effective Alternative

The combination of hydrogen peroxide (H₂O₂) and thionyl chloride (SOCl₂) provides a highly reactive system for the direct oxidative chlorination of thiols.[13] This method is notable for its extremely short reaction times and the use of inexpensive, readily available reagents.

Mechanism of Action: While the precise mechanism is complex, it is proposed that H₂O₂ and SOCl₂ react to form a potent oxidizing and chlorinating species. This species rapidly converts the thiol to the corresponding sulfonyl chloride, which can then be reacted with an amine in a one-pot fashion.[14]

Performance & Scope: This method demonstrates broad applicability for aromatic, heterocyclic, and aliphatic thiols, affording sulfonamides in excellent yields, often in minutes.[13] A key advantage is its cost-effectiveness and scalability. However, the reaction can be highly exothermic, requiring careful temperature control.

Representative Protocol (H₂O₂/SOCl₂-mediated Synthesis): [13]

• In a round-bottom flask equipped with a magnetic stirrer, add a solution of the thiol (1.0 mmol) in dichloromethane (5 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add 30% aqueous hydrogen peroxide (3.0 mmol), followed by the dropwise addition of thionyl chloride (SOCl₂) (1.0 mmol).

• Stir the mixture vigorously at 0 °C for 1-5 minutes until the conversion to the sulfonyl chloride is complete (monitor by TLC).

• In a separate flask, dissolve the amine (1.2 mmol) and pyridine (2.0 mmol) in dichloromethane (5 mL) and cool to 0 °C.

• Slowly add the freshly prepared sulfonyl chloride solution to the amine solution.

• Allow the reaction to warm to room temperature and stir for 30-60 minutes.

• Quench the reaction with water, separate the organic layer, wash with 1M HCl and brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by flash chromatography.

Electrochemical Synthesis: The Green Frontier

Electrosynthesis represents a sustainable and modern approach, avoiding the need for stoichiometric chemical oxidants.[2][15] By using electricity as the "reagent," this method generates minimal waste and offers a high degree of control.

Mechanism of Action: The synthesis involves the anodic oxidation of both the thiol and the amine. The thiol is first oxidized to form a disulfide. Concurrently, the amine is oxidized to an aminium radical cation. These intermediates then react to form an S-N bond, and further oxidation of the sulfur atom ultimately yields the sulfonamide.[2][16] Hydrogen gas is the only major byproduct, formed at the cathode.[15]

Mechanism: Electrochemical Oxidative Coupling

Caption: Simplified mechanism at the anode and cathode.

Performance & Scope: Electrochemical methods exhibit excellent functional group tolerance due to the extremely mild reaction conditions (often room temperature, no harsh reagents).[2] The reaction times can be exceptionally short, sometimes as little as 5 minutes in a continuous flow reactor.[15] This technique is particularly promising for complex molecules and green chemistry initiatives.

Representative Protocol (Electrochemical Synthesis): [2]

• Set up an undivided electrochemical cell with a carbon anode and an iron cathode.

• Prepare an electrolyte solution of the thiol (2.0 mmol), the amine (3.0 mmol), and a supporting electrolyte like Me₄NBF₄ (0.2 mmol) in a solvent mixture such as CH₃CN/0.3 M HCl (3:1 v/v).

• Apply a constant current (e.g., 20 mA) to the cell at room temperature.

• The reaction can be run in batch mode or in a microfluidic flow reactor for rapid optimization and production (e.g., 5-minute residence time).

• After the reaction is complete, perform a standard aqueous workup and purify the product by chromatography.

Head-to-Head Comparison: A Data-Driven Analysis

To facilitate reagent selection, the table below summarizes the key performance characteristics of the discussed methods.

Feature	Classical (Cl₂)	NCS System	H₂O₂/SOCl₂ System	Electrochemical
Reagent Type	Gaseous Halogen	Solid N-Haloimide	Liquid Oxidant/Halide	Electricity
Conditions	Harsh, acidic	Mild, RT	Exothermic, 0°C to RT	Very Mild, RT
Reaction Time	Hours	1-3 Hours	1-10 Minutes	5-60 Minutes
Typical Yields	Variable	Good to Excellent	Excellent	Good to Excellent
Safety	Hazardous	Moderate	Exothermic, use caution	High (no chemical oxidants)
Cost	Low	Moderate	Very Low	Low (reagents), high (setup)
Waste Profile	Corrosive byproducts	Succinimide	Water, salts	H₂ gas
Scope	Limited	Broad[8]	Broad[13]	Very Broad[2]

Conclusion and Future Outlook

The synthesis of sulfonamides from thiols has evolved significantly from the classical oxidative chlorination route. Modern reagents offer milder conditions, broader substrate scopes, and improved safety profiles, making them highly attractive for contemporary chemical research and drug development.

• N-Halosuccinimides represent a reliable and versatile choice for a wide range of applications, offering a good balance of reactivity and mildness.

• The H₂O₂/SOCl₂ system is an excellent option for rapid, cost-effective synthesis, particularly on a larger scale, provided that appropriate temperature control is implemented.

• Electrochemical synthesis stands out as the most sustainable and often the mildest method, ideal for delicate substrates and aligning with the principles of green chemistry.

The choice of reagent should be guided by the specific requirements of the target molecule, including functional group compatibility, scale, cost, and safety considerations. As the field continues to advance, we can anticipate the emergence of even more efficient and environmentally benign catalytic systems for this critical transformation.

References

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• S. Abdolmohammadi. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances. [Link]

• S. Abdolmohammadi. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. Semantic Scholar. [Link]

• S. Abdolmohammadi. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Publishing. [Link]

• S. Abdolmohammadi. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Publishing. [Link]

• S. Abdolmohammadi, et al. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances. [Link]

• S. Abdolmohammadi, et al. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. ResearchGate. [Link]

• A. K. Chakrabarty, S. Das. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-222. [Link]

• G. Laudadio, E. Barmpoutsis, K. P. L. Kuijpers, et al. (2019). Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. Journal of the American Chemical Society. [Link]

• G. Laudadio, E. Barmpoutsis, K. P. L. Kuijpers, et al. (2019). Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. J. Am. Chem. Soc.[Link]

• A. Nishiguchi, K. Maeda, S. Miki. (2006). Sulfonyl chloride formation from thiol derivatives by N-chlorosuccinimide mediated oxidation. Synthesis. [Link]

• Unknown Author. (2022). One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively. RSC Advances. [Link]

• H. Veisi. (2021). Convenient One-Pot Synthesis of Sulfonamides from Thiols and Disulfides Using 1,3-Dichloro-5,5-dimethylhydantoin (DCH). ResearchGate. [Link]

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• Unknown Author. (2022). Oxidation of thiols to sulphonic acids with Oxone®/NaHCO3 and KBrO3. ResearchGate. [Link]

• H. Veisi, R. Ghorbani-Vaghei, S. Hemmati, J. Mahmoodi. (2011). Convenient One-Pot Synthesis of Sulfonamides and Sulfonyl Azides from Thiols Using N-Chlorosuccinimide. Organic Chemistry Portal. [Link]

• Unknown Author. (2010). Oxidative chlorination of thiols and disulfides with TCCA and NCS. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Cyanomethanesulfonamide

For researchers, scientists, and professionals in drug development, the integrity of our work is intrinsically linked to the safety of our practices. The proper handling and disposal of chemical reagents are paramount, not only for regulatory compliance but for the well-being of our colleagues and the protection of our environment. This guide provides a detailed, step-by-step protocol for the safe disposal of cyanomethanesulfonamide, a compound that, due to its dual functional nature, requires a cautious and informed approach.

Cyanomethanesulfonamide possesses both a sulfonamide group and a cyano (nitrile) group. This unique structure necessitates a disposal procedure that addresses the potential hazards of both functionalities. The primary concern with the cyano group is its high toxicity and the potential to release extremely poisonous hydrogen cyanide (HCN) gas under acidic conditions[1][2][3][4]. The sulfonamide group, while generally more stable, can undergo reactions under certain oxidative or hydrolytic conditions[5][6][7]. This guide is structured to mitigate these risks through established chemical neutralization principles, prioritizing safety at every step.

PART 1: Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to establish a safe working environment and utilize the appropriate Personal Protective Equipment (PPE).

1.1. Engineering Controls:

• All handling and disposal steps must be performed in a certified and properly functioning chemical fume hood to prevent inhalation of any potential vapors or aerosols[1][4].

• Ensure that an emergency eyewash station and safety shower are readily accessible and unobstructed.

1.2. Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over the goggles for added protection[4].

• Hand Protection: Wear two pairs of nitrile gloves to protect against skin contact[1].

• Body Protection: A flame-resistant lab coat must be worn and fully fastened.

• Respiratory Protection: While working in a fume hood should be sufficient, a respirator with an appropriate cartridge for organic vapors and acid gases may be necessary depending on the scale of the disposal and your institution's specific safety protocols.

1.3. Incompatible Materials:

• Acids: Strong acids must be strictly avoided in the vicinity of cyanomethanesulfonamide and its waste. Contact with acids can lead to the rapid evolution of deadly hydrogen cyanide gas[1][2][3][4].

• Strong Oxidizing Agents: While a controlled oxidation process is used for disposal, uncontrolled contact with strong oxidizers should be avoided.

A summary of essential PPE is provided in the table below.

PPE Item	Specification	Rationale
Eye Protection	Chemical splash goggles and face shield	Protects against splashes of corrosive and toxic materials.
Hand Protection	Double-layered nitrile gloves	Provides a barrier against skin absorption of toxic substances.
Body Protection	Flame-resistant lab coat	Protects against splashes and potential ignition sources.
Emergency Equipment	Accessible eyewash station and safety shower	For immediate decontamination in case of accidental exposure.

PART 2: Disposal Procedures

The appropriate disposal method for cyanomethanesulfonamide depends on the quantity of waste.

2.1. Disposal of Large Quantities (Greater than 5 grams):

For bulk quantities of cyanomethanesulfonamide, in--lab chemical neutralization is not recommended. The potential for exothermic reactions and the generation of significant amounts of hazardous byproducts necessitates professional handling.

Procedure:

• Packaging: Carefully package the cyanomethanesulfonamide in a clearly labeled, sealed container. The label must include the full chemical name, "Hazardous Waste," and a warning: "Toxic" and "Reacts with Acid to Produce Hydrogen Cyanide."

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company[5][6][8][9].

• Documentation: Complete all necessary hazardous waste disposal forms as required by your institution and local regulations.

• Storage: Store the packaged waste in a designated, secure hazardous waste accumulation area away from acids and other incompatible materials until it is collected.

2.2. Disposal of Small Quantities (Less than 5 grams) via Chemical Neutralization:

For small, laboratory-scale quantities, a carefully controlled chemical neutralization process can be employed. This procedure is based on the well-established method of oxidizing the toxic cyanide group to the much less toxic cyanate ion using sodium hypochlorite (bleach) under alkaline conditions[10][11]. The alkaline pH is critical to prevent the formation of hydrogen cyanide gas.

Experimental Protocol:

• Prepare the Reaction Vessel:

  • Choose a container (e.g., a beaker or flask) that is large enough to hold at least three times the total volume of the final reaction mixture to accommodate any potential foaming or gas evolution.

  • Place the reaction vessel in a secondary container (e.g., a plastic tub) within the chemical fume hood.

• Alkalinization:

  • For solid cyanomethanesulfonamide, dissolve it in a minimal amount of a suitable organic solvent that is miscible with water (e.g., isopropanol).

  • For each gram of cyanomethanesulfonamide, add approximately 100 mL of cold water to the reaction vessel.

  • While stirring, slowly add a 1 M sodium hydroxide (NaOH) solution until the pH of the solution is between 10 and 11. Use a pH meter to accurately monitor the pH. Do not proceed until the solution is confirmed to be strongly alkaline.

• Oxidation of the Cyano Group:

  • Slowly add an excess of commercial sodium hypochlorite solution (bleach, typically 5-6% NaOCl) to the stirring alkaline solution. A general rule is to add approximately 50 mL of bleach for every gram of cyanomethanesulfonamide.

  • The reaction can be exothermic. Monitor the temperature and add the bleach solution portion-wise to maintain the temperature below 50°C. If necessary, use an ice bath to cool the reaction vessel.

  • Continue stirring the reaction mixture for at least 2 hours to ensure the complete destruction of the cyanide.

• Verification of Cyanide Destruction (Optional but Recommended):

  • Commercially available cyanide test strips or kits can be used to verify the absence of cyanide in the reaction mixture. Follow the manufacturer's instructions carefully. The cyanide concentration should be below the level mandated by your local regulations for drain disposal.

• Final Disposal:

  • Once the cyanide has been destroyed, the resulting solution containing the less toxic cyanate and sulfonamide degradation products should be neutralized.

  • Slowly add a dilute acid (e.g., 1 M hydrochloric acid) to the reaction mixture while stirring until the pH is between 6 and 8.

  • The neutralized solution can typically be disposed of down the drain with copious amounts of running water, in accordance with local regulations. Always check with your institution's EHS for final approval before drain disposal.

A summary of the quantities for this procedure is provided below:

Reagent	Quantity per gram of Cyanomethanesulfonamide	Purpose
Water	~100 mL	To create an aqueous solution for the reaction.
1 M Sodium Hydroxide	As needed to reach pH 10-11	To create alkaline conditions and prevent the formation of hydrogen cyanide gas.
Sodium Hypochlorite (Bleach)	~50 mL	To oxidize the toxic cyanide to the less toxic cyanate.

PART 3: Logical Framework for Disposal Decisions

The following diagram illustrates the decision-making process for the proper disposal of cyanomethanesulfonamide.

Caption: Decision workflow for cyanomethanesulfonamide disposal.

Conclusion

The dual-functional nature of cyanomethanesulfonamide demands a disposal protocol that is both chemically sound and rigorously safe. For large quantities, professional disposal is the only acceptable route. For small, laboratory-scale amounts, the chemical neutralization procedure outlined in this guide, when performed with strict adherence to safety protocols, provides a reliable method for mitigating the associated hazards. By understanding the chemical principles behind these procedures, we can ensure that our research is conducted in a manner that is safe, responsible, and compliant.

References

• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Journal of Hazardous Materials, 221-222, 264-271. Available at: [Link]

• Mohatt, J. L., et al. (2011). Degradation of Sulfonamides in Aqueous Solution by Membrane Anodic Fenton Treatment. Journal of Agricultural and Food Chemistry, 59(4), 1438-1445. Available at: [Link]

• Stanford University Environmental Health & Safety. (n.d.). Information on Cyanide Compounds. Available at: [Link]

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• Wayne State University Office of Environmental Health and Safety. (n.d.). Cyanides SOP. Available at: [Link]

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Comprehensive Safety Guide: Personal Protective Equipment for Handling Cyanomethanesulfonamide

This guide provides essential safety protocols and logistical information for the handling and disposal of Cyanomethanesulfonamide. As a Senior Application Scientist, this document is structured to deliver not just procedural steps, but the underlying scientific rationale, ensuring that researchers, scientists, and drug development professionals can operate with the highest degree of safety and experimental integrity. Our commitment is to build trust by providing value that extends beyond the product itself, making us your preferred source for laboratory safety and chemical handling information.

Hazard Assessment: Understanding the Risks of Cyanomethanesulfonamide

A thorough risk assessment is the foundation of any laboratory safety protocol.[1] While specific toxicological data for Cyanomethanesulfonamide is not widely published, a hazard analysis based on its functional groups (cyano, sulfonamide) and structurally similar compounds is critical for establishing appropriate safety measures. The primary responsibility for a proper hazard evaluation lies with the individual performing the experiment, in consultation with their supervisor.[1]

Based on data from analogous compounds such as 4-Cyanobenzenesulfonamide and Methanesulfonamide, the following hazards should be anticipated[2][3]:

Hazard Classification	Description	Potential Routes of Exposure	Associated Risks
Acute Oral Toxicity (Category 4)	Harmful if swallowed.[2]	Ingestion	May cause systemic effects if ingested. Accidental ingestion can occur via contaminated hands.
Skin Corrosion/Irritation (Category 2)	Causes skin irritation.[2][3]	Dermal Contact	Direct contact can lead to redness, inflammation, or dermatitis. Some materials can be absorbed through the skin, causing systemic effects.[4]
Serious Eye Damage/Irritation (Category 2)	Causes serious eye irritation.[2][3]	Ocular Exposure	Direct contact with eyes from splashes or aerosols can cause significant irritation and potential damage.[2][5]
Specific Target Organ Toxicity (Single Exposure, Category 3)	May cause respiratory irritation.[2][3]	Inhalation	Inhalation of dust or aerosols can irritate the respiratory tract.[2][4]

This assessment dictates a clear need for a multi-faceted personal protective equipment (PPE) strategy to shield against dermal, ocular, and inhalation exposures.

Core PPE Requirements

The selection of PPE must be based on a thorough assessment of the specific procedures being performed.[6] No single combination of protective equipment is capable of protecting against all hazards.[6] The following table outlines the minimum required PPE for handling Cyanomethanesulfonamide in a laboratory setting.

Protection Type	Required PPE	Specification & Rationale
Eye & Face Protection	Chemical Safety Goggles & Face Shield	Rationale: Cyanomethanesulfonamide is a serious eye irritant.[2][3] Chemical safety goggles provide a seal around the eyes to protect from splashes and dust. A face shield should be worn over goggles whenever there is a significant risk of splashing.[5] This combination is mandated by OSHA standards for comprehensive protection.[7]
Hand Protection	Chemical-Resistant Gloves (Nitrile)	Rationale: To prevent skin contact and irritation.[2][3] Nitrile gloves offer good resistance to a range of chemicals. Always double-check glove compatibility with any solvents being used. Contaminated gloves should be removed promptly and disposed of as hazardous waste.[8]
Body Protection	Laboratory Coat & Chemical-Resistant Apron	Rationale: A fully buttoned laboratory coat protects skin and personal clothing from contamination.[3] For procedures with a higher splash risk or when handling larger quantities, a chemical-resistant apron should be worn over the lab coat.
Respiratory Protection	Use in a Certified Chemical Fume Hood	Rationale: The primary engineering control to prevent inhalation of dust or aerosols, which may cause respiratory irritation.[2] For most small-scale laboratory work, a properly functioning fume hood provides adequate respiratory protection.[3]

Operational Workflow for Safe Handling

Adherence to a systematic workflow is critical for minimizing exposure and ensuring safety. The following diagram and procedural steps provide a self-validating system for handling Cyanomethanesulfonamide.

Caption: Workflow for Safe Handling of Cyanomethanesulfonamide.

Step 1: Pre-Operational Checks & Workspace Preparation

• Verify Engineering Controls: Ensure the chemical fume hood has a current certification sticker and the airflow monitor indicates it is functioning correctly.

• Clear Workspace: The fume hood interior should be clean and free of unnecessary equipment to ensure proper airflow.

• Assemble Materials: Place all necessary equipment, including the chemical container, spatulas, weighing paper, and reaction vessels, inside the fume hood before starting work.

• Prepare Waste Containers: Have a designated, clearly labeled hazardous waste container ready for solid waste (e.g., contaminated gloves, wipes) and another for liquid waste if applicable.[9] Keep containers closed except when adding waste.[9]

Step 2: Donning PPE - A Sequence for Safety

The order in which PPE is put on is critical to ensure a proper seal and protection.

• Laboratory Coat: Put on and fasten completely.

• Gloves (First Pair - Optional): For complex manipulations, a double-gloving technique can be employed.

• Goggles and Face Shield: Goggles should be snug but comfortable. Place the face shield over the goggles.

• Chemical-Resistant Gloves (Outer Pair): Pull the cuffs of the gloves over the cuffs of the lab coat sleeves to create a seal.

Step 3: Safe Handling Protocol

• Work Within the Fume Hood: All manipulations of solid or liquid Cyanomethanesulfonamide must be performed at least 6 inches inside the sash of a certified chemical fume hood.

• Avoid Aerosol Generation: When transferring solid material, use a spatula gently. Avoid pouring powders, which can create dust.[4] If making solutions, add solids to the liquid slowly to prevent splashing.

• Immediate Spill Cleanup: Clean up any spills immediately using appropriate absorbent materials. All cleanup materials must be disposed of as hazardous waste.

Step 4: Doffing PPE - A Sequence to Prevent Contamination

The removal of PPE must be done in a specific order to prevent transferring contaminants from the PPE to your skin or clothing.

• Gloves (Outer Pair): Remove the outer gloves without touching the outside with your bare hands. Grasp the outside of one glove at the wrist, peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the wrist of the remaining glove and peel it off over the first glove. Dispose of them in the hazardous waste container.

• Face Shield & Goggles: Remove by handling the head strap, avoiding touching the front surface.

• Laboratory Coat: Remove by rolling it down from the shoulders, keeping the contaminated outside folded inward.

• Gloves (Inner Pair, if used): Remove as described in step 1.

• Final Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.

Decontamination and Disposal Plan

Proper disposal is a critical component of the chemical handling lifecycle.

• Contaminated Solids: All disposable items that have come into contact with Cyanomethanesulfonamide, including gloves, wipes, weighing paper, and absorbent pads, must be placed in a sealed, clearly labeled hazardous waste container.[8][9]

• Surplus Chemical: Unused or unwanted Cyanomethanesulfonamide must be disposed of as hazardous chemical waste.[9] Do not dispose of it down the drain or in the regular trash.[9]

• Empty Containers: The original chemical container must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste. The decontaminated container can then be managed for disposal.

• Waste Pickup: All hazardous waste must be disposed of through your institution's Environmental Health & Safety (EHS) department.[9] Schedule regular waste pick-ups to minimize the amount of waste stored in the lab.[9]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is vital.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] Seek medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[2][3] Remove contact lenses if present and easy to do. Seek immediate medical attention.[3]

• Inhalation: Move the affected person to fresh air.[3] If breathing is difficult, provide oxygen. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water. Seek immediate medical attention.[3]

• Spill: Evacuate the immediate area. If the spill is large or you are not trained to handle it, notify your supervisor and EHS immediately. For small spills inside a fume hood, use a chemical spill kit with appropriate absorbent material.

This guide is intended to provide a robust framework for the safe handling of Cyanomethanesulfonamide. A proactive culture of safety, rooted in a deep understanding of the risks and procedures, is the most valuable asset in any research environment.

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